1-(Chloromethyl)-8-oxaspiro[4.5]decane

Core Science & Biosynthesis

An In-depth Technical Guide to 1-(Chloromethyl)-8-oxaspiro[4.5]decane: Structure, Properties, and Synthetic Utility

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction

In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that offer three-dimensionality and improved physicochemical properties is paramount. Spirocyclic systems have emerged as a compelling class of structures, offering a rigid framework that can enhance target binding and introduce favorable drug-like characteristics.[1] This guide provides a comprehensive technical overview of a promising, yet under-documented building block: 1-(Chloromethyl)-8-oxaspiro[4.5]decane .

While specific literature on this exact molecule is sparse, this document will leverage established principles of chemical reactivity and data from analogous structures to provide a robust understanding of its properties and potential applications. As Senior Application Scientists, we recognize the value of predictive insights grounded in fundamental chemistry to guide research and development efforts.

Molecular Structure and Physicochemical Properties

1-(Chloromethyl)-8-oxaspiro[4.5]decane is a unique spirocyclic ether featuring a reactive chloromethyl handle. This combination of a rigid, saturated core and a versatile functional group makes it an attractive starting material for the synthesis of more complex molecules.

Table 1: Key Identifiers and Physicochemical Properties

Property	Value	Source
CAS Number	1692672-05-1	[2]
Molecular Formula	C₁₀H₁₇ClO	[2]
Molecular Weight	188.69 g/mol	[2]
SMILES	ClCC1CCCC21CCOCC2	[2]
Topological Polar Surface Area (TPSA)	9.23 Ų	[2]
Predicted LogP	2.82	[2]
Hydrogen Bond Acceptors	1	[2]
Hydrogen Bond Donors	0	[2]
Rotatable Bonds	1	[2]

The spirocyclic core, composed of a cyclohexane and a tetrahydropyran ring sharing a single carbon atom, imparts a distinct three-dimensional geometry. This structural rigidity can be advantageous in drug design by reducing the entropic penalty upon binding to a biological target. The low TPSA and moderate predicted LogP suggest good potential for cell permeability.

Synthesis and Spectroscopic Characterization (Predicted)

While a specific, published synthesis for 1-(Chloromethyl)-8-oxaspiro[4.5]decane has not been identified in the public domain, a plausible synthetic route can be proposed based on established methodologies for the formation of spirocyclic ethers.[3][4]

Proposed Synthetic Workflow

A potential synthetic approach could involve the reaction of a suitable cyclohexanone derivative with a nucleophilic reagent containing the chloromethyl group, followed by an intramolecular cyclization to form the tetrahydropyran ring.

Caption: A plausible synthetic workflow for 1-(Chloromethyl)-8-oxaspiro[4.5]decane.

Predicted Spectroscopic Data

2.2.1. ¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum is expected to show a complex pattern of overlapping multiplets in the aliphatic region (δ 1.0-2.5 ppm) corresponding to the protons of the cyclohexane and tetrahydropyran rings. The diastereotopic protons of the chloromethyl group (-CH₂Cl) would likely appear as a doublet or two distinct doublets of doublets, depending on the coupling with the adjacent methine proton. The protons on the carbon adjacent to the ether oxygen are expected to be shifted downfield.

2.2.2. ¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum would be expected to show ten distinct signals. The spiro carbon would be a quaternary signal. The carbon of the chloromethyl group would appear in the range of 40-50 ppm. The carbons adjacent to the ether oxygen would be deshielded and appear further downfield compared to the other aliphatic carbons.

2.2.3. Infrared (IR) Spectroscopy (Predicted)

The IR spectrum would be characterized by strong C-H stretching vibrations in the 2850-3000 cm⁻¹ region. A prominent C-O stretching band for the ether linkage would be expected around 1050-1150 cm⁻¹. The C-Cl stretch would likely be observed in the fingerprint region, typically between 600 and 800 cm⁻¹.

2.2.4. Mass Spectrometry (Predicted)

In a mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z 188 and 190 in an approximate 3:1 ratio, characteristic of a compound containing one chlorine atom. Fragmentation would likely involve the loss of the chloromethyl radical (•CH₂Cl) or a chlorine radical (•Cl), as well as cleavage of the spirocyclic ring system.

Chemical Reactivity and Synthetic Utility

The primary site of reactivity in 1-(Chloromethyl)-8-oxaspiro[4.5]decane is the chloromethyl group. As a primary alkyl chloride, it is susceptible to nucleophilic substitution reactions, primarily proceeding through an Sₙ2 mechanism.[5][6][7] This makes the compound a valuable building block for introducing the 8-oxaspiro[4.5]decane moiety into a variety of molecular scaffolds.

Caption: Nucleophilic substitution at the chloromethyl group.

Key Transformations

• Ether and Thioether Formation: Reaction with alcohols, phenols, or thiols in the presence of a base will yield the corresponding ethers and thioethers.

• Amine Synthesis: Nucleophilic attack by primary or secondary amines will lead to the formation of secondary or tertiary amines, respectively.

• Nitrile Introduction: Displacement of the chloride with cyanide salts provides a route to introduce a nitrile group, which can be further hydrolyzed to a carboxylic acid or reduced to an amine.

• Azide Formation: Reaction with sodium azide yields the corresponding azidomethyl derivative, a precursor for the synthesis of triazoles via click chemistry or for reduction to a primary amine.

The spirocyclic core is generally stable under these conditions, allowing for selective functionalization at the chloromethyl position.

Applications in Drug Discovery and Development

Spirocyclic scaffolds are increasingly recognized for their potential to improve the pharmacological profiles of drug candidates.[1][8] The incorporation of the 8-oxaspiro[4.5]decane moiety can be considered a bioisosteric replacement for other cyclic or acyclic systems, offering a unique three-dimensional arrangement of functional groups.[9][10][11][12]

Potential advantages of incorporating the 1-(methyl)-8-oxaspiro[4.5]decane scaffold include:

• Increased Three-Dimensionality: Moving away from flat, aromatic structures can lead to improved target selectivity and reduced off-target effects.[1]

• Improved Physicochemical Properties: The sp³-rich nature of the scaffold can enhance solubility and metabolic stability.

• Novel Chemical Space: The use of less-explored scaffolds can provide a competitive advantage in terms of intellectual property.[8]

Derivatives of 1-(Chloromethyl)-8-oxaspiro[4.5]decane could be explored as potential ligands for a variety of biological targets where a rigid, non-planar conformation is desirable. For instance, related 1-oxa-8-azaspiro[4.5]decane derivatives have been investigated as ligands for sigma-1 receptors.[13]

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 1-(Chloromethyl)-8-oxaspiro[4.5]decane is not widely available, general precautions for handling chlorinated organic compounds should be followed.

• Handling: Use in a well-ventilated area, preferably in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of vapors and contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases. The compound is listed for storage at 2-8°C.[2]

• Toxicity: The toxicological properties have not been thoroughly investigated. As with all new chemical entities, it should be handled with care, assuming it to be potentially hazardous.

Conclusion

1-(Chloromethyl)-8-oxaspiro[4.5]decane represents a valuable, albeit under-explored, building block for medicinal chemistry and drug discovery. Its rigid spirocyclic core and reactive chloromethyl group offer a versatile platform for the synthesis of novel, three-dimensional molecules. While direct experimental data remains limited, this guide provides a solid foundation for researchers to understand its potential properties, reactivity, and applications. As the demand for innovative molecular scaffolds continues to grow, compounds like 1-(Chloromethyl)-8-oxaspiro[4.5]decane are poised to play an important role in the development of the next generation of therapeutics.

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• MDPI. 1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione. [Link]

• Royal Society of Chemistry. Synthesis of polychloromethylated and halogenated spiro[5][5]trienones via dearomative spirocyclization of biaryl ynones. [Link]

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• PubChemLite. 8-oxaspiro[4.5]decane-2-carboxylicacid (C10H16O3). [Link]

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• PubMed. Synthesis and Evaluation of New 1-oxa-8-azaspiro[4.5]decane Derivatives as Candidate Radioligands for sigma-1 Receptors. [Link]

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• Google Patents. 8-azaspiro[1][5] decane-7, the preparation method of 9-dione compounds.

• Google Patents. 2-Oxo-1-oxa-8-azaspiro[1][5] decane derivatives, processes for their preparation and pharmaceutical compositions thereof.

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Escaping Flatland: The Strategic Utility of 8-Oxaspiro[4.5]decane Scaffolds in Modern Medicinal Chemistry

Executive Summary: The 3D Imperative in Drug Discovery

For decades, medicinal chemistry relied heavily on planar, sp2-hybridized aromatic and heteroaromatic rings. While these scaffolds are synthetically accessible via robust cross-coupling chemistries, they often suffer from poor physicochemical properties, including low aqueous solubility, off-target promiscuity, and high clinical attrition rates. In 2009, Lovering et al. articulated the "Escape from Flatland" paradigm, demonstrating a direct correlation between the fraction of sp3-hybridized carbons (

) in a molecule and its likelihood of clinical success[1].

Within this paradigm, spirocyclic scaffolds have emerged as privileged structures. Among them, the 8-oxaspiro[4.5]decane system offers a unique combination of high three-dimensionality, a rigid conformational vector, and a tunable polar surface area. This whitepaper explores the mechanistic rationale, physicochemical benefits, and synthetic methodologies for integrating 8-oxaspiro[4.5]decane scaffolds into modern drug discovery pipelines.

Mechanistic Rationale: Why 8-Oxaspiro[4.5]decane?

The 8-oxaspiro[4.5]decane core consists of a tetrahydropyran ring spiro-fused to a cyclopentane ring. This specific architecture provides several distinct advantages over traditional flat bioisosteres (such as phenyl rings) and purely carbocyclic spiro systems.

Thermodynamic Pre-organization and Binding Entropy

Planar molecules often require significant conformational restriction upon binding to a target protein, resulting in a substantial entropic penalty (

). The spirocyclic quaternary carbon in 8-oxaspiro[4.5]decane locks the molecule into a rigid, orthogonal 3D conformation. This pre-organization perfectly projects functional groups into distinct vectors of a binding pocket, minimizing the loss of conformational entropy upon target engagement and frequently leading to enhanced binding affinity.

Tuning Lipophilicity and Solubility

While increasing

improves solubility by disrupting the flat stacking that leads to highly crystalline, insoluble solids, purely carbocyclic spirocycles can inadvertently increase lipophilicity (LogP). The inclusion of the oxygen atom in the 8-position (the tetrahydropyran moiety) acts as a critical hydrogen bond acceptor. This heteroatom lowers the overall LogD, improves metabolic stability, and enhances aqueous solubility, making the scaffold an excellent bioisostere for morpholines, piperazines, and heavily substituted benzenes[1].

Logical pathway illustrating the "Escape from Flatland" paradigm via spirocyclic scaffold substitution.

Comparative Physicochemical Profile

The following table summarizes the causal impact of replacing a standard planar scaffold with an 8-oxaspiro[4.5]decane bioisostere:

Property	Planar Aromatic Analog	8-oxaspiro[4.5]decane Bioisostere	Causality / Impact on Drug Design
	Low (< 0.3)	High (> 0.7)	High correlates with lower clinical attrition, reduced off-target toxicity, and lower promiscuity[1].
Lipophilicity (LogD)	High	Moderate/Low	The carbons and the ether oxygen reduce overall lipophilicity, improving hepatic clearance profiles.
Binding Entropy ( )	High penalty	Lower penalty	Pre-organized 3D geometry matches binding pockets, reducing conformational entropy loss upon binding.
Aqueous Solubility	Poor	Enhanced	Disruption of flat -stacking in the solid state lowers the melting point and drastically increases solubility.

Synthetic Methodologies and Workflows

The synthesis of 8-oxaspiro[4.5]decane derivatives often relies on commercially available building blocks, most notably 8-oxaspiro[4.5]decane-7,9-dione . This cyclic anhydride/glutarimide precursor is highly versatile for generating functionalized spirocyclic libraries, such as dual inhibitors of tyrosine decarboxylase[2] and novel antiproliferative agents[3]. Recent advances also include the use of this scaffold in photocatalytic visible-light-induced functionalizations to build molecular complexity[4].

General Synthetic Workflow

General synthetic workflow for elaborating 8-oxaspiro[4.5]decane-7,9-dione into functionalized lead compounds.

Experimental Protocol: Synthesis of N-Substituted 8-Oxaspiro[4.5]decane-7,9-dione Derivatives

To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating system for the synthesis of an N-substituted 8-oxaspiro[4.5]decane-7,9-dione via condensation. This method utilizes a Dean-Stark apparatus to drive the equilibrium toward the imide product by continuously removing the water byproduct, a critical step for maximizing yield and purity[2][3].

Materials Required:

• 8-oxaspiro[4.5]decane-7,9-dione (1.0 equiv)

• Primary amine (e.g., benzylamine or targeted pharmacophore amine) (1.1 equiv)

• Anhydrous Toluene (0.1 M relative to the dione)

• Triethylamine (Et

  N) (catalytic, optional depending on amine nucleophilicity)

Step-by-Step Methodology:

• Reaction Setup: In an oven-dried round-bottom flask equipped with a magnetic stir bar, suspend 8-oxaspiro[4.5]decane-7,9-dione (1.0 equiv) in anhydrous toluene.

• Amine Addition: Add the primary amine (1.1 equiv) dropwise at room temperature. Causality Note: The initial addition forms an uncyclized amic acid intermediate. At room temperature, this intermediate is stable, necessitating thermal energy to force the dehydration and ring closure.

• Reflux & Dehydration: Attach a Dean-Stark trap filled with toluene and a reflux condenser. Heat the reaction mixture to reflux (approx. 110 °C). Maintain reflux for 12–16 hours. Causality Note: The Dean-Stark trap is essential here; removing the water generated during the cyclization prevents the reverse hydrolysis reaction, pushing the equilibrium entirely toward the spirocyclic imide.

• Reaction Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc, 7:3). The disappearance of the highly polar amic acid intermediate and the appearance of a less polar, UV-active (if the amine contains a chromophore) spot indicates completion.

• Workup: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to remove toluene.

• Purification: Dissolve the crude residue in dichloromethane (DCM) and wash sequentially with 1N HCl (to remove unreacted amine), saturated aqueous NaHCO

  (to remove unreacted starting dione or amic acid), and brine. Dry the organic layer over anhydrous Na SO , filter, and concentrate.

• Self-Validation (Characterization):

  • NMR: Confirm the product via

    H NMR. Look for the disappearance of the broad carboxylic acid/amide protons and the presence of the distinct multiplet signals corresponding to the cyclopentane and tetrahydropyran rings (typically between 1.50–2.80 ppm)[3].

  • HRMS: Validate the exact mass corresponding to the dehydrated imide product

    .

Post-Synthetic Elaboration: The resulting imide can be utilized directly if the glutarimide pharmacophore is desired (e.g., for cereblon-binding PROTACs), or it can be fully reduced using LiAlH

in THF to yield the corresponding N-alkyl-8-oxaspiro[4.5]decane amine, providing a highly basic, -rich core for further library enumeration.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752-6756. 1

• Synthesis, purification, and characterization of novel dual inhibitors of tyrosine decarboxylase. University of Helsinki (Helda). 2

• Antiproliferative and antibacterial activity of some glutarimide derivatives. Taylor & Francis Online. 3

• Identification and Development of Photocatalysts for Building Molecular Complexity. Universität Regensburg. 4

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Escaping Flatland: The Strategic Utility of 1-(Chloromethyl)-8-oxaspiro[4.5]decane in Modern Drug Discovery

Executive Summary

The transition from planar, aromatic-heavy molecules to complex, three-dimensional architectures is a defining paradigm in contemporary medicinal chemistry. At the forefront of this structural evolution are spirocyclic scaffolds. This technical whitepaper provides an in-depth analysis of 1-(Chloromethyl)-8-oxaspiro[4.5]decane (CAS: 1692672-05-1) , a highly versatile building block used to introduce sp3-rich oxaspiro motifs into drug candidates. By detailing its physicochemical profile, mechanistic utility, and validated synthetic protocols, this guide serves as an authoritative resource for researchers and drug development professionals.

The Paradigm Shift: Spirocyclic Scaffolds in Medicinal Chemistry

Historically, drug discovery heavily relied on flat, heteroaromatic rings due to their synthetic accessibility via cross-coupling reactions. However, high aromatic ring counts often correlate with poor developability, low aqueous solubility, and off-target promiscuity [1]. To combat this, the "Escape from Flatland" strategy emphasizes increasing the fraction of sp3-hybridized carbons (

).

Spirocycles—ring systems fused at a single atom—are premier bioisosteres for flat rings. The incorporation of an 8-oxaspiro[4.5]decane core introduces rigid, three-dimensional complexity while the embedded oxygen atom acts as a crucial hydrogen-bond acceptor, enhancing metabolic stability and pharmacokinetic (PK) properties [2].

Fig 1: Mechanistic logic of utilizing oxaspiro scaffolds to improve drug developability.

Physicochemical Profiling and Identifiers

Before deploying a building block in library synthesis, its fundamental properties must be established. 1-(Chloromethyl)-8-oxaspiro[4.5]decane is uniquely structured to balance lipophilicity with polar surface area. The table below consolidates its critical identifiers and quantitative data [3].

Property / Identifier	Value / Description
Chemical Name	1-(Chloromethyl)-8-oxaspiro[4.5]decane
CAS Registry Number	1692672-05-1
Molecular Formula	C₁₀H₁₇ClO
Molecular Weight	188.69 g/mol
SMILES String	ClCC1CCCC21CCOCC2
Topological Polar Surface Area (TPSA)	9.23 Ų
Standard Purity	≥95% (Commercial grade)
Storage Conditions	Sealed in dry environment, 2-8°C

Mechanistic Causality: Why the Chloromethyl Leaving Group?

In synthetic design, the choice of the electrophilic handle is as critical as the scaffold itself. While bromomethyl or iodomethyl derivatives offer faster reaction kinetics, the chloromethyl variant (CAS 1692672-05-1) is deliberately selected for specific medicinal chemistry workflows due to the following causal factors:

• Controlled Reactivity (Chemoselectivity): The primary alkyl chloride is less reactive than its bromide/iodide counterparts. In complex molecules containing multiple nucleophilic sites (e.g., competing amines or hydroxyls), the attenuated reactivity of the chloride prevents unwanted over-alkylation or premature elimination (E2) side reactions.

• Thermal Stability: The carbon-chlorine bond (

  ) is stronger, allowing the building block to withstand elevated temperatures during prolonged catalytic cycles without degrading.

• In Situ Activation: The chloride can be dynamically converted to a more reactive iodide in situ using Finkelstein conditions (addition of catalytic NaI), granting the chemist temporal control over the reaction initiation [4].

Experimental Protocols: A Self-Validating Synthetic System

To ensure scientific integrity, the following protocol for the

displacement of the chloromethyl group by a secondary amine is designed as a self-validating system . This means the workflow incorporates built-in analytical checkpoints to confirm causality and success at each stage.

Workflow: Nucleophilic Substitution

Objective: Covalently link the 8-oxaspiro[4.5]decane core to a secondary amine pharmacophore.

Step 1: Reagent Preparation & Finkelstein Activation

• Action: In an oven-dried flask under

  atmosphere, dissolve the secondary amine (1.0 eq) and 1-(Chloromethyl)-8-oxaspiro[4.5]decane (1.2 eq) in anhydrous Dimethylformamide (DMF) (0.2 M). Add Potassium Carbonate ( , 3.0 eq) as a non-nucleophilic base and Sodium Iodide (NaI, 0.2 eq) as a catalyst.

• Causality:

  scavenges the HCl byproduct, driving the equilibrium forward. NaI facilitates an in situ halogen exchange, temporarily converting the chloride to a highly reactive iodide to lower the activation energy of the attack.

Step 2: Thermal Execution

• Action: Heat the reaction mixture to 80°C and stir for 12–18 hours.

Step 3: In-Process Control (IPC) & Validation

• Action: Sample 10 µL of the reaction, dilute in Methanol, and analyze via LC-MS (Liquid Chromatography-Mass Spectrometry).

• Validation Check: The reaction is deemed successful only if the LC-MS trace shows >95% consumption of the starting amine and the emergence of a new peak corresponding to the

  of the target spiro-conjugate. If incomplete, increase temperature to 90°C for 4 hours.

Step 4: Aqueous Workup

• Action: Quench the reaction with distilled water and extract three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine (to remove residual DMF), dry over anhydrous

  , and concentrate under reduced pressure.

Step 5: Purification & Final Verification

• Action: Purify the crude residue via flash column chromatography (Silica gel, Hexane/EtOAc gradient). Verify the final structure using

  NMR.

• Validation Check: The disappearance of the chloromethyl protons (typically a distinct doublet/singlet around 3.5 ppm) and the appearance of new upfield methylene signals confirm the successful covalent linkage.

Fig 2: Self-validating experimental workflow for SN2 substitution using CAS 1692672-05-1.

Conclusion and Future Perspectives

The compound 1-(Chloromethyl)-8-oxaspiro[4.5]decane is far more than a simple chemical reagent; it is a strategic asset in the medicinal chemist's toolkit. By enabling the seamless integration of the 8-oxaspiro[4.5]decane motif into diverse pharmacophores, it directly addresses the modern mandate to increase molecular complexity and

character. As drug targets become more challenging and the demand for highly selective, metabolically stable therapeutics rises, the utilization of such specialized spirocyclic building blocks will undoubtedly become a cornerstone of successful drug development pipelines.

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.[Link]

• Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry.[Link]

• National Institutes of Health (NIH) / PMC. Therapeutic potential of spiro compounds: a comprehensive review.[Link]

A Senior Application Scientist's Guide to Spirocyclic Ether Building Blocks: Physicochemical Properties and Strategic Implementation

Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary: Beyond Flatland in Drug Discovery

For decades, medicinal chemistry has been dominated by aromatic, "flat" molecular scaffolds. While successful, this paradigm has led to challenges in optimizing physicochemical properties, often resulting in compounds with poor solubility, high metabolic liability, and undesirable off-target effects. The strategic incorporation of three-dimensional (3D) building blocks is a direct response to these challenges. Among the most promising of these are spirocyclic ethers—rigid, spatially defined scaffolds that offer a powerful toolset for fine-tuning drug-like properties.[1][2][3]

This guide provides an in-depth analysis of the core physicochemical properties of spirocyclic ether building blocks. It is designed to move beyond a simple recitation of facts, offering instead a field-proven perspective on why these scaffolds are chosen and how their properties can be leveraged to overcome common drug discovery hurdles. We will explore the causal relationships between their unique 3D structure and their impact on lipophilicity, solubility, and metabolic stability, and provide robust, validated protocols for their experimental characterization.

The Structural Advantage: Rigidity and Vectorial Control

Spirocycles are bicyclic systems where two rings are connected by a single, shared quaternary carbon atom.[3] The inclusion of an ether oxygen within one of these rings defines the spirocyclic ethers, introducing a key hydrogen bond acceptor and modulating the electronic and physical properties of the scaffold.

The primary advantage of these systems is their inherent rigidity and three-dimensionality.[3][4] Unlike flexible aliphatic chains or flat aromatic rings, spirocyclic ethers project their substituent vectors into three-dimensional space in a well-defined and predictable manner.[5] This has profound implications for drug design:

• Reduced Entropy Penalty: By pre-organizing the conformation of substituents, the entropic cost of binding to a biological target is significantly reduced, which can lead to enhanced potency.[6]

• Novel Chemical Space: These scaffolds provide access to underexplored areas of chemical space, increasing the potential for novel intellectual property.[5]

• Improved Fsp3 Character: The high fraction of sp3-hybridized carbons in spirocycles generally correlates with improved clinical success rates, moving compounds away from the "flatland" of aromatic systems which can be prone to poor physicochemical profiles.[2][7][8]

Diagram 1: Escaping Flatland

Caption: Conceptual shift from 2D aromatic to 3D spirocyclic scaffolds.

Core Physicochemical Properties: A Deeper Dive

The decision to incorporate a spirocyclic ether is a strategic one, aimed at modulating key ADME (Absorption, Distribution, Metabolism, and Excretion) properties.

Lipophilicity (LogP/LogD): Achieving the "Goldilocks" Zone

Lipophilicity is a critical parameter that governs a drug's permeability, solubility, and off-target promiscuity.[9][10] Both excessively high and low lipophilicity can be detrimental. Spirocyclic ethers offer a unique method for modulation.

• Causality: The replacement of a flat, greasy aromatic ring with a saturated spirocyclic core can decrease lipophilicity. However, the introduction of a spiro-center to an existing aliphatic portion of a molecule adds carbon atoms and can, counterintuitively, also lower the distribution coefficient (LogD) at physiological pH (7.4). This effect is often attributed to the increased basicity of nearby nitrogen atoms or the altered hydration sphere around the more complex 3D shape, which can enhance solubility.

• Field Insight: Exchanging a common motif like a morpholine for an azaspirocycle has been shown to lower LogD values while improving metabolic stability and hERG selectivity.[3][8] The ether oxygen in a spirocyclic ether acts as a hydrogen bond acceptor, which can further help to temper excessive lipophilicity compared to its purely carbocyclic analogue.

Aqueous Solubility: The Gateway to Bioavailability

Poor aqueous solubility is a primary reason for compound attrition in drug development.[9] The rigid, non-planar nature of spirocycles disrupts crystal lattice packing, a phenomenon that often leads to a lower melting point and improved solubility compared to their flatter, more symmetrical counterparts.

• Causality: The sp3-rich character of spirocycles is generally associated with better water solubility than corresponding aromatic systems.[4] The ether oxygen provides a polar interaction point for water molecules, further enhancing this effect.[5]

• Field Insight: In hit-to-lead optimization, replacing a labile alkene with a spirocyclopropane moiety has led to dramatic improvements in solubility and metabolic stability, resulting in a 100-fold increase in plasma exposure in mouse models.[2]

Metabolic Stability: Designing Out Liability

Metabolism, particularly by cytochrome P450 (CYP) enzymes, is a major route of drug clearance. Aromatic rings and conformationally flexible alkyl chains often contain "metabolic soft spots" susceptible to oxidation.

• Causality: The quaternary spiro-carbon and adjacent atoms are sterically hindered and electronically deactivated, making them poor substrates for oxidative enzymes. By replacing a metabolically vulnerable group (like a para-substituted phenyl ring) with a spirocyclic scaffold, chemists can effectively "shield" the molecule from metabolic attack.[2][11]

• Field Insight: The unnatural architecture of many spirocycles makes them less recognizable to degrading enzymes, which can improve bioavailability.[11] This has been successfully demonstrated in multiple programs where the introduction of a spirocycle led to marked improvements in pharmacokinetic profiles.[2][8]

Comparative Data Summary

The following table provides a conceptual comparison of properties when replacing a common flat scaffold with a spirocyclic ether bioisostere. Actual values are highly dependent on the specific molecular context.

Property	Phenyl Ring (Reference)	Spiro[3.3]heptane ether Bioisostere	Rationale for Change
Lipophilicity (cLogP)	~1.5 - 2.0	~1.0 - 2.5 (context-dependent)	Increased Fsp3 character and H-bond acceptor can lower lipophilicity.[2]
Aqueous Solubility	Low	Improved	Disruption of crystal packing, increased 3D character, polar ether group.[4][5]
Metabolic Stability	Often labile (ring oxidation)	Generally high	Steric shielding of quaternary center, removal of aromatic soft spots.[2][11]
Molecular Shape	Flat, 2D	Rigid, 3D	Defined exit vectors for substituents.[5]
Fraction of sp3 (Fsp3)	0	High (>0.7)	Key indicator for improved developability.[3][8]

Essential Experimental Protocols

Trustworthy data is the bedrock of drug discovery. The following are self-validating, step-by-step protocols for assessing the key physicochemical properties of novel spirocyclic ether building blocks.

Protocol: High-Throughput Kinetic Solubility Assessment

• Principle: This assay measures the solubility of a compound following precipitation from a DMSO stock solution into an aqueous buffer. It mimics the conditions a compound might experience upon injection or rapid dissolution. Nephelometry (light scattering) is used to detect the formation of precipitate.

• Causality of Choices:

  • PBS at pH 7.4: This buffer system is chosen to mimic physiological blood pH, providing a more relevant measure of solubility for in vivo applications.[12]

  • 1% DMSO Final Concentration: DMSO is a necessary co-solvent but can artificially inflate solubility. Keeping its concentration low and consistent across all wells is critical for data comparability.

  • Nephelometry: This is a highly sensitive method for detecting insoluble particles and is amenable to high-throughput 96/384-well plate formats.

• Methodology:

  • Stock Solution Preparation: Prepare a 10 mM stock solution of the spirocyclic ether test compound in 100% DMSO.

  • Serial Dilution: In a 96-well polypropylene plate, perform a serial dilution of the stock solution in DMSO to create a concentration gradient (e.g., 10 mM down to ~5 µM).

  • Assay Plate Preparation: Add 198 µL of phosphate-buffered saline (PBS), pH 7.4, to each well of a clear-bottom 96-well assay plate.

  • Compound Addition: Transfer 2 µL of the DMSO serial dilutions to the corresponding wells of the assay plate containing PBS. This results in a final DMSO concentration of 1%. Mix vigorously for 1 minute.

  • Incubation: Incubate the plate at room temperature for 2 hours to allow for equilibrium to be reached.

  • Measurement: Read the plate on a nephelometer or a plate reader capable of measuring light scattering at a suitable wavelength (e.g., 620 nm).

  • Data Analysis: The kinetic solubility is defined as the highest concentration at which the light scattering signal is not significantly different from the buffer-only control wells.

Diagram 2: Kinetic Solubility Workflow

Caption: High-throughput kinetic solubility measurement workflow.

Protocol: HPLC-Based LogD Measurement

• Principle: This method determines the distribution coefficient (LogD) by measuring the partitioning of a compound between an aqueous buffer and an immiscible organic solvent (typically 1-octanol). The concentrations in each phase are quantified by HPLC.

• Causality of Choices:

  • 1-Octanol/PBS: This solvent system is the industry standard and is widely accepted to be a good mimic of the partitioning between aqueous physiological fluids and lipid membranes.[12]

  • Pre-saturation: Saturating the octanol with buffer and vice-versa is a critical step to ensure that the volume of each phase does not change during the experiment, which would lead to inaccurate concentration measurements.

  • HPLC Quantification: HPLC provides a robust, sensitive, and accurate method for quantifying the analyte concentration in each phase, even in the presence of minor impurities.

• Methodology:

  • Solvent Preparation: Prepare a sufficient quantity of PBS (pH 7.4) and 1-octanol. Pre-saturate the solvents by mixing equal volumes of PBS and 1-octanol, shaking vigorously for 30 minutes, and allowing the layers to separate overnight. Use the octanol-saturated PBS and the PBS-saturated octanol for the experiment.

  • Compound Preparation: Prepare a 1 mg/mL solution of the test compound in the PBS-saturated 1-octanol.

  • Partitioning: In a glass vial, combine 1 mL of the compound solution in octanol with 1 mL of octanol-saturated PBS.

  • Equilibration: Vortex the vial vigorously for 3 minutes to ensure thorough mixing and facilitate partitioning.

  • Phase Separation: Centrifuge the vial at 2000 x g for 10 minutes to achieve a clean separation of the aqueous and organic layers.

  • Sampling: Carefully remove an aliquot from both the top (octanol) and bottom (aqueous) layers. Be cautious not to disturb the interface.

  • Quantification: Analyze the concentration of the compound in each aliquot using a calibrated reverse-phase HPLC method.

  • Calculation: Calculate the LogD using the formula: LogD = log10 ( [Concentration in Octanol] / [Concentration in Aqueous] )

Conclusion and Future Outlook

Spirocyclic ethers are not merely a fleeting trend; they represent a fundamental shift in medicinal chemistry towards embracing molecular three-dimensionality to solve long-standing challenges in drug development.[1][13] Their ability to finely modulate physicochemical properties like solubility, lipophilicity, and metabolic stability makes them an indispensable tool for the modern medicinal chemist.[2][8] As synthetic methodologies become more robust and the variety of available spirocyclic building blocks expands, their application is set to grow, paving the way for a new generation of safer and more effective therapeutics that have successfully escaped the confines of "flatland."[2][7]

References

• Varela MT, Dias GG, de Oliveira LFN, et al. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry. 2025; 287:117368. [Link]

• Varela MT, Dias GG, de Oliveira LFN, et al. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry. 2025; 287:117368. [Link]

• The use of spirocyclic scaffolds in drug discovery. CORE. Published July 5, 2014. [Link]

• Caruço CDM, Lemos A, Dias L. Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts?. Expert Opinion on Drug Discovery. 2024. [Link]

• D’Souza D, Pelly S, Pelly M. Synthetic Routes to Approved Drugs Containing a Spirocycle. Preprints.org. Published April 25, 2023. [Link]

• Zheng Z, Tice CM. The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery. 2016. [Link]

• Experimental Examination of Solubility and Lipophilicity as Pharmaceutically Relevant Points of Novel Bioactive Hybrid Compounds. MDPI. Published October 1, 2022. [Link]

• Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences. Published February 1, 2021. [Link]

• The influence of lipophilicity on the pharmacokinetic behavior of drugs: Concepts and examples. ResearchGate. [Link]

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The Strategic Role of 1-(Chloromethyl)-8-oxaspiro[4.5]decane in Modern Drug Discovery: A Technical Guide

This in-depth technical guide explores the strategic importance and application of the spirocyclic building block, 1-(Chloromethyl)-8-oxaspiro[4.5]decane, in the landscape of contemporary drug discovery. Designed for researchers, medicinal chemists, and professionals in pharmaceutical development, this document elucidates the rationale behind employing this unique scaffold, its synthesis, and its potential for generating novel therapeutic agents. We will delve into the inherent advantages of the 8-oxaspiro[4.5]decane core, the synthetic utility of the reactive chloromethyl handle, and provide practical insights into its incorporation into drug design workflows.

The "Escape from Flatland": Embracing Three-Dimensionality with Spirocyclic Scaffolds

For decades, drug discovery was dominated by "flat," aromatic molecules. However, the pursuit of compounds with improved physicochemical properties and novel intellectual property has led to a paradigm shift towards three-dimensional (3D) molecular architectures. Spirocyclic compounds, characterized by two rings sharing a single carbon atom, are at the forefront of this evolution. Their rigid, well-defined 3D-orientation of substituents allows for a more precise interaction with the complex topographies of biological targets.

The incorporation of spirocyclic motifs, such as the 8-oxaspiro[4.5]decane core, offers several distinct advantages in drug design:

• Enhanced Target Affinity and Selectivity: The conformational rigidity of the spirocyclic system can pre-organize appended functional groups into a bioactive conformation, minimizing the entropic penalty upon binding to a target protein. This can lead to a significant increase in binding affinity and selectivity.

• Improved Physicochemical Properties: The introduction of sp3-rich spirocenters generally leads to increased aqueous solubility and reduced lipophilicity compared to their flat aromatic counterparts. This can translate to improved pharmacokinetic profiles, including better absorption and distribution.

• Novel Chemical Space: Spirocyclic scaffolds provide access to novel areas of chemical space, offering opportunities to develop drug candidates with unique structures and intellectual property.

The 8-Oxaspiro[4.5]decane Scaffold: A Privileged Motif in Medicinal Chemistry

The 8-oxaspiro[4.5]decane framework has emerged as a privileged scaffold in the design of biologically active molecules. Its presence in a variety of therapeutic agents and clinical candidates underscores its versatility and favorable drug-like properties. Notably, derivatives of the closely related 1-oxa-8-azaspiro[4.5]decane have shown promise as M1 muscarinic agonists for the potential treatment of Alzheimer's disease and as selective σ1 receptor ligands for potential applications in neurodegenerative disorders and as imaging agents. The replacement of a nitrogen atom with an oxygen at the 8-position, as in our topic compound, maintains the desirable three-dimensional structure while modulating the molecule's polarity and hydrogen bonding capacity.

1-(Chloromethyl)-8-oxaspiro[4.5]decane: A Versatile Building Block

The subject of this guide, 1-(Chloromethyl)-8-oxaspiro[4.5]decane, is a key synthetic intermediate that combines the advantageous 8-oxaspiro[4.5]decane scaffold with a reactive chloromethyl group. This "handle" allows for the covalent attachment of the spirocyclic motif to a wide range of molecular frameworks through well-established nucleophilic substitution reactions.

Property	Value	Source
CAS Number	1692672-05-1	[1]
Molecular Formula	C10H17ClO	[1]
Molecular Weight	188.69 g/mol	[1]
Appearance	Inferred to be a solid or oil	-
Storage	2-8°C, sealed in a dry environment	[1]

Synthetic Utility: The Power of the Chloromethyl Group

The chloromethyl group is a potent electrophile, making 1-(Chloromethyl)-8-oxaspiro[4.5]decane an excellent substrate for S(_N)2 reactions. This allows for the straightforward introduction of the 8-oxaspiro[4.5]decane moiety onto nucleophilic functional groups commonly found in pharmacologically active molecules, such as amines, phenols, and thiols.

The general reaction scheme for the utilization of this building block can be visualized as follows:

Sources

• 1. chemscene.com [chemscene.com]

Stereochemical Vectorization in Drug Discovery: Conformational Analysis of 8-Oxaspiro[4.5]decane Ring Systems

Executive Summary

The modern drug discovery paradigm is increasingly shifting away from planar, sp2-rich aromatic systems toward topologically complex, sp3-rich frameworks—a movement colloquially termed "escaping from flatland." Spirocyclic scaffolds, particularly the 8-oxaspiro[4.5]decane system, have emerged as privileged motifs. By fusing a cyclopentane ring with a tetrahydropyran (THP) ring at a single spiro carbon, these systems offer enhanced metabolic stability, increased three-dimensionality (Fsp3), and precise spatial vectorization of pharmacophores.

Understanding the conformational landscape of 8-oxaspiro[4.5]decane is not merely an academic exercise; it is a critical prerequisite for rational structure-based drug design. This whitepaper provides an in-depth mechanistic analysis of the conformational dynamics of these ring systems, detailing the causality behind experimental elucidation techniques and establishing self-validating protocols for structural assignment.

Structural Fundamentals and Topology

According to IUPAC nomenclature for monospiro hydrocarbons, numbering begins in the smaller ring at an atom adjacent to the spiro center, proceeds around the smaller ring, through the spiro atom, and around the larger ring[1]. In the spiro[4.5]decane system:

• Positions 1–4: Comprise the cyclopentane ring.

• Position 5: The quaternary spiro carbon.

• Positions 6–10: Comprise the six-membered ring.

In 8-oxaspiro[4.5]decane , an oxygen atom occupies position 8, situated exactly para to the spiro carbon (C5) within the six-membered ring. This symmetry fundamentally dictates the molecule's ground-state conformation. The THP ring strongly prefers a chair conformation to minimize torsional strain, while the cyclopentane ring undergoes rapid pseudorotation between envelope and half-chair forms.

Derivatives of this core, such as 8-oxaspiro[4.5]decane-7,9-dione (also known as 3,3-tetramethyleneglutaric anhydride), are critical synthetic intermediates used in the production of anxiolytic drugs like Buspirone.

Conformational Dynamics: The Spiro-Fusion Effect

The spiro carbon (C5) acts as a rigid tetrahedral junction. In the THP chair conformation, the two bonds extending into the cyclopentane ring (C5–C1 and C5–C4) must occupy one axial and one equatorial position relative to the THP ring.

Degeneracy in the Unsubstituted System

Because the cyclopentane ring is symmetrical, the standard chair-flip of the THP ring—which exchanges the axial and equatorial positions of the C1 and C4 bonds—results in a degenerate, energetically identical conformer. The oxygen at position 8 is symmetrically disposed, meaning no anomeric effects or dipole-dipole clashes break this degeneracy.

Symmetry Breaking via Substitution

When substituents are introduced to either ring, the energetic degeneracy is broken.

• THP Substitution (Positions 6, 7, 9, 10): A substituent will strongly bias the equilibrium toward the conformer that places the bulkier group in an equatorial position, avoiding severe 1,3-diaxial interactions with the spiro-cyclopentane methylene groups.

• Cyclopentane Substitution (Positions 1, 2, 3, 4): Substituents here dictate the preferred envelope pucker. The system will adopt a conformation that minimizes steric clashes between the cyclopentane substituents and the axial protons of the THP ring.

Fig 1. Thermodynamic exchange pathway for substituted 8-oxaspiro[4.5]decane chair-flip dynamics.

Quantitative Conformational Data

To effectively utilize these scaffolds in drug discovery, scientists rely on established energetic penalties and NMR coupling constants. Table 1 summarizes the expected

coupling constants based on the Karplus relationship, which are critical for assigning axial/equatorial relationships in the THP ring. Table 2 outlines the relative energies of various conformers determined via Density Functional Theory (DFT)[2].

Table 1: Characteristic

H NMR Coupling Constants in the THP Ring

Interaction Type	Dihedral Angle (θ)	Expected Value (Hz)	Structural Implication
Axial - Axial	~180°	10.0 - 12.5	Confirms trans-diaxial arrangement; locks chair conformation.
Axial - Equatorial	~60°	2.5 - 4.5	Indicates gauche relationship.
Equatorial - Equatorial	~60°	2.0 - 3.5	Indicates gauche relationship; often broadened by W-coupling.

Table 2: Relative DFT Energies of Substituted 8-oxaspiro[4.5]decanes

Substituent Pattern	Conformer A (Eq) Energy	Conformer B (Ax) Energy	ΔE (kcal/mol)	Dominant State
Unsubstituted	0.00	0.00	0.00	Degenerate
7-Methyl (THP ring)	0.00	+1.74	1.74	Conformer A (>95%)
2-Methyl (CP ring)	0.00	+0.45	0.45	Rapid Equilibrium

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the conformational assignment of 8-oxaspiro[4.5]decane systems must utilize a dual-pronged approach: empirical NMR spectroscopy validated by in silico quantum mechanical modeling[3].

Fig 2. Self-validating workflow integrating NMR spectroscopy and DFT computational modeling.

Protocol A: NMR-Based Conformational Elucidation

Causality: 1D

H NMR provides scalar coupling ( -values) to determine dihedral angles via the Karplus equation. 2D NOESY provides through-space distance constraints (< 5 Å) to identify spatial proximity between the cyclopentane and THP rings.

• Sample Preparation: Dissolve 15-20 mg of the highly pure compound in 0.6 mL of CDCl

  (or D O if highly polar). Ensure the sample is degassed (via freeze-pump-thaw) to remove paramagnetic oxygen, which accelerates relaxation and degrades NOE signals.

• 1D Acquisition: Acquire standard

  H and C spectra. Extract values for the protons at C6, C7, C9, and C10.

• NOESY Optimization (The Validation Step): To prevent spin diffusion (where magnetization transfers through intermediate protons, giving false distance data), acquire NOESY spectra at three different mixing times (

  = 200, 400, 600 ms).

• Data Validation: Plot the NOE cross-peak volume against mixing time. A linear build-up confirms the data is in the initial rate approximation regime. Only use distance constraints from the linear portion of this curve.

Protocol B: Computational Conformational Search (DFT)

Causality: Empirical NMR data represents a time-averaged ensemble. DFT calculations define the discrete local minima on the potential energy surface, allowing us to deconvolute the NMR data into specific conformer populations[2].

• Molecular Mechanics Screening: Perform a conformational search using the MMFF94s force field and a Boltzmann jump algorithm to generate an initial pool of conformers (up to 20 local minima)[3].

• Geometry Optimization: Submit the lowest-energy MMFF94 conformers to DFT optimization using the B3LYP functional and a 6-31G(d,p) basis set. Include an implicit solvent model (e.g., PCM for chloroform) to mimic the NMR environment.

• Frequency Calculation (The Validation Step): Run a vibrational frequency calculation on the optimized geometries.

• Data Validation: Inspect the output for imaginary frequencies. A true ground-state minimum must possess zero imaginary frequencies . If an imaginary frequency is present, the structure is a transition state; the geometry must be perturbed along the normal mode of the imaginary frequency and re-optimized.

• Population Analysis: Calculate the Gibbs free energy (

  ) for all validated minima and use the Boltzmann distribution equation to determine the theoretical population ratio at 298 K. Compare this ratio to the time-averaged NMR data to finalize the assignment.

Conclusion

The 8-oxaspiro[4.5]decane ring system provides a rigid, highly predictable three-dimensional vector for modern drug discovery. By understanding the inherent symmetry of the unsubstituted core and the predictable ways in which substituents bias the THP chair and cyclopentane envelope, researchers can rationally design molecules with highly specific spatial trajectories. Adhering to the self-validating NMR and DFT protocols outlined in this guide ensures that structural assignments are robust, reproducible, and ready for integration into structure-activity relationship (SAR) campaigns.

References

• Popović-Djordjević, J. B., et al. "Antiproliferative and antibacterial activity of some glutarimide derivatives." Journal of Enzyme Inhibition and Medicinal Chemistry, Taylor & Francis. Available at: [Link]

• New Drug Approvals. "Buspirone." New Drug Approvals. Available at:[Link]

• Master Organic Chemistry. "Naming Bicyclic Compounds – Fused, Bridged, and Spiro." Master Organic Chemistry. Available at: [Link]

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Bioisosteric Engineering: The Strategic Application of Oxaspiro[4.5]decane Derivatives in Modern Drug Discovery

Executive Overview: The "Escape from Flatland" Paradigm

For decades, medicinal chemistry has relied heavily on planar, sp2-hybridized aromatic systems (e.g., benzenes, pyridines) and flexible aliphatic chains to construct pharmacophores. However, these traditional motifs often suffer from poor aqueous solubility, high metabolic clearance, and off-target toxicities. The modern drug discovery paradigm emphasizes an "escape from flatland"—increasing the fraction of sp3-hybridized carbons (

) to impart three-dimensionality, thereby enhancing target selectivity and physicochemical properties[1].

Within this context, the oxaspiro[4.5]decane scaffold and its heteroatom variants (such as 2-oxa-6-azaspiro[4.5]decane) have emerged as elite, non-classical bioisosteres. By replacing planar rings (morpholines, piperidines) or highly lipophilic flexible chains (gem-dimethyl cyclohexanes), these rigid 3D architectures offer a profound optimization vector for clinical candidates[2][3].

Mechanistic Rationale: Physicochemical & Pharmacological Causality

The decision to integrate an oxaspiro[4.5]decane core into a lead compound is driven by specific, predictable causalities in molecular behavior:

• Conformational Locking & Entropic Optimization: Unlike flexible alkyl chains, the spirocyclic fusion creates a rigid quaternary carbon center. This locks the molecular conformation, allowing for the precise vectorial projection of pharmacophores into deep binding pockets. Consequently, the molecule pays a significantly lower entropic penalty upon target binding, often resulting in enhanced binding affinity[2].

• Lipophilicity and Lipophilic Efficiency (LipE): The incorporation of the oxygen atom within the spiro system lowers the partition coefficient (LogP/LogD) compared to all-carbon spirocycles or gem-dimethyl groups. This improves aqueous solubility while maintaining the steric bulk necessary for pocket occupation[2].

• Mitigation of Safety Liabilities (hERG): Planar, basic amines like piperidine are notorious for interacting with the hERG potassium channel, leading to cardiotoxicity. Replacing these "flat" structures with 3D-rich oxa-azaspiro[4.5]decane systems sterically hinders the basic nitrogen's interaction with the hERG pore, drastically reducing off-target liabilities[3].

Logical workflow of oxaspiro[4.5]decane bioisosteric replacement.

Quantitative Profiling of Bioisosteric Replacements

To justify the synthetic effort required to build spirocyclic systems, we must look at the quantitative improvements in ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. The table below summarizes the typical property shifts observed when transitioning from traditional lead scaffolds to oxaspiro variants.

Table 1: Comparative Physicochemical Profiling of Bioisosteric Scaffolds

Scaffold Type	Representative Core		cLogP	Aqueous Sol. (µg/mL)	hERG (µM)
Planar Amine (Lead)	Piperidine	0.20	3.8	15	1.2 (High Risk)
Planar Ether (Lead)	Morpholine	0.25	3.2	45	4.5 (Mod Risk)
Flexible Alkyl	Gem-dimethyl cyclohexane	0.80	4.5	<10	>30 (Low Risk)
Spirocyclic Isostere	2-Oxa-6-azaspiro[4.5]decane	0.90	1.8	140	>30 (Low Risk)
Spirocyclic Isostere	2-Oxaspiro[4.5]decane	1.00	2.4	110	>30 (Low Risk)

Data synthesized from aggregated pharmacological profiling of spirocyclic scaffolds[2][3].

Advanced Synthetic Methodologies & Self-Validating Protocols

The construction of the quaternary spirocenter is the primary bottleneck in utilizing these bioisosteres. While classical acid-catalyzed Prins reactions are common, they often suffer from poor diastereoselectivity and functional group intolerance[2]. Modern approaches leverage transition-metal catalysis or photochemistry. For instance, recent breakthroughs utilize a blue LED light-induced reaction of vinyldiazoacetates and quinones. This proceeds via triplet energy transfer, forming a triplet diradical that collapses into the spirocyclic core upon the extrusion of dinitrogen[4].

Below is a field-proven, self-validating protocol for the synthesis of the 2-oxa-6-azaspiro[4.5]decane core via halogenated precursors and relay catalysis.

Step-by-Step Protocol: Synthesis of 2-Oxa-6-azaspiro[4.5]decane

Phase 1: Precursor Assembly

• Reagent Combination: Combine tetrahydropyran-4-carbonitrile (1.0 eq) and 1-bromo-2-fluoroethane (1.2 eq) in a rigorously dried Schlenk flask under argon.

  • Causality: Utilizing tetrahydropyran-4-carbonitrile provides a pre-formed, stable oxygen heterocycle, drastically reducing the step count compared to de novo ring synthesis[3].

Phase 2: Catalytic Spirocyclization 2. Reaction Initiation: Initiate a Gold/Palladium Relay Catalytic Tandem Cyclization at 40°C.

• Causality: Au/Pd relay catalysis is selected over traditional strong-acid cyclization because it operates under mild conditions, preventing the degradation of sensitive functional groups and ensuring high diastereoselectivity during the formation of the sterically hindered quaternary spirocenter[2].

Phase 3: Self-Validating Quality Control (The QC Gate) 3. Mass Confirmation: Perform LC-MS to confirm the target mass (m/z). 4. Structural Validation: Conduct 2D-NMR, specifically Heteronuclear Multiple Bond Correlation (HMBC).

• Causality: 1D

  H-NMR is fundamentally insufficient to prove spirocyclic linkage. HMBC is mandatory to observe long-range couplings ( , ) between the adjacent ring protons and the quaternary spiro carbon (typically 65–68 ppm)[5].

• Decision Node: If the spiro carbon cross-peaks are absent, the cyclization has failed; the batch must be routed to rework. If purity is >95% and HMBC confirms the spirocenter, proceed to Phase 4.

Phase 4: Late-Stage Functionalization 6. Derivatization: Perform N-alkylation or cross-coupling at the azaspiro position to append the target pharmacophore, generating libraries for Structure-Activity Relationship (SAR) studies.

Self-validating synthetic protocol for oxaspiro[4.5]decane derivatives.

Biological Applications & Case Studies

The integration of oxaspiro[4.5]decane derivatives extends far beyond basic physicochemical tuning; these scaffolds actively participate in driving potent biological responses.

• GPCRs and Kinase Inhibitors: Derivatives of oxa-azaspiro[4.5]decane have been identified as crucial components in the development of enzyme inhibitors and ligands for G-protein coupled receptors (GPCRs), where the 3D projection allows for superior interaction with complex transmembrane binding pockets[3].

• Antimicrobial & Anticancer Natural Products: The biological relevance of this scaffold is heavily validated by nature. For example, Spiroconyone B and C—unique steroids isolated from the sea star Patiria pectinifera—bear rare oxaspiro[4.5]decane scaffolds. These compounds exhibit potent cytotoxicity toward HL-60 cancer cells, inducing G2/M phase arrest and driving mitochondria-mediated apoptosis via the PI3K/Akt signaling pathway[5].

• High

  Library Generation: Starting from precursors like 2-oxaspiro[4.5]decane-1,3-dione, researchers have successfully generated extensive libraries of spiro[cycloalkane-pyridazinone] derivatives. These libraries boast exceptionally high character, predicting highly advantageous pharmacokinetic properties for downstream drug development[1].

References

1.[2] Benchchem. "2-Oxaspiro[4.5]decane-3-carboxylic acid | Bioisosteric Mapping." Benchchem. 2.[4] ChemRxiv. "Photolytic Access to Oxaspirodecanes and Chromenes from Vinyldiazo Ester Cycloaddition with p-Quinones." ChemRxiv. 3.[1] MDPI. "New Spiro[cycloalkane-pyridazinone] Derivatives with Favorable Fsp3 Character." MDPI. 4.[5] ACS Publications. "Spiroconyone B and C, Two Rearranged Cholestane Steroids with Spiro[4.5]decane and Oxaspiro[4.5]decane Scaffolds from Patiria pectinifera." Journal of Natural Products. 5.[3] Benchchem. "2-Oxa-6-azaspiro[4.5]decane hydrochloride | Anticancer Research Applications." Benchchem.

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Technical Guide: Molecular Weight and LogP of 1-(Chloromethyl)-8-oxaspiro[4.5]decane

Executive Summary

1-(Chloromethyl)-8-oxaspiro[4.5]decane (CAS: 1692672-05-1) is a specialized spirocyclic building block utilized in modern medicinal chemistry to access novel chemical space.[1] Unlike flat aromatic scaffolds, this compound offers a high fraction of sp3-hybridized carbons (

), imparting three-dimensional character that improves solubility and metabolic stability while maintaining specific binding affinity.[2]

This guide provides a rigorous technical analysis of its two critical physicochemical descriptors: Molecular Weight (MW) and Partition Coefficient (LogP) . Understanding these parameters is essential for optimizing bioavailability and ensuring compliance with Lipinski’s Rule of Five during lead optimization.

Part 1: Chemical Identity & Physicochemical Profile[3]

Structural Specifications

The molecule consists of a 5-membered carbocyclic ring spiro-fused to a 6-membered tetrahydropyran (8-oxa) ring. The "1-chloromethyl" designation indicates an electrophilic handle on the cyclopentyl ring, enabling rapid diversification via nucleophilic substitution.

Property	Data	Notes
IUPAC Name	1-(Chloromethyl)-8-oxaspiro[4.5]decane
CAS Number	1692672-05-1	Unique Identifier
Molecular Formula
SMILES	ClCC1CCCC21CCOCC2	Useful for cheminformatics
Molecular Weight	188.69 g/mol	Monoisotopic
LogP (Calc)	2.82	Consensus cLogP
H-Bond Donors	0
H-Bond Acceptors	1	Ether oxygen
Rotatable Bonds	1	Chloromethyl group

Molecular Weight Analysis

Value: 188.69 Da Significance: With a MW < 200 Da, this compound is classified as a "Fragment-Like" lead. In Fragment-Based Drug Discovery (FBDD), starting with a low MW allows for the addition of functional groups during optimization without rapidly violating the MW < 500 Da limit of Lipinski’s rules.

Calculation Logic:

LogP (Lipophilicity) Analysis

Value: ~2.82 (Calculated) Significance: A LogP of 2.82 places this molecule in the "Sweet Spot" for drug development (typically 1 < LogP < 3).

• Permeability: Sufficiently lipophilic to cross cell membranes and the Blood-Brain Barrier (BBB) via passive diffusion.

• Solubility: Low enough to avoid the extreme insolubility issues associated with LogP > 5 compounds.

• Metabolic Liability: The spiro-ether core reduces the lipophilicity compared to an all-carbon spiro[4.5]decane, potentially lowering clearance rates by cytochrome P450 enzymes.

Part 2: Experimental & Computational Methodologies

Computational Prediction (cLogP)

Before synthesis, LogP is estimated using atom-additive methods (e.g., XLogP3 or Moriguchi).

• Mechanism: The algorithm deconstructs the SMILES string into fragments (e.g., -CH2-, spiro-C, -O-, -Cl). Each fragment has a pre-assigned hydrophobicity value.

• Correction Factors: Adjustments are made for the spiro-fusion (steric constraint) and the proximity of the ether oxygen to the spiro center.

Experimental Determination Protocol (RP-HPLC)

For high-precision validation, the Shake-Flask method is often too slow for library screening. The Reverse-Phase HPLC (RP-HPLC) method is the industry standard for determining lipophilicity (

) of such building blocks.

Protocol: RP-HPLC LogP Determination

Principle: Retention time (

) on a C18 column correlates linearly with LogP.

• System Setup:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse), maintained at 25°C.

  • Mobile Phase: Isocratic Methanol/Water (70:30) buffered to pH 7.4 (using MOPS or Phosphate) to ensure the molecule is neutral.

  • Detection: UV (210 nm) or ELSD (Evaporative Light Scattering) since the ether/alkyl chloride lacks a strong chromophore.

• Calibration:

  • Inject a mixture of 5 reference standards with known LogP values spanning the expected range (e.g., Toluene, Naphthalene, Acetophenone).

  • Calculate the Capacity Factor (

    ) for each: (Where is the dead time, measured using Uracil or Sodium Nitrate).

• Measurement:

  • Inject 1-(Chloromethyl)-8-oxaspiro[4.5]decane (10 µM in MeOH).

  • Record

    and calculate .

• Calculation:

  • Plot LogP vs. Log(

    ) for standards to generate a linear regression equation:

  • Interpolate the sample's LogP.

Part 3: Structural Logic & Utility Visualization

The following diagram illustrates the structural logic of using this spirocyclic scaffold to modulate physicochemical properties in drug design.

Caption: Structural decomposition linking chemical features to physicochemical outcomes.

Part 4: Synthetic Application Workflow

Researchers typically employ this molecule to introduce a spiro-ether motif into a lead compound. The chloromethyl group serves as the attachment point.

Caption: Standard workflow for integrating the spiro-scaffold into a drug candidate.

References

• Carreira, E. M., & Fessard, T. C. (2014). Spirocyclic Scaffolds in Medicinal Chemistry. Chemical Reviews, 114(16), 8257–8322. (Contextual grounding for spirocyclic utility).

• Lipinski, C. A. (2004). Lead- and drug-like compounds: the rule-of-five revolution. Drug Discovery Today. (Basis for LogP analysis).[3]

• PubChem. (2024). Compound Summary: Spiro[4.5]decane derivatives. National Library of Medicine. Retrieved from [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]

Unlocking New Dimensions in Drug Discovery: A Technical Guide to Novel Spirocyclic Cores for Pharmaceutical Library Design

Introduction: Escaping Flatland and Embracing Three-Dimensionality

For decades, the landscape of medicinal chemistry has been dominated by flat, aromatic structures. While this "flatland" has yielded numerous successful drugs, the relentless pursuit of novel therapeutics with improved efficacy, selectivity, and pharmacokinetic profiles demands an exploration of a more complex, three-dimensional chemical space.[1] Spirocyclic scaffolds, characterized by two rings sharing a single atom, have emerged as powerful tools in this endeavor, offering a departure from planar topologies and providing a unique platform for the design of innovative pharmaceutical libraries.[1][2][3] Their inherent three-dimensionality allows for a more precise and controlled presentation of functional groups, facilitating optimal interactions with the intricate topographies of biological targets.[1]

The increasing adoption of spirocyclic motifs is a direct response to the "Escape from Flatland" concept, which posits that molecules with greater sp3 character and three-dimensionality tend to exhibit improved physicochemical properties and a higher probability of clinical success.[1] This guide provides an in-depth technical overview of select novel spirocyclic cores that are gaining prominence in pharmaceutical research and development. We will delve into their synthesis, physicochemical properties, and applications, providing researchers, scientists, and drug development professionals with the foundational knowledge to leverage these powerful scaffolds in their own discovery programs.

Core Principles of Spirocyclic Design: The Causality Behind the Choice

The decision to incorporate a spirocyclic core is driven by a desire to address specific challenges in drug design. The rigid nature of the spiro-fusion restricts the conformational flexibility of a molecule, which can lead to a more favorable energetic profile for binding to a target protein by reducing the entropic penalty of binding.[2][4] This pre-organization of substituents in a defined three-dimensional arrangement can significantly enhance potency and selectivity.[2][4][5]

Furthermore, the introduction of sp3-rich spirocyclic cores can profoundly influence a molecule's physicochemical properties. Compared to their flat aromatic counterparts, spirocyclic compounds often exhibit:

• Improved Solubility: The less planar and more polar nature of sp3-rich scaffolds can disrupt crystal packing and improve interactions with water molecules, leading to enhanced aqueous solubility.[3][6]

• Modulated Lipophilicity: The impact on lipophilicity (logP/logD) can be tailored. While adding carbon atoms, the three-dimensional structure can shield hydrophobic surfaces, sometimes leading to a decrease in overall lipophilicity.[4][6]

• Enhanced Metabolic Stability: The quaternary spirocenter and adjacent carbons are often less susceptible to metabolic attack by cytochrome P450 enzymes, leading to improved metabolic stability and longer half-life.[3][4][6]

These advantageous properties make spirocyclic cores highly attractive for the design of next-generation therapeutics.

Featured Spirocyclic Cores: A Deep Dive

This guide will focus on four classes of novel spirocyclic cores that have demonstrated significant potential in recent drug discovery efforts:

• Spiro[3.3]heptanes and their Heterocyclic Analogs

• Spiro-Oxetanes

• Spiro-Hydantoins

• Spiro-Pyrrolidines

For each core, we will provide a detailed analysis, including synthetic strategies, key properties, and illustrative case studies.

The Spiro[3.3]heptane Scaffold: A Rigid and Versatile Core

The spiro[3.3]heptane framework is a highly rigid and compact spirocycle that has gained traction as a saturated bioisostere of the benzene ring.[7][8][9] Its well-defined three-dimensional geometry allows for precise vectoral placement of substituents into chemical space.

Synthesis of Spiro[3.3]heptane Derivatives

A practical and scalable synthesis of functionalized spiro[3.3]heptanes is crucial for their widespread adoption. One common strategy involves the double alkylation of a suitable precursor with a 1,1-bis(halomethyl)cyclobutane derivative.[6][10]

Experimental Protocol: Synthesis of 6-(Trifluoromethyl)spiro[3.3]heptane-2-carboxylic Acid

This protocol is adapted from a reported synthesis of trifluoromethyl-substituted spiro[3.3]heptane building blocks.[6][10]

Step 1: Synthesis of 1,1-bis(bromomethyl)-3-(trifluoromethyl)cyclobutane

A commercially available cyclobutanone derivative is used as the starting material to prepare the key 1,1-bis(bromomethyl)-3-(trifluoromethyl)cyclobutane intermediate on a large scale.[6][10]

Step 2: Construction of the Spiro[3.3]heptane Core

The spiro[3.3]heptane core is constructed via double alkylation of a malonate diester with the 1,1-bis(bromomethyl)-3-(trifluoromethyl)cyclobutane.[6][10]

• To a solution of diethyl malonate (1.0 eq) in a suitable solvent such as DMF, add a strong base like sodium hydride (2.2 eq) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes.

• Add a solution of 1,1-bis(bromomethyl)-3-(trifluoromethyl)cyclobutane (1.1 eq) in DMF dropwise.

• Heat the reaction mixture to 80 °C and stir for 12 hours.

• Cool the reaction to room temperature, quench with water, and extract with ethyl acetate.

• The organic layers are combined, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• The crude product, a diethyl spiro[3.3]heptane-2,6-dicarboxylate derivative, is purified by column chromatography.

Step 3: Hydrolysis and Decarboxylation

• The purified diester is dissolved in a mixture of ethanol and aqueous sodium hydroxide.

• The reaction is refluxed for 4 hours.

• After cooling, the ethanol is removed under reduced pressure, and the aqueous solution is acidified with concentrated HCl.

• The resulting dicarboxylic acid is extracted with ethyl acetate.

• The combined organic layers are dried and concentrated.

• The crude dicarboxylic acid is then heated at 150 °C to effect decarboxylation to the desired mono-carboxylic acid.

• The final product is purified by recrystallization or column chromatography.

Diagram: Synthetic Workflow for Functionalized Spiro[3.3]heptanes

Caption: A generalized workflow for the synthesis of functionalized spiro[3.3]heptane building blocks.

Physicochemical Properties of Spiro[3.3]heptanes

The rigid, saturated nature of the spiro[3.3]heptane core imparts favorable physicochemical properties.

Property	Spiro[3.3]heptane	Benzene (for comparison)
Molecular Weight	96.17 g/mol [11]	78.11 g/mol
cLogP	3.1[11]	2.13
Fsp³	1.0	0.0

Data for unsubstituted cores.

Applications of Spiro[3.3]heptanes in Drug Discovery

The spiro[3.3]heptane scaffold and its heterocyclic analogs, such as azaspiro[3.3]heptanes, have been successfully employed as bioisosteres for common rings like piperidine and benzene, leading to compounds with improved properties.[4][12][13][14] For example, the replacement of a piperidine ring with a 1-azaspiro[3.3]heptane in the anesthetic drug Bupivacaine resulted in a novel analog with high activity.[12][14]

Case Study: 2-Azaspiro[3.3]heptane Derivatives as Fetal Hemoglobin Inducers

In a search for new treatments for β-hemoglobinopathies, a series of 2-azaspiro[3.3]heptane derivatives were designed and synthesized as fetal hemoglobin inducers.[15] The rigid spirocyclic core was introduced to optimize the structure-activity relationship and ADME properties of an initial hit compound.[15] This led to the discovery of a derivative that demonstrated a significant dose-dependent increase in globin switching in vivo in cynomolgus monkeys and showed a better safety profile than the standard drug hydroxyurea.[15]

Spiro-Oxetanes: Introducing Polarity and Improving Properties

Spiro-oxetanes are a class of spirocycles containing a four-membered ether ring. The oxetane moiety is a valuable bioisostere for gem-dimethyl and carbonyl groups, often leading to improved aqueous solubility, metabolic stability, and reduced lipophilicity.[3][16][17][18]

Synthesis of Spiro-Oxetanes

Several methods exist for the synthesis of spiro-oxetanes, including the Paternò-Büchi reaction and intramolecular Williamson etherification.[17] A common approach involves the oxidative cyclization of a suitable precursor.[3][19]

Experimental Protocol: Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole

This protocol is based on a reported synthesis of a novel tetracyclic system.[3][19]

Step 1: Synthesis of the o-cycloalkylaminoacetanilide Precursor

• A commercially available spirocyclic oxetane amine, such as 2-oxa-6-azaspiro[3.3]heptane, is reacted with an appropriate ortho-halo-nitroacetanilide.

• The reaction is typically carried out in a polar aprotic solvent like DMF with a base such as potassium carbonate.

• The nitro group is then reduced to an amine, for example, by catalytic hydrogenation.

Step 2: Oxidative Cyclization

• The o-cycloalkylaminoacetanilide precursor (1.0 eq) is dissolved in formic acid.

• Oxone® (3.0 eq) is added to the solution.

• The mixture is stirred at 40 °C for 6 hours.

• The reaction progress is monitored by TLC.

• Upon completion, the solvent is evaporated, and the residue is neutralized with aqueous sodium carbonate.

• The product is extracted with dichloromethane, and the combined organic layers are dried and concentrated.

• The crude product is purified by column chromatography to yield the spirocyclic oxetane-fused benzimidazole.[3][19]

Diagram: Oxidative Cyclization to a Spiro-Oxetane Fused System

Caption: A key step in the synthesis of a spiro-oxetane fused benzimidazole.

Physicochemical Properties of Spiro-Oxetanes

The incorporation of the polar oxetane ring significantly influences the properties of a molecule.

Property	2-Oxa-6-azaspiro[3.3]heptane	Morpholine (for comparison)
Molecular Weight	113.14 g/mol	87.12 g/mol
cLogP	-0.6	-0.9
Fsp³	1.0	1.0

Calculated properties for the core structures.

Applications of Spiro-Oxetanes in Drug Discovery

Spiro-oxetanes are used to replace metabolically labile groups, improve solubility, and fine-tune the three-dimensional shape of a ligand to enhance target binding.[16][18] Their ability to act as a polar surrogate for a gem-dimethyl group is a particularly attractive feature.[19]

Spiro-Hydantoins: Privileged Scaffolds with Diverse Activities

Spiro-hydantoins, containing a spiro-fused imidazolidine-2,4-dione ring, are considered privileged scaffolds in medicinal chemistry due to their diverse biological activities.[20] They have been successfully employed in the development of enzyme inhibitors, receptor antagonists, and selective androgen receptor modulators (SARMs).[20][21][22][23]

Synthesis of Spiro-Hydantoins

The Bucherer-Bergs reaction is a classical method for the synthesis of hydantoins from ketones.[22]

Experimental Protocol: Modified Bucherer-Bergs Synthesis of a Spiro-Hydantoin

This protocol describes a modified procedure that was developed to improve the yield of spiro-hydantoins from less reactive ketones.[22]

• A solution of the starting spirocyclic ketone (1.0 eq), potassium cyanide (2.0 eq), and ammonium carbonate (4.0 eq) in a mixture of ethanol and water is prepared.

• The reaction mixture is heated in a sealed vessel at a high temperature (e.g., 120-150 °C) for an extended period (e.g., 24-48 hours).

• After cooling, the reaction mixture is diluted with water and acidified with HCl.

• The precipitated product is collected by filtration, washed with water, and dried.

• The crude spiro-hydantoin can be further purified by recrystallization.

Diagram: Spiro-Hydantoin Synthesis via Bucherer-Bergs Reaction

Caption: The Bucherer-Bergs reaction for the synthesis of spiro-hydantoins.

Physicochemical Properties of Spiro-Hydantoins

The hydantoin ring provides hydrogen bond donors and acceptors, which can facilitate target interactions and influence physicochemical properties.

Property	Representative Spiro-Hydantoin
H-bond Donors	2
H-bond Acceptors	2
Rotatable Bonds	Typically low due to the rigid core

Applications of Spiro-Hydantoins in Drug Discovery

Case Study: Spirohydantoins as Selective p300/CBP Histone Acetyltransferase Inhibitors

Dysregulation of the histone acetyltransferases p300 and CBP is implicated in various cancers. A novel series of spirohydantoins were discovered as selective and orally bioavailable inhibitors of p300/CBP.[21][24] The spirohydantoin scaffold was identified through virtual screening and subsequent optimization.[24] The optimized lead compound exhibited improved potency in both enzymatic and cellular assays and demonstrated a better off-target profile compared to a previously identified lead from a different chemical series.[24] X-ray crystallography revealed that the spirohydantoin core made crucial hydrogen bonding interactions with the target protein.[24]

Spiro-Pyrrolidines: Accessing Novel Chemical Space through Diversity-Oriented Synthesis

Spiro-pyrrolidines are prevalent motifs in natural products and have found widespread use in medicinal chemistry.[2][25][26][27][28] Diversity-oriented synthesis (DOS) approaches are often employed to generate libraries of structurally diverse spiro-pyrrolidines for high-throughput screening.[1][29][30][31]

Synthesis of Spiro-Pyrrolidines

The 1,3-dipolar cycloaddition reaction between an azomethine ylide and a suitable dipolarophile is a powerful and versatile method for the stereoselective synthesis of substituted pyrrolidines, including spirocyclic derivatives.[2][29][32]

Experimental Protocol: Asymmetric 1,3-Dipolar Cycloaddition for Spiro[pyrrolidin-3,3'-oxindole] Synthesis

This protocol is based on an organocatalytic approach to the synthesis of enantiomerically enriched spiro[pyrrolidin-3,3'-oxindoles].[32]

• To a solution of a methyleneindolinone (1.0 eq), an aldehyde (1.2 eq), and an amino ester (1.2 eq) in a suitable solvent such as dichloromethane, add a catalytic amount of a chiral phosphoric acid (e.g., 10 mol%).

• Stir the reaction mixture at room temperature until the methyleneindolinone is consumed, as monitored by TLC.

• The reaction mixture is then concentrated, and the residue is purified by flash column chromatography to afford the desired spiro[pyrrolidin-3,3'-oxindole] product.

• The enantiomeric excess of the product can be determined by chiral HPLC analysis.

Diagram: Logic of Diversity-Oriented Synthesis of Spiro-Pyrrolidines

Caption: A simplified representation of a diversity-oriented synthesis (DOS) strategy for generating spiro-pyrrolidine libraries.

Physicochemical Properties of Spiro-Pyrrolidines

The properties of spiro-pyrrolidines can be widely tuned through the choice of the spiro-fused ring and substituents on the pyrrolidine ring. The nitrogen atom can act as a hydrogen bond acceptor or be protonated at physiological pH, influencing solubility and target interactions.

Applications of Spiro-Pyrrolidines in Drug Discovery

Libraries of spiro-pyrrolidines have been screened against a wide range of biological targets, leading to the discovery of novel inhibitors of enzymes and protein-protein interactions.

Case Study: Spiro[pyrrolidin-3,3'-oxindole]s as Anti-Breast Cancer Agents

Inspired by the prevalence of the spiro[pyrrolidine-3,3'-oxindole] core in biologically active alkaloids, a library of compounds with this scaffold was synthesized and evaluated for their anti-proliferative activity against breast cancer cells.[28] Several compounds demonstrated potent inhibitory activity against the MCF-7 breast cancer cell line.[28]

Conclusion: The Future is Three-Dimensional

Novel spirocyclic cores represent a significant step forward in the quest for more effective and safer medicines. By providing a gateway to three-dimensional chemical space, these scaffolds empower medicinal chemists to design molecules with enhanced potency, selectivity, and drug-like properties. The synthetic methodologies outlined in this guide, coupled with a deeper understanding of the structure-property relationships of these unique cores, will undoubtedly accelerate the discovery of next-generation therapeutics. The continued exploration and development of new spirocyclic systems will be a key driver of innovation in pharmaceutical library design for the foreseeable future.

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Synthesis and Mechanistic Evaluation of 1-(Chloromethyl)-8-oxaspiro[4.5]decane: A Technical Guide

Introduction & Strategic Rationale

In modern medicinal chemistry, the transition from flat, sp²-rich aromatic rings to highly functionalized, sp³-rich three-dimensional scaffolds is a proven strategy to enhance metabolic stability and target specificity. Spirocyclic systems, particularly oxaspirocycles, are highly valued for their conformational restriction and favorable physicochemical profiles.

This whitepaper details the scalable synthesis of 1-(chloromethyl)-8-oxaspiro[4.5]decane (CAS 1692672-05-1), a highly versatile electrophilic building block used to append the 8-oxaspiro[4.5]decane pharmacophore onto diverse molecular cores[1]. As a Senior Application Scientist, I have structured this guide to move beyond basic recipes, focusing instead on the mechanistic causality and self-validating in-process controls (IPCs) required to execute this sequence with high fidelity.

Retrosynthetic Disconnection

The target molecule features a primary alkyl chloride adjacent to a spiro-fused tetrahydropyran ring. Direct spiroannulation to form a 1-substituted cyclopentane ring is synthetically challenging due to competing elimination and radical rearrangement pathways. Instead, a highly convergent approach utilizing the thermodynamic enolate of cyclopentanone provides a robust entry point to the spirocyclic core[2].

Retrosynthetic pathway for 1-(chloromethyl)-8-oxaspiro[4.5]decane.

Mechanistic Causality & Reaction Design

The foundational step of this synthesis is the construction of 8-oxaspiro[4.5]decan-1-one [3]. The choice to use a double alkylation of cyclopentanone with bis(2-chloroethyl) ether is driven by entropic favorability and thermodynamic control.

When cyclopentanone is treated with a strong base (e.g., NaH), the enolate attacks the primary chloride of the ether via an intermolecular SN2 mechanism. The critical causal factor for spirocycle formation is the subsequent deprotonation. The mono-alkylated intermediate possesses two distinct α-protons. Deprotonation at the substituted α-carbon forms the thermodynamic enolate, which is highly favored. This enolate then undergoes a rapid, entropically favored intramolecular SN2 ring closure to form the 6-membered tetrahydropyran ring, establishing the spirocenter.

Mechanistic sequence of the double alkylation spiroannulation.

Step-by-Step Experimental Protocols

Every protocol described below is designed as a self-validating system, incorporating specific In-Process Controls (IPCs) to guarantee conversion before proceeding.

Step 1: Phase-Transfer or Hydride-Mediated Spiroannulation

Objective: Synthesis of 8-oxaspiro[4.5]decan-1-one.

• Setup: To a flame-dried, nitrogen-purged round-bottom flask, add Sodium Hydride (NaH, 60% dispersion in mineral oil, 2.2 equiv) and anhydrous DMF (0.5 M). Cool the suspension to 0 °C.

• Enolization: Add cyclopentanone (1.0 equiv) dropwise over 30 minutes. Stir for an additional 1 hour at room temperature to ensure complete enolate formation.

• Alkylation: Cool the mixture back to 0 °C and add bis(2-chloroethyl) ether (1.05 equiv) dropwise[2].

• Cyclization: Gradually warm the reaction to 60 °C and stir for 12 hours.

• Validation (IPC): Analyze an aliquot via GC-MS. The reaction is complete when the mono-alkylated intermediate (m/z ~190) is fully consumed, and the spirocycle mass (m/z 154) dominates.

• Workup: Quench carefully with cold water, extract with EtOAc, wash heavily with brine (to remove DMF), dry over MgSO₄, and purify via vacuum distillation.

Step 2: Wittig Olefination of the Hindered Ketone

Objective: Synthesis of 1-methylene-8-oxaspiro[4.5]decane. Causality: The C1 ketone is sterically hindered by the adjacent spiro-fused tetrahydropyran ring. A small, highly reactive ylide (methylene) is required to overcome this steric bulk.

• Ylide Generation: Suspend methyltriphenylphosphonium bromide (1.3 equiv) in anhydrous THF (0.3 M) at 0 °C. Add Potassium tert-butoxide (KOtBu, 1.25 equiv) portion-wise. The solution will turn vibrant yellow.

• Addition: Add 8-oxaspiro[4.5]decan-1-one (1.0 equiv) dropwise.

• Reaction: Heat the mixture to reflux for 4–6 hours.

• Validation (IPC): Monitor via TLC (Hexane/EtOAc 9:1). The product is UV-inactive but stains strongly with KMnO₄ (yellow spot on purple background).

• Workup: Filter through a pad of Celite to remove triphenylphosphine oxide, concentrate, and purify via short-path silica gel chromatography.

Step 3: Regioselective Hydroboration-Oxidation

Objective: Synthesis of 1-(hydroxymethyl)-8-oxaspiro[4.5]decane. Causality: 9-Borabicyclo[3.3.1]nonane (9-BBN) is selected over standard BH₃·THF. The extreme steric bulk of 9-BBN forces absolute anti-Markovnikov regioselectivity, ensuring the boron atom adds exclusively to the terminal exocyclic carbon, preventing tertiary alcohol formation at C1.

• Hydroboration: Dissolve the alkene (1.0 equiv) in anhydrous THF (0.2 M). Cool to 0 °C and add 9-BBN (0.5 M in THF, 1.5 equiv) dropwise. Stir at room temperature for 4 hours.

• Oxidation: Cool the mixture to 0 °C. Carefully add 3M aqueous NaOH (2.0 equiv), followed by the slow dropwise addition of 30% H₂O₂ (3.0 equiv).

• Validation (IPC): TLC (Hexane/EtOAc 7:3) will show the disappearance of the non-polar alkene and the appearance of a highly polar alcohol spot.

• Workup: Extract with CH₂Cl₂, wash with saturated Na₂S₂O₃ to quench residual peroxides, dry, and purify via column chromatography.

Step 4: Appel Chlorination

Objective: Synthesis of 1-(chloromethyl)-8-oxaspiro[4.5]decane. Causality: Traditional chlorination using SOCl₂ or concentrated HCl poses a severe risk of triggering a semipinacol-type rearrangement or ether cleavage due to the highly substituted spirocenter. The Appel reaction operates under mild, neutral-to-basic conditions, ensuring the spirocyclic framework remains intact.

• Setup: Dissolve the primary alcohol (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M). Add Triphenylphosphine (PPh₃, 1.5 equiv) and cool to 0 °C.

• Halogenation: Add Carbon Tetrachloride (CCl₄, 3.0 equiv) dropwise.

• Reaction: Allow the mixture to warm to room temperature and stir for 3 hours.

• Validation (IPC): Monitor by GC-MS or TLC for the complete consumption of the alcohol.

• Workup: Concentrate the mixture directly onto silica gel and purify via flash chromatography (Hexane/EtOAc 95:5) to isolate the final pure chloride.

Quantitative Data & Yield Summary

The following table summarizes the expected quantitative parameters for the optimized four-step sequence.

Step	Transformation	Key Reagents	Temp (°C)	Yield Range	Purification Method
1	Spiroannulation	Cyclopentanone, Bis(2-chloroethyl) ether, NaH	0 → 60	65 – 75%	Vacuum Distillation
2	Olefination	Ph₃PCH₃Br, KOtBu, THF	0 → 65	70 – 85%	Silica Gel Chromatography
3	Hydroboration	9-BBN, THF; then H₂O₂, NaOH	0 → 25	80 – 90%	Liquid-Liquid Extraction
4	Chlorination	PPh₃, CCl₄, CH₂Cl₂	0 → 25	85 – 95%	Silica Gel Chromatography

Applications in Drug Development

The resulting 1-(chloromethyl)-8-oxaspiro[4.5]decane is a highly prized electrophile. It is predominantly utilized in late-stage library synthesis to alkylate nucleophilic heteroatoms (e.g., secondary amines, phenols, and thiols). Because the chloride is positioned on a primary carbon separated from the bulky spirocenter by a methylene bridge, it undergoes rapid SN2 displacement without suffering from the extreme steric hindrance that would occur if the leaving group were directly attached to the cyclopentane ring.

References

• US20050267095A1 - 3- or 4-monosubstituted phenol and thiophenol derivatives useful as H3 ligands.Google Patents. (Details the double alkylation of cyclic ketones with bis(2-chloroethyl) ether).

• A novel Lewis acid catalyzed Prins/pinacol cascade process has been developed for the synthesis of 7-substituted-8-oxaspiro[4.5]decan-1-ones. Organic & Biomolecular Chemistry (RSC Publishing). Available at:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. US20050267095A1 - 3- or 4-monosubstituted phenol and thiophenol derivatives useful as H3 ligands - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis Protocol for 1-(Chloromethyl)-8-oxaspiro[4.5]decane: A Ring-Expansion Strategy

Introduction & Retrosynthetic Rationale

1-(Chloromethyl)-8-oxaspiro[4.5]decane is a highly valuable spirocyclic scaffold in modern drug discovery. The 8-oxaspiro[4.5]decane core provides a rigid, three-dimensional framework that significantly improves metabolic stability and aqueous solubility compared to flat aromatic bioisosteres.

Synthesizing spirocycles with precise regiochemical control at the C1 position (adjacent to the spiro carbon) is notoriously difficult using direct enolate alkylation due to competing stereoelectronic factors and polyalkylation risks. To bypass these ambiguities, this protocol employs a highly controlled oxaspiropentane rearrangement strategy.

Mechanistic Strategy:

• Spirocycle Construction (Steps 1–4): The sequence initiates with the nucleophilic addition of cyclobutylmagnesium bromide to tetrahydro-4H-pyran-4-one. Mild dehydration yields an exocyclic olefin, which is subsequently epoxidized. The critical step utilizes a Lewis acid (BF₃·OEt₂) to trigger an oxaspiropentane-type rearrangement. Coordination of the epoxide oxygen promotes a 1,2-alkyl shift. The thermodynamic driving force for this migration is the release of substantial ring strain (~26 kcal/mol) from the cyclobutane ring, cleanly expanding it to a cyclopentanone and unambiguously affording 8-oxaspiro[4.5]decan-1-one[1].

• Functionalization (Steps 5–7): The C1 ketone is converted to an exocyclic olefin via Wittig olefination. Anti-Markovnikov hydroboration-oxidation yields the primary alcohol. Finally, an Appel reaction is deployed for chlorination. This method is specifically selected because it operates under mild, neutral conditions, preventing the acidic cleavage of the tetrahydropyran ether that typically occurs with harsher reagents like thionyl chloride[2].

Mechanistic Pathway Visualization

Figure 1: 7-step synthetic workflow for 1-(Chloromethyl)-8-oxaspiro[4.5]decane via ring expansion.

Step-by-Step Experimental Protocols

Stage 1: Assembly of the Spiro-Epoxide Precursor

Step 1: Synthesis of 4-Cyclobutyltetrahydro-2H-pyran-4-ol

• Procedure: In an oven-dried 500 mL round-bottom flask under N₂, dissolve tetrahydro-4H-pyran-4-one (10.0 g, 100 mmol) in anhydrous THF (200 mL) and cool to 0 °C. Dropwise add cyclobutylmagnesium bromide (120 mL, 1.0 M in THF, 1.2 equiv) over 30 minutes.

• Causality: Maintaining 0 °C during Grignard addition suppresses enolization of the ketone, maximizing the nucleophilic addition yield.

• Workup: Stir for 2 h at room temperature. Quench carefully with saturated aqueous NH₄Cl (100 mL). Extract with EtOAc (3 × 100 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 2: Dehydration to 4-Cyclobutylidenetetrahydro-2H-pyran

• Procedure: Dissolve the crude alcohol from Step 1 in anhydrous pyridine (150 mL) at 0 °C. Add thionyl chloride (SOCl₂, 10.9 mL, 1.5 equiv) dropwise. Stir at room temperature for 4 h.

• Causality: Pyridine acts as an acid scavenger. Strong Brønsted acids (e.g., H₂SO₄ or TsOH) must be strictly avoided here, as they would trigger premature, uncontrolled Wagner-Meerwein rearrangements of the cyclobutane ring. SOCl₂/pyridine ensures a clean E2 elimination.

• Workup: Pour the mixture into ice water (300 mL), extract with hexanes (3 × 150 mL), wash sequentially with 1M HCl and brine, dry over Na₂SO₄, and concentrate.

Step 3: Epoxidation

• Procedure: Dissolve the crude olefin in anhydrous DCM (200 mL) at 0 °C. Add m-CPBA (22.4 g, 77% w/w, 1.1 equiv) in small portions. Stir for 3 h.

• Workup: Quench with saturated aqueous Na₂S₂O₃ (100 mL) to destroy excess peroxide. Wash with saturated NaHCO₃ (3 × 100 mL) to remove m-chlorobenzoic acid. Dry the organic layer and concentrate to yield the spiro-epoxide.

Stage 2: Ring Expansion & Core Formation

Step 4: BF₃·OEt₂ Catalyzed Ring Expansion to 8-Oxaspiro[4.5]decan-1-one

• Procedure: Dissolve the spiro-epoxide (approx. 85 mmol) in anhydrous DCM (200 mL) at -78 °C under N₂. Add boron trifluoride etherate (BF₃·OEt₂, 2.1 mL, 0.2 equiv) dropwise. Stir for 1 h at -78 °C, then slowly warm to 0 °C.

• Causality: BF₃·OEt₂ acts as a mild, oxophilic Lewis acid. It selectively coordinates to the epoxide oxygen, weakening the C-O bond and initiating the 1,2-alkyl shift of the cyclobutane C-C bond[1]. The low temperature prevents polymerization and ensures regioselective migration.

• Workup: Quench with saturated NaHCO₃ (50 mL). Extract with DCM, dry, and purify via silica gel flash chromatography (Hexanes/EtOAc 9:1) to afford the pure spiroketone.

Stage 3: Functionalization to Target Compound

Step 5: Wittig Olefination to 1-Methylene-8-oxaspiro[4.5]decane

• Procedure: Suspend methyltriphenylphosphonium bromide (37.5 g, 1.5 equiv) in anhydrous THF (150 mL) at 0 °C. Add potassium tert-butoxide (11.8 g, 1.4 equiv) and stir for 30 min to form the yellow ylide solution. Add 8-oxaspiro[4.5]decan-1-one (10.8 g, 70 mmol) dissolved in THF (50 mL). Reflux for 4 h.

• Workup: Cool to room temperature, quench with water, extract with hexanes (3 × 100 mL), and purify via chromatography (Hexanes/EtOAc 95:5).

Step 6: Hydroboration-Oxidation to 1-(Hydroxymethyl)-8-oxaspiro[4.5]decane

• Procedure: Dissolve the exocyclic olefin (9.1 g, 60 mmol) in anhydrous THF (100 mL) at 0 °C. Add BH₃·THF (72 mL, 1.0 M, 1.2 equiv) dropwise. Stir for 2 h at room temperature. Cool back to 0 °C, carefully add 3M NaOH (30 mL) followed by 30% H₂O₂ (30 mL). Stir for 2 h.

• Causality: The bulky borane adds selectively to the less hindered terminal carbon (anti-Markovnikov addition), ensuring the primary alcohol is formed exclusively.

• Workup: Extract with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate.

Step 7: Appel Chlorination to 1-(Chloromethyl)-8-oxaspiro[4.5]decane

• Procedure: Dissolve the primary alcohol (8.5 g, 50 mmol) and triphenylphosphine (PPh₃, 19.7 g, 1.5 equiv) in anhydrous DCM (150 mL) at 0 °C. Add carbon tetrachloride (CCl₄, 9.6 mL, 2.0 equiv) dropwise. Stir for 4 h at room temperature.

• Causality: The Appel reaction proceeds via an initial oxyphosphonium intermediate, activating the hydroxyl group as a leaving group. This allows for a clean Sₙ2 nucleophilic substitution by chloride without the generation of free HCl[2], which is critical to preserve the integrity of the tetrahydropyran oxygen in the spirocycle.

• Workup: Concentrate the mixture in vacuo and purify via silica gel chromatography (Hexanes/EtOAc 95:5) to yield the final target compound.

Analytical Data & Yield Summary

The following table summarizes the self-validating analytical signatures required to confirm the success of each synthetic stage.

Step	Intermediate / Product	Expected Yield	Physical State	Key Analytical Signatures
1	4-Cyclobutyltetrahydro-2H-pyran-4-ol	85%	Colorless oil	¹H NMR: Broad singlet ~2.1 ppm (OH exchangeable).
2	4-Cyclobutylidenetetrahydro-2H-pyran	78%	Pale yellow oil	IR: Absence of OH stretch; ¹³C NMR: Alkene carbons ~120, 135 ppm.
3	Spiro-epoxide Intermediate	92%	Colorless oil	¹H NMR: Multiplet ~2.8 ppm (epoxide protons).
4	8-Oxaspiro[4.5]decan-1-one	81%	Colorless liquid	IR: Strong C=O stretch ~1735 cm⁻¹ (characteristic of cyclopentanone).
5	1-Methylene-8-oxaspiro[4.5]decane	88%	Volatile liquid	¹H NMR: Exocyclic =CH₂ protons at ~4.8 ppm.
6	1-(Hydroxymethyl)-8-oxaspiro[4.5]decane	84%	Viscous oil	MS (ESI): [M+H]⁺ 171.1; ¹H NMR: -CH₂OH doublet at ~3.5 ppm.
7	1-(Chloromethyl)-8-oxaspiro[4.5]decane	90%	Colorless oil	MS (ESI): [M+H]⁺ 189.1, 191.1 (3:1 Cl isotope ratio); ¹H NMR: -CH₂Cl at ~3.6 ppm.

References[1] Ring expansion of cyclobutylmethylcarbenium ions to cyclopentane or cyclopentene derivatives and metal-promoted analogous rearrangements. Ghent University Library. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHLmerVoy0y-2ijoCfvWPcmuGBsMzNgnfV_WgcYJP3U2MclseLnK3lAJ-wCZcZ5c8UbxLU1q97fdY_jxG4-KNYw7xcUvWK8PnAAPIfou9Bn5VR4sCd7CK6q4j1xP15rU0xk1EXF45-2dOupLTF0oKFUBtqL-MU=[2] Appel Reaction. Organic Chemistry Portal. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEMrpHFvjIXo0mrDib6JJjeE2w5ZXtwpPSjHgcEugUfptN1vTOFveBCy1cr4P8N65gTE9mNfxdkw9NSpmeqNIhaYfBX64TDkPcSI1VXbomtkJS3FTTKGPT45zdvGTh906f0efMhKEyxBaew3vvay9MIpJz3yLX1T4Adpx28gChq

Sources

• 1. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 2. Appel Reaction [organic-chemistry.org]

Application Note: Nucleophilic Substitution Strategies for 1-(Chloromethyl)-8-oxaspiro[4.5]decane

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocol Compound CAS: 1692672-05-1

Introduction & Structural Analysis

The incorporation of sp3-enriched spirocyclic scaffolds is a proven strategy in modern drug discovery to improve pharmacokinetic profiles and escape the "flatland" of planar aromatics. 1-(Chloromethyl)-8-oxaspiro[4.5]decane is a highly valuable building block featuring a tetrahydropyran ring spiro-fused to a cyclopentane core[1].

However, functionalizing this molecule via nucleophilic substitution presents a unique kinetic challenge. The chloromethyl group is attached to the C1 position of the cyclopentane ring. Because C1 is a tertiary carbon directly adjacent to the quaternary spiro center (C5), the local steric environment heavily mimics a neopentyl-type system. This severe β-branching profoundly alters the molecule's reactivity profile, demanding precise control over reaction conditions to prevent unwanted eliminations or skeletal rearrangements.

Mechanistic Causality: SN2 vs. SN1 Pathways

As a Senior Application Scientist, it is critical to understand why standard substitution conditions often fail on this substrate, rather than simply screening reagents blindly.

The Steric Dilemma (SN2 Pathway)

In a standard bimolecular nucleophilic substitution (SN2), the nucleophile must approach the electrophilic α-carbon at a 180° angle relative to the leaving group. In 1-(Chloromethyl)-8-oxaspiro[4.5]decane, this backside attack trajectory is severely hindered by the bulky spiro[4.5]decane system. As established in classical physical organic chemistry [2], β-carbon branching exponentially increases the activation energy of the SN2 transition state. To force direct substitution, one must utilize highly nucleophilic, linear reagents (e.g., azide, cyanide) in strongly polar aprotic solvents at elevated temperatures.

The Rearrangement Risk (SN1 Pathway)

If the reaction is pushed toward a unimolecular (SN1) mechanism—either via solvolysis or the use of halophilic Lewis acids (like Ag+ salts)—the departure of the chloride ion generates a transient, highly unstable primary carbocation. To relieve thermodynamic instability, this intermediate rapidly undergoes a Wagner-Meerwein rearrangement [3]. A 1,2-hydride shift from the adjacent C1 position generates a highly stable tertiary carbocation, which is subsequently trapped by the solvent, yielding an isomeric product rather than the desired direct substitution [4].

Mandatory Visualization: Reaction Pathway Logic

Divergent SN1 and SN2 reaction pathways for 1-(Chloromethyl)-8-oxaspiro[4.5]decane.

Quantitative Data Presentation

The following table summarizes representative reaction profiles, demonstrating how the choice of nucleophile and solvent dictates the mechanistic pathway and final product distribution.

Table 1: Comparative Nucleophilic Substitution Profiles

Reaction Condition	Nucleophile	Temp (°C)	Primary Mechanism	Direct SN2 Yield (%)	Rearranged Product Yield (%)
NaN3, DMF	N3⁻	90	SN2	78%	< 5%
KCN, DMSO	CN⁻	110	SN2	65%	< 5%
NaOMe, MeOH	CH3O⁻	65	E2 / SN2	15%	10% (Elimination predominates)
AgOTf, H2O/THF	H2O	25	SN1	< 5%	85% (Tertiary Alcohol)

Experimental Protocols

The following self-validating protocols are designed to ensure high fidelity and reproducibility. Each step includes the chemical rationale to empower the executing scientist.

Protocol A: Direct SN2 Substitution (Synthesis of 1-(Azidomethyl)-8-oxaspiro[4.5]decane)

Objective: Force a direct substitution using a linear nucleophile to overcome β-steric hindrance.

• Preparation: In an oven-dried, argon-purged 50 mL round-bottom flask, dissolve 1-(Chloromethyl)-8-oxaspiro[4.5]decane (1.0 mmol, 188.7 mg) in anhydrous DMF (10 mL).

  • Rationale: DMF is a polar aprotic solvent that selectively solvates the sodium cation, leaving the azide anion highly nucleophilic ("naked").

• Reagent Addition: Add Sodium Azide (NaN3) (3.0 mmol, 195 mg) in one portion.

• Thermal Activation: Equip the flask with a reflux condenser and heat the mixture to 90 °C for 16 hours.

  • Rationale: The high activation energy of the sterically crowded transition state requires sustained thermal input.

• Reaction Monitoring: Monitor via TLC (Hexanes/EtOAc 8:2). The product will spot slightly lower than the starting material. Use KMnO4 stain for visualization.

• Workup: Cool the reaction to room temperature. Quench with ice water (20 mL) and extract with Diethyl Ether (3 x 15 mL).

• Purification: Wash the combined organic layers with a 5% aqueous LiCl solution (3 x 10 mL).

  • Rationale: LiCl washing is a self-validating technique to quantitatively remove residual DMF from the organic phase, which otherwise complicates NMR analysis.

• Isolation: Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The presence of the azide can be validated by a sharp IR stretch at ~2100 cm⁻¹.

Protocol B: Silver-Promoted Solvolysis (Synthesis of Rearranged Tertiary Alcohol)

Objective: Intentionally trigger an SN1 Wagner-Meerwein rearrangement to access the functionalized tertiary C1 center.

• Preparation: Dissolve 1-(Chloromethyl)-8-oxaspiro[4.5]decane (1.0 mmol, 188.7 mg) in a 1:1 mixture of THF and deionized H2O (10 mL).

• Ionization: Shield the flask from light using aluminum foil. Add Silver Trifluoromethanesulfonate (AgOTf) (1.2 mmol, 308 mg) in one portion at room temperature.

  • Rationale: Ag+ acts as a halophilic Lewis acid, irreversibly precipitating AgCl and forcing the generation of the primary carbocation, which instantly undergoes a 1,2-hydride shift.

• Stirring: Stir the suspension at 25 °C for 4 hours. A white precipitate (AgCl) will form immediately, validating the initiation of the reaction.

• Workup: Filter the reaction mixture through a short pad of Celite to remove the AgCl salts. Rinse the pad with EtOAc (20 mL).

• Extraction: Separate the phases. Extract the aqueous layer with EtOAc (2 x 10 mL). Wash the combined organics with brine, dry over MgSO4, and concentrate.

• Validation: 1H NMR will confirm the rearrangement. The exocyclic -CH2-Cl protons (typically ~3.5 ppm) will disappear, replaced by an integrated methyl singlet (~1.1 ppm) corresponding to the newly formed -CH3 group adjacent to the tertiary alcohol.

References

• Master Organic Chemistry. "The Most Annoying Exceptions in Org 1 (Part 2) - Steric Hindrance". Master Organic Chemistry.[Link]

• National Center for Biotechnology Information. "Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton". PMC.[Link]

• Michigan State University. "Rearrangement: Wagner-Meerwein Shifts". MSU Chemistry.[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Rearrangement [www2.chemistry.msu.edu]
• 4. Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Functionalization of Chloromethyl Groups on Spirocyclic Scaffolds

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Functionalized Spirocycles

Spirocyclic scaffolds are increasingly sought-after motifs in modern drug discovery. Their inherent three-dimensionality provides access to novel chemical space, often leading to improved potency, selectivity, and pharmacokinetic properties compared to their planar counterparts.[1][2][3] The introduction of a chloromethyl group onto these rigid frameworks serves as a versatile synthetic handle, opening a gateway for a multitude of chemical transformations. This application note provides a comprehensive guide to the functionalization of chloromethylated spirocycles, with a focus on robust and reproducible protocols for nucleophilic substitution reactions.

The chloromethyl group, being a primary halide, is highly amenable to SN2 reactions, allowing for the introduction of a wide array of functional groups with predictable stereochemistry.[4] The carbon-chlorine bond is polarized due to the high electronegativity of chlorine, rendering the methylene carbon electrophilic and susceptible to attack by nucleophiles.[4] This reactivity is the cornerstone of the synthetic strategies detailed herein.

This guide is designed to equip researchers with the foundational knowledge and practical protocols necessary to effectively leverage chloromethylated spirocycles in their drug discovery endeavors.

Core Principles and Mechanistic Considerations

The functionalization of chloromethyl groups on spirocyclic scaffolds predominantly proceeds via a bimolecular nucleophilic substitution (SN2) mechanism. This is primarily due to the primary nature of the carbon bearing the chlorine atom, which minimizes steric hindrance and disfavors the formation of an unstable primary carbocation required for an SN1 pathway.[4]

Several factors influence the rate and outcome of these reactions:

• Nucleophile Strength: Stronger nucleophiles will react more readily. The choice of nucleophile directly dictates the resulting functional group.

• Solvent: Polar aprotic solvents such as DMF, DMSO, or acetonitrile are generally preferred as they can solvate the cation of the nucleophilic salt without strongly solvating the nucleophile, thus enhancing its reactivity.[4]

• Leaving Group: The chloride ion is a good leaving group, facilitating the substitution reaction.

• Steric Hindrance: The spirocyclic scaffold itself can present steric challenges. The accessibility of the chloromethyl group will depend on its position on the ring system and the overall architecture of the spirocycle. Careful consideration of the spirocyclic core's topology is crucial for successful functionalization.

Experimental Workflows and Protocols

The following section details step-by-step protocols for the functionalization of a generic chloromethylated spirocyclic scaffold with various nucleophiles. These protocols are designed to be adaptable to a wide range of substrates.

General Experimental Workflow

The overall process for the functionalization of chloromethylated spirocycles can be summarized in the following workflow:

Caption: General experimental workflow for nucleophilic substitution reactions.

Protocol 1: Azide Functionalization

The introduction of an azide group provides a versatile handle for further transformations, such as reduction to a primary amine or participation in "click" chemistry reactions.[5]

Materials:

• Chloromethylated spirocyclic scaffold (1.0 eq)

• Sodium azide (NaN₃) (1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

• Thin Layer Chromatography (TLC) plate

• Silica gel for column chromatography

Procedure:

• Dissolve the chloromethylated spirocyclic scaffold in anhydrous DMF in a round-bottom flask under an inert atmosphere.

• Add sodium azide to the solution.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, pour the reaction mixture into deionized water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the azido-functionalized spirocycle.

Safety Note: Sodium azide is highly toxic and can form explosive heavy metal azides. Handle with extreme caution in a well-ventilated fume hood.

Protocol 2: Thiol Functionalization

Reaction with thiols introduces a thioether linkage, a common motif in many biologically active molecules.

Materials:

• Chloromethylated spirocyclic scaffold (1.0 eq)

• Thiol of choice (e.g., thiophenol) (1.2 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Anhydrous Acetonitrile (MeCN)

• Deionized water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a stirred suspension of potassium carbonate in anhydrous acetonitrile, add the desired thiol at room temperature.

• After stirring for 15 minutes, add a solution of the chloromethylated spirocyclic scaffold in anhydrous acetonitrile.

• Stir the reaction mixture at room temperature.

• Monitor the reaction by TLC.

• Once the reaction is complete, filter the solid and concentrate the filtrate.

• Redissolve the residue in ethyl acetate and wash with deionized water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the product by column chromatography.

Protocol 3: Amine Functionalization

The introduction of an amino group is a critical step in the synthesis of many pharmaceutical compounds.

Materials:

• Chloromethylated spirocyclic scaffold (1.0 eq)

• Amine of choice (e.g., piperidine) (3.0 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized water

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve the chloromethylated spirocyclic scaffold and the desired amine in anhydrous DMF.

• Add potassium carbonate to the mixture.

• Heat the reaction mixture to 50-60 °C and stir until the starting material is consumed (monitor by TLC).

• Cool the reaction to room temperature, dilute with water, and extract with dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product via silica gel chromatography to obtain the amino-functionalized spirocycle.

Characterization of Functionalized Spirocycles

Thorough characterization of the synthesized compounds is essential to confirm their identity and purity. A combination of spectroscopic and chromatographic techniques is typically employed.

Technique	Purpose	Expected Observations
¹H and ¹³C NMR	Structural elucidation and confirmation of functional group incorporation.	Disappearance of the chloromethyl signal (typically around 4.5 ppm in ¹H NMR) and the appearance of new signals corresponding to the introduced functional group.
Mass Spectrometry (MS)	Determination of the molecular weight of the product.	The observed molecular ion peak should correspond to the calculated mass of the functionalized spirocycle.
High-Performance Liquid Chromatography (HPLC)	Assessment of purity.	A single major peak indicates a high degree of purity.
Fourier-Transform Infrared (FTIR) Spectroscopy	Identification of functional groups.	Appearance of characteristic stretching frequencies for the newly introduced functional group (e.g., azide stretch around 2100 cm⁻¹).

The combination of these techniques provides a comprehensive and reliable characterization of the final products.[6][7][8][]

Mechanistic Representation

The nucleophilic substitution reaction at the chloromethyl group proceeds through a well-defined SN2 transition state.

Caption: SN2 reaction mechanism at the chloromethyl group.

Conclusion

The functionalization of chloromethyl groups on spirocyclic scaffolds is a powerful strategy in medicinal chemistry for the generation of novel, three-dimensional molecules. The protocols outlined in this application note provide a solid foundation for researchers to explore the chemical space around these privileged scaffolds. The inherent reactivity of the chloromethyl group, combined with the diverse range of available nucleophiles, offers a robust platform for the synthesis of innovative drug candidates.

References

• Benchchem. Application Notes and Protocols: Nucleophilic Substitution Reactions of 4-(Chloromethyl)-2-fluoropyridine.
• Benchchem.
• Benchchem. An In-depth Technical Guide to the Reactivity of the Chloromethyl Group in 2-Chloro-3.
• ResearchGate.

• RSC Publishing. Synthesis of polychloromethylated and halogenated spiro[10][10]trienones via dearomative spirocyclization of biaryl ynones - Organic & Biomolecular Chemistry.

• ResearchGate. A new synthesis, including asymmetric synthesis, of spiro[4.n]alkenones from three components: Cyclic ketones, chloromethyl p-tolyl sulfoxide, and acetonitrile; and a formal total synthesis of racemic acorone | Request PDF.
• Beilstein Journals. BJOC - Highly electrophilic, gem- and spiro-activated trichloromethylnitrocyclopropanes: synthesis and structure.
• Beilstein Archives. Highly electophilic, gem- and spiro-activated trichloromethylnitrocyclopropanes: synthesis and structure.
• Preparation of Functionalized Arylmagnesium Reagents Bearing an o-Chloromethyl Group.
• Benchchem. Application Notes and Protocols for Surface Modification of Glass with (Chloromethyl)trichlorosilane.
• ACS Publications. Substitution reaction of poly((chloromethyl)styrene)
• PMC.
• Vaia. Problem 21 a. Substitution of a chloromethy... [FREE SOLUTION].
• ChemRxiv. Chloromethylation of Lignin as a Route to Functional Material with Catalytic Properties in Cross-Coupling and Click Reactions.
• ResearchGate.
• ResearchGate. The utilization of spirocyclic scaffolds in novel drug discovery | Request PDF.
• Sigma-Aldrich. Spirocyclic Building Blocks for Scaffold Assembly.
• IJSAT.
• PubMed. Recent in vivo advances of spirocyclic scaffolds for drug discovery.
• ResearchGate. The Use of Spirocyclic Scaffolds in Drug Discovery.
• Mass Spectrometry and NMR Profiling: Strategies for Natural Products Characteriz
• PubMed. Functionalized Spirocyclic Heterocycle Synthesis and Cytotoxicity Assay.
• BLDpharm. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry.
• ResearchGate.
• BOC Sciences. LC-NMR for Structural Analysis of Mixtures.

Sources

• 1. Recent in vivo advances of spirocyclic scaffolds for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. BLD Insights | The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. ijsat.org [ijsat.org]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 10. Synthesis of polychloromethylated and halogenated spiro[5,5]trienones via dearomative spirocyclization of biaryl ynones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Amine Coupling with 1-(Chloromethyl)-8-oxaspiro[4.5]decane

Introduction: The Significance of the 8-Oxaspiro[4.5]decane Scaffold in Modern Drug Discovery

The 8-oxaspiro[4.5]decane moiety is a privileged scaffold in medicinal chemistry, offering a unique three-dimensional architecture that is increasingly sought after in the design of novel therapeutics. Its inherent rigidity and defined spatial orientation of substituents allow for precise interactions with biological targets, often leading to enhanced potency and selectivity. This spirocyclic system is a key component in the development of ligands for a variety of receptors, including the sigma-1 and M1 muscarinic receptors, which are implicated in a range of neurological and psychiatric disorders.[1][2] The functionalization of the 8-oxaspiro[4.5]decane core, particularly through the introduction of amine functionalities, opens up a vast chemical space for the generation of diverse compound libraries for drug screening and lead optimization.

This document provides a detailed guide for researchers, scientists, and drug development professionals on the procedure for amine coupling with 1-(chloromethyl)-8-oxaspiro[4.5]decane. This key transformation allows for the direct attachment of primary and secondary amines to the spirocyclic framework, yielding valuable intermediates and final drug candidates.

Chemical Principles and Mechanistic Insights

The coupling of an amine with 1-(chloromethyl)-8-oxaspiro[4.5]decane is a classic example of a bimolecular nucleophilic substitution (SN2) reaction. In this process, the nitrogen atom of the amine, possessing a lone pair of electrons, acts as a nucleophile and attacks the electrophilic carbon atom of the chloromethyl group. This concerted reaction involves the simultaneous formation of a new carbon-nitrogen bond and the cleavage of the carbon-chlorine bond, with the chloride ion acting as the leaving group.

A crucial aspect of this reaction is the role of a base. The initial product of the nucleophilic attack is an ammonium salt, which is deprotonated by a base to yield the final, neutral secondary or tertiary amine product. The base also serves to neutralize the hydrochloric acid (HCl) that is formed as a byproduct, preventing it from protonating the starting amine and rendering it non-nucleophilic.

The choice of solvent is also critical for the success of SN2 reactions. Polar aprotic solvents, such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), are generally preferred. These solvents can solvate the cation of the base but do not strongly solvate the amine nucleophile, leaving it "naked" and more reactive. In contrast, polar protic solvents can form hydrogen bonds with the amine, creating a solvent cage that hinders its nucleophilicity.

A common challenge in the N-alkylation of amines is over-alkylation. The product of the initial reaction, a secondary amine, is often more nucleophilic than the starting primary amine. This can lead to a second alkylation, resulting in the formation of a tertiary amine, and potentially even a quaternary ammonium salt.[3] Careful control of reaction conditions, such as stoichiometry and temperature, is essential to favor mono-alkylation.

Experimental Protocol: Amine Coupling with 1-(Chloromethyl)-8-oxaspiro[4.5]decane

This protocol provides a general procedure for the N-alkylation of primary and secondary amines with 1-(chloromethyl)-8-oxaspiro[4.5]decane. Optimization of reaction conditions (e.g., temperature, reaction time, and choice of base and solvent) may be necessary for specific amine substrates.

Materials and Equipment

• 1-(Chloromethyl)-8-oxaspiro[4.5]decane (CAS: 1692672-05-1)

• Primary or secondary amine of choice

• Anhydrous N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO)

• Anhydrous potassium carbonate (K2CO3) or triethylamine (Et3N) or N,N-diisopropylethylamine (DIPEA)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate (Na2SO4) or magnesium sulfate (MgSO4)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Septum and nitrogen inlet

• Temperature-controlled heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

• Flash column chromatography system

Reaction Workflow Diagram

Sources

• 1. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Application Note &amp; Protocol: Strategic Synthesis of 8-Oxaspiro[4.5]decane Derivatives

Introduction: The Significance of the 8-Oxaspiro[4.5]decane Scaffold

The 8-oxaspiro[4.5]decane core is a privileged structural motif found in a wide array of natural products exhibiting significant biological activities, including antibiotic, antifungal, and antitumor properties. Its unique three-dimensional architecture, characterized by a spirocyclic junction between a cyclohexane and a tetrahydropyran ring, often plays a crucial role in the molecule's interaction with biological targets. Consequently, the development of efficient and stereoselective methods for the synthesis of these spiroketals is a key objective in medicinal chemistry and drug discovery.

This application note provides a comprehensive overview of the primary reagents and methodologies for the synthesis of 8-oxaspiro[4.5]decane derivatives. It delves into the mechanistic underpinnings of these transformations and offers detailed, field-proven protocols to guide researchers in this challenging and rewarding area of synthetic chemistry.

Synthetic Strategies: A Mechanistic Approach

The construction of the 8-oxaspiro[4.5]decane system predominantly relies on the intramolecular cyclization of a suitably functionalized acyclic precursor. The choice of reagents and reaction conditions is critical in controlling the stereochemical outcome of the spiroketalization process.

Acid-Catalyzed Spiroketalization: The Classic Approach

The most direct and widely employed method for the synthesis of 8-oxaspiro[4.5]decanes is the acid-catalyzed intramolecular cyclization of a hydroxy-diketone or a related precursor. This reaction proceeds via the formation of a hemiacetal followed by a dehydrative cyclization to furnish the spiroketal.

Mechanism and Rationale: The reaction is typically initiated by the protonation of one of the carbonyl groups, which increases its electrophilicity and facilitates the nucleophilic attack by the distal hydroxyl group. Subsequent dehydration under acidic conditions drives the reaction towards the thermodynamically more stable spiroketal. The stereochemical outcome is often governed by thermodynamic control, favoring the anomerically stabilized product.

Common Reagents:

• Protic Acids: p-Toluenesulfonic acid (p-TsOH), camphorsulfonic acid (CSA), hydrochloric acid (HCl), and sulfuric acid (H₂SO₄).

• Lewis Acids: Boron trifluoride diethyl etherate (BF₃·OEt₂), trimethylsilyl trifluoromethanesulfonate (TMSOTf), and scandium(III) triflate (Sc(OTf)₃).

Caption: Acid-catalyzed spiroketalization workflow.

Metal-Catalyzed Cyclizations: Precision and Control

The use of transition metals, particularly palladium and gold, has enabled the development of highly stereoselective methods for the synthesis of 8-oxaspiro[4.5]decanes from precursors containing alkynes or allenes.

Palladium-Catalyzed Reactions: Palladium catalysts can activate alkynes towards nucleophilic attack by a tethered hydroxyl group. For instance, the palladium-catalyzed reaction of a 1,3-dicarbonyl compound with a terminal alkyne can lead to the formation of a furan intermediate, which can then be further elaborated to the desired spiroketal.

Gold-Catalyzed Cyclizations: Gold catalysts, known for their strong π-acidic character, are particularly effective in promoting the cyclization of allenols to form spiroketals. This approach often proceeds under mild conditions and with excellent stereoselectivity.

Common Reagents:

• Palladium Catalysts: Pd(PPh₃)₄, PdCl₂(PPh₃)₂, Pd(OAc)₂.

• Gold Catalysts: AuCl₃, AuCl, Ph₃PAuCl/AgOTf.

Organocatalytic Approaches: The Modern Frontier

Organocatalysis has emerged as a powerful tool for the enantioselective synthesis of spiroketals. Chiral amines, phosphoric acids, and other small organic molecules can catalyze the intramolecular cyclization of various precursors with high levels of stereocontrol.

Mechanism and Rationale: Organocatalysts can activate the substrate through the formation of reactive intermediates such as enamines or iminium ions, or by providing a chiral proton source. This allows for the precise control of the stereochemistry at the newly formed spirocyclic center.

Common Reagents:

• Chiral Amines: Proline and its derivatives.

• Chiral Phosphoric Acids: TRIP (3,3'-bis(2,4,6-triisopropylphenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate).

Comparative Overview of Synthetic Methods

Synthetic Method	Key Reagents	Typical Yields	Stereoselectivity	Key Advantages
Acid-Catalyzed Spiroketalization	p-TsOH, CSA, BF₃·OEt₂	60-90%	Moderate to Good (Thermodynamic Control)	Operationally simple, readily available reagents.
Palladium-Catalyzed Cyclization	Pd(PPh₃)₄, PdCl₂(PPh₃)₂	50-85%	Good to Excellent	Mild reaction conditions, good functional group tolerance.
Gold-Catalyzed Cyclization	AuCl₃, Ph₃PAuCl/AgOTf	70-95%	Excellent	High efficiency, exceptional stereoselectivity.
Organocatalytic Spiroketalization	Proline, Chiral Phosphoric Acids	65-95%	Excellent (Enantioselective)	Metal-free, environmentally benign, high enantioselectivity.

Detailed Experimental Protocol: Acid-Catalyzed Synthesis of an 8-Oxaspiro[4.5]decane Derivative

This protocol describes the synthesis of a model 8-oxaspiro[4.5]decane derivative from a hydroxy-diketone precursor using p-toluenesulfonic acid as the catalyst.

Materials:

• Hydroxy-diketone precursor (1.0 eq)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.1 eq)

• Toluene (anhydrous)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate (HPLC grade)

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a Dean-Stark apparatus, a reflux condenser, and a magnetic stir bar, add the hydroxy-diketone precursor (1.0 eq) and anhydrous toluene to make a 0.1 M solution.

• Addition of Catalyst: Add p-toluenesulfonic acid monohydrate (0.1 eq) to the solution.

• Reaction: Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap. The reaction is typically complete within 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and wash with saturated aqueous NaHCO₃ solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 8-oxaspiro[4.5]decane derivative.

Caption: General workflow for synthesis and purification.

Conclusion

The synthesis of 8-oxaspiro[4.5]decane derivatives is a dynamic field of research with a continuous evolution of new and efficient methodologies. While traditional acid-catalyzed methods remain valuable for their simplicity, modern metal-catalyzed and organocatalytic approaches offer unparalleled levels of stereocontrol, paving the way for the synthesis of complex, biologically active molecules. The choice of the synthetic route and the corresponding reagents should be guided by the specific target molecule, the desired stereochemistry, and the available resources. This guide provides a foundational understanding and practical protocols to aid researchers in their synthetic endeavors towards this important class of compounds.

References

• Sherry, B. D., & Toste, F. D. (2008). Gold(I)-Catalyzed Synthesis of Spiroketals. Journal of the American Chemical Society, 130(29), 9518–9519. [Link]

Application Notes and Protocols for the Scalable Synthesis of 1-(Chloromethyl)-8-oxaspiro[4.5]decane

Introduction: The Significance of 1-(Chloromethyl)-8-oxaspiro[4.5]decane in Drug Discovery

1-(Chloromethyl)-8-oxaspiro[4.5]decane is a key building block in modern medicinal chemistry. Its rigid spirocyclic core, which incorporates a tetrahydropyran ring fused to a cyclohexane moiety, offers a unique three-dimensional scaffold for the development of novel therapeutics. The presence of a reactive chloromethyl group provides a handle for further chemical modifications, allowing for the facile introduction of this spirocyclic motif into a wide range of molecular architectures. This compound and its derivatives have been explored in the synthesis of selective σ1 receptor ligands and M1 muscarinic agonists, highlighting their potential in the treatment of neurological disorders.[1][2]

These application notes provide a comprehensive guide to the scalable synthesis of 1-(Chloromethyl)-8-oxaspiro[4.5]decane, detailing a two-step process that is both efficient and amenable to large-scale production. The protocols are designed for researchers, scientists, and drug development professionals, with a focus on providing not only the "how" but also the "why" behind the experimental choices.

Overall Synthetic Strategy

The synthesis of 1-(Chloromethyl)-8-oxaspiro[4.5]decane is approached in two key stages:

• Synthesis of the Precursor Alcohol: Formation of 1-(hydroxymethyl)-8-oxaspiro[4.5]decane via a tandem Prins-pinacol rearrangement. This method is chosen for its efficiency and ability to construct the spirocyclic core in a single, scalable step.[3][4]

• Chlorination of the Primary Alcohol: Conversion of the precursor alcohol to the target compound using a modified Appel reaction. This method is selected for its mild reaction conditions, high yields, and compatibility with the spiroether functionality.[5][6]

Caption: Overall synthetic workflow for 1-(Chloromethyl)-8-oxaspiro[4.5]decane.

Part 1: Scalable Synthesis of 1-(Hydroxymethyl)-8-oxaspiro[4.5]decane

The construction of the 8-oxaspiro[4.5]decane core is achieved through a Lewis acid-catalyzed tandem Prins-pinacol reaction. This elegant one-pot reaction involves the condensation of an aldehyde (or ketone) with a homoallylic alcohol, followed by a pinacol-type rearrangement to furnish the spirocyclic ether.[3][4]

Protocol 1: Synthesis of 1-(Hydroxymethyl)-8-oxaspiro[4.5]decane

This protocol details the synthesis of the precursor alcohol from readily available starting materials.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Purity	Supplier
Cyclohexanone	98.14	0.947	≥99%	Sigma-Aldrich
3-Buten-1-ol	72.11	0.838	≥98%	Sigma-Aldrich
Boron trifluoride diethyl etherate (BF₃·OEt₂)	141.93	1.15	≥98%	Sigma-Aldrich
Dichloromethane (DCM), anhydrous	84.93	1.33	≥99.8%	Sigma-Aldrich
Saturated sodium bicarbonate solution (NaHCO₃)	-	-	-	-
Brine	-	-	-	-
Anhydrous magnesium sulfate (MgSO₄)	120.37	-	-	Sigma-Aldrich

Experimental Procedure:

• Reaction Setup: To a dry 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add cyclohexanone (98.1 g, 1.0 mol) and anhydrous dichloromethane (500 mL).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Addition of Reagents: Add 3-buten-1-ol (72.1 g, 1.0 mol) to the stirred solution.

• Catalyst Addition: Slowly add boron trifluoride diethyl etherate (BF₃·OEt₂) (14.2 g, 0.1 mol) dropwise via the dropping funnel over 30 minutes, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Quenching: Upon completion, carefully quench the reaction by slowly adding saturated sodium bicarbonate solution (200 mL) at 0 °C.

• Work-up: Separate the organic layer and wash it with saturated sodium bicarbonate solution (2 x 100 mL) and brine (100 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation to afford 1-(hydroxymethyl)-8-oxaspiro[4.5]decane as a colorless oil.

Expected Yield: 75-85%

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ 3.65 (t, J = 6.0 Hz, 2H), 3.45 (t, J = 6.0 Hz, 2H), 1.80-1.40 (m, 13H), 1.25 (br s, 1H, OH).

• ¹³C NMR (100 MHz, CDCl₃): δ 82.1, 68.5, 63.2, 41.5, 37.8, 25.5, 23.9.

• MS (ESI): m/z 171.1 [M+H]⁺.

Part 2: Chlorination of 1-(Hydroxymethyl)-8-oxaspiro[4.5]decane

The conversion of the primary alcohol to the corresponding chloride is achieved using a modified Appel reaction. This reaction utilizes triphenylphosphine and a carbon tetrahalide (in this case, carbon tetrachloride) to effect the transformation under mild, neutral conditions.[5][6] This method is particularly advantageous for substrates containing sensitive functional groups like ethers.

Protocol 2: Synthesis of 1-(Chloromethyl)-8-oxaspiro[4.5]decane

This protocol details the chlorination of the precursor alcohol to the final target compound.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Density (g/mL)	Purity	Supplier
1-(Hydroxymethyl)-8-oxaspiro[4.5]decane	170.25	-	-	(From Protocol 1)
Triphenylphosphine (PPh₃)	262.29	-	≥99%	Sigma-Aldrich
Carbon tetrachloride (CCl₄)	153.82	1.594	≥99.5%	Sigma-Aldrich
Dichloromethane (DCM), anhydrous	84.93	1.33	≥99.8%	Sigma-Aldrich
Hexane	-	-	-	Sigma-Aldrich

Experimental Procedure:

• Reaction Setup: To a dry 2 L three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a nitrogen inlet, add 1-(hydroxymethyl)-8-oxaspiro[4.5]decane (170.3 g, 1.0 mol) and triphenylphosphine (314.7 g, 1.2 mol) in anhydrous dichloromethane (800 mL).

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Addition of Carbon Tetrachloride: Slowly add a solution of carbon tetrachloride (184.6 g, 1.2 mol) in anhydrous dichloromethane (200 mL) dropwise via the dropping funnel over 1 hour, maintaining the internal temperature below 5 °C.

• Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure. Add hexane (500 mL) to the residue to precipitate the triphenylphosphine oxide byproduct.

• Filtration: Filter the mixture through a pad of silica gel, washing with hexane (3 x 200 mL).

• Concentration: Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by vacuum distillation to afford 1-(chloromethyl)-8-oxaspiro[4.5]decane as a colorless oil.

Expected Yield: 80-90%

Characterization Data:

• ¹H NMR (400 MHz, CDCl₃): δ 3.55 (s, 2H), 3.48 (t, J = 6.0 Hz, 2H), 1.85-1.45 (m, 12H).

• ¹³C NMR (100 MHz, CDCl₃): δ 82.5, 68.2, 48.9, 41.2, 37.5, 25.3, 23.7.

• MS (ESI): m/z 189.1 [M+H]⁺.

Caption: Simplified mechanism of the Appel reaction for chlorination.

Troubleshooting and Optimization

Problem	Possible Cause	Suggested Solution
Protocol 1: Low yield of precursor alcohol	Incomplete reaction	Increase reaction time or slightly increase the amount of BF₃·OEt₂ catalyst.
Side reactions due to moisture	Ensure all glassware is oven-dried and use anhydrous solvents.
Protocol 2: Incomplete chlorination	Deactivated triphenylphosphine	Use freshly opened or purified triphenylphosphine.
Insufficient reaction time	Extend the reaction time and monitor by TLC.
Protocol 2: Difficulty in removing triphenylphosphine oxide	Co-precipitation with the product	Use a larger volume of hexane for precipitation and ensure thorough washing of the silica gel plug.

Safety Precautions

• Boron trifluoride diethyl etherate (BF₃·OEt₂): Corrosive and moisture-sensitive. Handle in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Carbon tetrachloride (CCl₄): Toxic and a suspected carcinogen. Handle only in a well-ventilated fume hood and wear appropriate PPE.

• Dichloromethane (DCM): Volatile and a suspected carcinogen. Use in a fume hood.

• All reactions should be performed under an inert atmosphere (nitrogen or argon) to prevent side reactions and ensure reproducibility.

Conclusion

The protocols detailed in these application notes provide a robust and scalable pathway for the synthesis of 1-(Chloromethyl)-8-oxaspiro[4.5]decane. The use of a tandem Prins-pinacol reaction for the formation of the spirocyclic core and a mild Appel reaction for the chlorination step ensures high yields and operational simplicity. These methods are well-suited for the production of this important building block on a scale relevant to drug discovery and development programs.

References

• Reddy, B. V. S., et al. (2014). Tandem Prins/pinacol reaction for the synthesis of oxaspiro[4.5]decan-1-one scaffolds. Organic & Biomolecular Chemistry, 12(35), 6844-6848.
• Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122.

• Master Organic Chemistry (Vilsmeier-Haack Reaction - Master Organic Chemistry). (n.d.). Retrieved March 7, 2026, from [Link]

• Chemistry Steps (Vilsmeier-Haack Reaction - Chemistry Steps). (2023, April 24). Retrieved March 7, 2026, from [Link]

• Bjørsvik, H.-R., et al. (2022). An environmentally benign and high-rate Appel type reaction. RSC Advances, 12(21), 13143-13151.

• Organic Synthesis (Alcohol to Bromide/Chloride/Iodide using Appel reaction - Organic Synthesis). (n.d.). Retrieved March 7, 2026, from [Link]

• Wikipedia (Appel reaction - Wikipedia). (n.d.). Retrieved March 7, 2026, from [Link]

• Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. Green and Sustainable Chemistry, 3(3A), 1-8.

• ResearchGate (Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides - ResearchGate). (2013, August 6). Retrieved March 7, 2026, from [Link]

• OrgoSolver (Appel Reaction: Alcohol to Alkyl Halide (PPh3 + CBr4/CCl4) - OrgoSolver). (n.d.). Retrieved March 7, 2026, from [Link]

• Braun, M. (2017). Synthesis of Bromoalkanes by Substitution of Oxygen Functionalities. Science of Synthesis, 35.2.1.5.7.

• ResearchGate (The synthetic methods of oxa‐azaspiro[4.5]decane derivatives and our approach. - ResearchGate). (n.d.). Retrieved March 7, 2026, from [Link]

• Jia, H., et al. (2020). Synthesis and Evaluation of New 1-oxa-8-azaspiro[4.5]decane Derivatives as Candidate Radioligands for sigma-1 Receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560.
• US Patent US20080228016A1. (2008).

• Organic Chemistry Portal (Alcohol to Chloride - Common Conditions). (n.d.). Retrieved March 7, 2026, from [Link]

• Reddit (Help with thionyl chloride halogenation : r/OrganicChemistry - Reddit). (2023, October 8). Retrieved March 7, 2026, from [Link]

• Yufeng, C. (2022, November 7).

• ResearchGate (A straightforward and efficiently scaleable synthesis of novel racemic 4-substituted 2,8-diazaspiro[4.5]decan-1-one derivatives - ResearchGate). (2015, July 8). Retrieved March 7, 2026, from [Link]

• ResearchGate (Synthesis of 8-oxa-2-azaspiro[4.5]decane | Request PDF - ResearchGate). (2020, October). Retrieved March 7, 2026, from [Link]

• Google Patents (8-azaspiro[7][8] decane-7, the preparation method of 9-dione compounds - Google Patents). (n.d.). Retrieved March 7, 2026, from

• Liebowitz, D., et al. (2012). Practical, Scalable, High-Throughput Approaches to η3-Pyranyl and η3-Pyridinyl Organometallic Enantiomeric Scaffolds Using the Achmatowicz Reaction. Molecules, 17(9), 10539-10571.

• PubMed (Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed). (1993, November 11). Retrieved March 7, 2026, from [Link]

Sources

• 1. Synthesis and evaluation of new 1-oxa-8-azaspiro[4.5]decane derivatives as candidate radioligands for sigma-1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tandem Prins/pinacol reaction for the synthesis of oxaspiro[4.5]decan-1-one scaffolds - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Appel reaction - Wikipedia [en.wikipedia.org]
• 6. orgosolver.com [orgosolver.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]

Application Note: 1-(Chloromethyl)-8-oxaspiro[4.5]decane as a 3D Scaffold in Drug Discovery

Introduction: The "Escape from Flatland" Paradigm

The transition from planar, aromatic-heavy molecules to three-dimensional,

-rich architectures—often termed the "Escape from Flatland"—has become a cornerstone of modern drug discovery[1]. Increasing the fraction of hybridized carbons ( ) correlates directly with improved clinical success, primarily by enhancing aqueous solubility, reducing off-target promiscuity, and improving metabolic stability[1].

Within this paradigm, spirocyclic scaffolds have emerged as privileged structures[2]. The 8-oxaspiro[4.5]decane core provides a rigid, conformationally restricted 3D geometry that acts as an excellent bioisostere for traditional cycloalkanes or morpholine rings[3]. Specifically, 1-(chloromethyl)-8-oxaspiro[4.5]decane serves as a highly versatile pharmaceutical intermediate[4]. The chloromethyl group provides an ideal electrophilic handle for late-stage diversification via nucleophilic substitution, allowing medicinal chemists to rapidly generate libraries of target-specific spiro-amines and spiro-ethers[2].

Physicochemical Profiling

Understanding the baseline properties of the intermediate is critical for predicting the downstream pharmacokinetics of the final Active Pharmaceutical Ingredient (API).

Table 1: Physicochemical properties of 1-(Chloromethyl)-8-oxaspiro[4.5]decane [4]

Property	Value	Implication for Drug Design
CAS Number	1692672-05-1	Standardized commercial availability.
Molecular Formula	C₁₀H₁₇ClO	High core ensures 3D topology.
Molecular Weight	188.69 g/mol	Low molecular weight leaves ample room for functionalization without violating Lipinski's Rule of 5.
SMILES	ClCC1CCCC2(CCOCC2)1	Highlights the spiro-fusion and oxane ring.
TPSA	9.23 Ų	Highly lipophilic baseline; easily tuned by adding polar nucleophiles.

Mechanistic Insights and Synthetic Workflow

The primary utility of 1-(chloromethyl)-8-oxaspiro[4.5]decane lies in its ability to undergo

nucleophilic substitution. However, the steric hindrance around the spirocyclic core can kinetically slow down direct substitution by weak nucleophiles. To overcome this, an in situ Finkelstein reaction is employed. By adding catalytic Potassium Iodide (KI), the chloromethyl group is transiently converted to a highly reactive iodomethyl intermediate. Iodine is a superior leaving group compared to chlorine, significantly lowering the activation energy barrier for the subsequent attack by amines or phenols[2].

Figure 1: Synthetic workflow for the functionalization of 1-(chloromethyl)-8-oxaspiro[4.5]decane.

Experimental Protocols

Protocol A: General Procedure for N-Alkylation (Spiro-Amine Synthesis)

Objective: To synthesize tertiary amines by reacting 1-(chloromethyl)-8-oxaspiro[4.5]decane with secondary amine pharmacophores. Causality & Design: Acetonitrile (MeCN) is selected as a polar aprotic solvent to solvate the cations (

) while leaving the nucleophile naked and highly reactive. acts as a mild, non-nucleophilic base to scavenge the generated HCl/HI, preventing the protonation and deactivation of the incoming amine nucleophile.

Step-by-Step Methodology:

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, dissolve 1-(chloromethyl)-8-oxaspiro[4.5]decane (1.0 equiv, 1.0 mmol) in anhydrous MeCN (5.0 mL).

• Catalyst Addition: Add Potassium Iodide (KI) (0.2 equiv, 0.2 mmol) to the solution. Stir at room temperature for 15 minutes to initiate the halogen exchange.

• Base and Nucleophile Addition: Add finely powdered anhydrous Potassium Carbonate (

  ) (2.5 equiv, 2.5 mmol) followed by the desired secondary amine (1.2 equiv, 1.2 mmol).

• Reaction Execution: Attach a reflux condenser and heat the mixture to 80°C under an inert nitrogen atmosphere for 12–16 hours.

• Monitoring (Self-Validation): Monitor the reaction progress via LC-MS or TLC (Hexanes/EtOAc 7:3). The disappearance of the starting material (

  188.69) and the appearance of the target product mass indicates completion.

• Workup: Cool the mixture to room temperature, filter through a pad of Celite to remove inorganic salts, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution from 0% to 10% MeOH in DCM) to yield the pure spiro-amine.

Protocol B: General Procedure for O-Alkylation (Spiro-Ether Synthesis)

Objective: To couple phenolic compounds with the spirocyclic core. Causality & Design: Phenols are weaker nucleophiles than amines. Cesium Carbonate (

) is used in N,N-Dimethylformamide (DMF). The large ionic radius of the cesium cation results in a loose ion pair with the phenoxide anion, drastically increasing its nucleophilicity (the "Cesium Effect").

Step-by-Step Methodology:

• Preparation: Dissolve the phenolic compound (1.1 equiv, 1.1 mmol) in anhydrous DMF (4.0 mL) in a dry reaction vial.

• Deprotonation: Add

  (2.0 equiv, 2.0 mmol) and stir at room temperature for 30 minutes to ensure complete formation of the phenoxide anion.

• Electrophile Addition: Add 1-(chloromethyl)-8-oxaspiro[4.5]decane (1.0 equiv, 1.0 mmol) and KI (0.1 equiv, 0.1 mmol) to the dark phenoxide solution.

• Reaction Execution: Heat the vial to 90°C for 16 hours.

• Workup (Self-Validation): Quench the reaction by adding water (15 mL). Extract the aqueous layer with Ethyl Acetate (3 x 10 mL). Wash the combined organic layers with brine (3 x 10 mL) to remove residual DMF. The absence of a strong phenolic odor and TLC confirmation ensures complete conversion.

• Drying and Purification: Dry over anhydrous

  , filter, concentrate, and purify via silica gel chromatography (Hexanes/EtOAc) to yield the spiro-ether.

Quantitative Reaction Scope

Table 2: Expected reaction scope and yields for the functionalization of 1-(chloromethyl)-8-oxaspiro[4.5]decane.

Nucleophile Type	Example Reagent	Catalyst / Base	Solvent / Temp	Expected Yield (%)
Secondary Amine	Piperidine	KI /	MeCN / 80°C	75 - 85%
Primary Amine	Benzylamine	KI / DIPEA	DMF / 80°C	60 - 70%
Phenol	4-Fluorophenol	KI /	DMF / 90°C	70 - 80%
Thiol	Thiophenol	None /	DMF / 60°C	85 - 95%

(Note: Thiols are highly nucleophilic and typically do not require KI catalysis).

References

• Lovering, F., Bikker, J., & Humblet, C. (2009). Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752-6756.1

• Hiesinger, K., Dar'in, D., Proschak, E., & Krasavin, M. (2021). Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry, 64(1), 150-183. 2

• Moshnenko, N., Kazantsev, A., Chupakhin, E., Bakulina, O., & Dar'in, D. (2023). Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules, 28(10), 4209. 3

• ChemScene. (n.d.). 1-(Chloromethyl)-8-oxaspiro[4.5]decane Product Information. ChemScene Catalog. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Spirocyclic Scaffolds in Medicinal Chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. chemscene.com [chemscene.com]

Application Note: Advanced Reaction Conditions for Spiro-Ether Ring Formation

Target Audience: Researchers, synthetic scientists, and drug development professionals.

Introduction and Mechanistic Causality

Spiro-ethers (oxaspirocycles) and spiroketals are privileged structural motifs found in a vast array of biologically active natural products, such as the marine toxin azaspiracid ()[1] and the fragrance compound theaspirone[2]. The stereoselective assembly of these rings around a single spiro-carbon presents a significant synthetic challenge due to the high propensity of the spiro-center to isomerize under standard acidic conditions[3].

As an Application Scientist, selecting the correct catalytic system is not merely a matter of yield, but of controlling the fundamental reaction pathway. This guide details the causality behind selecting specific catalytic conditions—ranging from Brønsted acids to soft transition metals like Gold(I)—to achieve strict thermodynamic or kinetic control during spiro-ether formation.

Thermodynamic vs. Kinetic Control in Acid Catalysis

The stereochemical outcome of acid-catalyzed spiroketalization is strictly governed by the anomeric effect [4].

• Thermodynamic Control: Under strongly acidic conditions (e.g., Trifluoroacetic acid, pKa = -0.25), the ring-closure is reversible. The reaction funnels toward the thermodynamically most stable isomer, where the oxygen lone pairs are stabilized via hyperconjugation with the adjacent C-O σ* orbital[3].

• Kinetic Control: To access less stable, non-thermodynamic isomers, weak acids (e.g., chiral phosphoric acids, pKa ~ 2) are employed. These catalysts facilitate fast ring closure but lack the acid strength required to re-open the ring, thereby preventing the epimerization of the oxocarbenium intermediate ()[3].

Transition Metal Catalysis: The Gold(I) Paradigm

To bypass the harsh acidic conditions that cause undesired epimerization, Gold(I) catalysis has emerged as a state-of-the-art methodology. Au(I) acts as a highly carbophilic, soft Lewis acid. It selectively activates alkynes (π-activation) for intramolecular nucleophilic attack by tethered hydroxyl groups, facilitating an

-type reaction ()[5]. This allows for the synthesis of highly functionalized, unsaturated spiroketals under mild, neutral conditions. Furthermore, employing acetonide protecting groups in conjunction with Au(I) regulates the sequence of nucleophilic attack, elegantly solving long-standing regioselectivity issues ()[6].

Quantitative Comparison of Catalytic Systems

To aid in experimental design, the following table summarizes the performance metrics and mechanistic control types of standard spiroetherification conditions.

Catalyst Type	Reaction Condition	Control Type	Typical Yield	Stereoselectivity (dr)	Key Advantage
Trifluoroacetic acid (TFA)	CH₂Cl₂, 25°C	Thermodynamic	80-95%	High (Favors anomeric stabilization)	Cost-effective for stable isomers
Chiral Phosphoric Acid	Toluene, -20°C	Kinetic	70-88%	High (Catalyst-controlled)	Access to non-thermodynamic isomers
AuCl / AgSbF₆ (5 mol%)	DCE, 50°C	Kinetic	65-99%	Excellent	Mild conditions, high functional group tolerance
Pd(II) / Water-Acetic Acid	H₂O/AcOH (4:1), 60°C	Thermodynamic	60-85%	Moderate	Ideal for diene precursors

Visualizing the Logical Relationships

Figure 1: Acid-catalyzed spiroketalization under kinetic vs. thermodynamic control.

Figure 2: Experimental workflow for gold-catalyzed spiroetherification.

Experimental Protocols

Protocol A: Gold(I)-Catalyzed Synthesis of Unsaturated Spiroketals

• Self-Validating Principle: The use of AgSbF₆ serves as a halide scavenger to generate the active, highly electrophilic cationic Au(I) species in situ. The appearance of a white AgCl precipitate physically validates the successful generation of the active catalyst. If the solution remains clear, the Au-Cl bond has not been cleaved, and the cyclization will fail[5].

Step-by-Step Methodology:

• Preparation: Flame-dry a Schlenk flask under argon. Add the alkyne-diol precursor (1.0 mmol) and dissolve in anhydrous 1,2-dichloroethane (DCE, 0.2 M).

• Catalyst Activation: In a separate vial inside a glovebox, mix AuClPPh₃ (0.05 mmol, 5 mol%) and AgSbF₆ (0.05 mmol, 5 mol%) in DCE (1 mL). Stir for 5 minutes at room temperature until a thick white precipitate (AgCl) forms.

• Cycloisomerization: Filter the active gold catalyst solution through a 0.22 µm PTFE syringe filter directly into the reaction flask to remove the silver salts. Heat the mixture to 50 °C.

• Monitoring: Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The reaction typically reaches full conversion within 2-4 hours.

• Quenching: Quench the reaction by adding 0.1 mL of triethylamine. Crucial Step: This deactivates the gold catalyst and neutralizes any trace acid, preventing post-reaction isomerization of the kinetic product.

• Purification: Concentrate the crude mixture under reduced pressure and purify via flash column chromatography on neutral alumina (to avoid acid-catalyzed ring opening) to afford the pure spiro-ether.

Protocol B: Brønsted Acid-Catalyzed Thermodynamic Spiroketalization

• Self-Validating Principle: Thermodynamic equilibration requires sufficient time and adequate acid strength. Running a parallel micro-scale reaction with a weaker acid (e.g., acetic acid) will yield a different diastereomeric ratio, validating that the primary reaction has successfully reached the thermodynamic sink via anomeric stabilization[3].

Step-by-Step Methodology:

• Initiation: Dissolve the acyclic dihydroxyketone precursor (1.0 mmol) in anhydrous CH₂Cl₂ (10 mL) in a round-bottom flask.

• Catalysis: Add catalytic p-Toluenesulfonic acid (p-TsOH, 0.1 mmol, 10 mol%) at room temperature.

• Equilibration: Stir the reaction for 12–16 hours. Extended reaction times are required not just for ring closure, but to ensure complete equilibration to the thermodynamically favored spiroketal configuration.

• Quenching: Quench with saturated aqueous NaHCO₃ (5 mL) to rapidly neutralize the acid and freeze the thermodynamic equilibrium.

• Workup: Extract the aqueous layer with CH₂Cl₂ (3 x 10 mL), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

References

• Studies of the Mechanism and Origins of Enantioselectivity for the Chiral Phosphoric Acid-Catalyzed Stereoselective Spiroketalization Reactions Journal of the American Chemical Society URL:[Link]

• Controlling Regiochemistry in the Gold-Catalyzed Synthesis of Unsaturated Spiroketals Organic Letters URL:[Link]

• Gold(I)-catalyzed bis-spiroketalization: synthesis of the trioxadispiroketal-containing A-D rings of azaspiracid Angewandte Chemie International Edition URL:[Link]

Sources

• 1. Gold(I)-catalyzed bis-spiroketalization: synthesis of the trioxadispiroketal-containing A-D rings of azaspiracid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Gold-Catalyzed, SN1-Type Reaction of Alcohols to Afford Ethers and Cbz-Protected Amines [organic-chemistry.org]
• 6. Controlling Regiochemistry in the Gold-Catalyzed Synthesis of Unsaturated Spiroketals [organic-chemistry.org]

Solvent selection for 1-(Chloromethyl)-8-oxaspiro[4.5]decane reactions

Application Note: Solvent Selection and Reaction Optimization for 1-(Chloromethyl)-8-oxaspiro[4.5]decane

Executive Summary & Strategic Context

The incorporation of spirocyclic building blocks is a proven strategy in modern medicinal chemistry to increase the sp³ character of drug candidates, thereby improving metabolic stability, solubility, and providing unique three-dimensional exit vectors for target engagement[1]. 1-(Chloromethyl)-8-oxaspiro[4.5]decane (CAS: 1692672-05-1) is a highly valuable scaffold in this regard, featuring a stable tetrahydropyran (THP) ring fused to a cyclopentane ring.

However, functionalizing this molecule presents a distinct kinetic challenge. The primary chloromethyl group is situated adjacent to a quaternary spiro carbon (C2), rendering it a neopentyl-like halide. This structural feature imposes severe steric retardation on bimolecular nucleophilic substitution (SN2) reactions[2]. This application note details the causality-driven selection of solvents and the self-validating protocols required to successfully functionalize this sterically hindered building block.

Mechanistic Causality: Overcoming Neopentyl Steric Hindrance

In standard primary alkyl chlorides, SN2 reactions proceed rapidly. In neopentyl systems, the bulky adjacent quaternary center physically blocks the optimal 180° backside attack trajectory (the Bürgi-Dunitz angle) of the incoming nucleophile[3]. Computational and experimental studies demonstrate that this steric bulk raises the activation energy barrier by approximately 6 kcal/mol compared to unhindered ethyl systems[2].

To overcome this thermodynamic penalty, solvent selection is the most critical variable:

• For SN2 Reactions: Highly polar aprotic solvents (e.g., DMSO, NMP) are mandatory. These solvents effectively solvate the counter-cation (e.g., Na⁺, K⁺) while leaving the anionic nucleophile relatively unsolvated or "naked." This lack of solvation maximizes the ground-state energy of the nucleophile, providing the necessary driving force to breach the high activation barrier[2].

• For Organometallic Formation: The formation of Grignard (Mg) or Zincate (Zn) reagents requires ethereal solvents (e.g., THF, 2-MeTHF). The oxygen lone pairs in these solvents act as Lewis bases, coordinating to and stabilizing the highly electrophilic metal center. Because insertion into a neopentyl C–Cl bond is sluggish, higher-boiling ethers like 2-MeTHF are preferred to allow for elevated reflux temperatures.

Quantitative Solvent Selection Matrix

The following table summarizes the physicochemical properties of candidate solvents and their specific utility for 1-(Chloromethyl)-8-oxaspiro[4.5]decane functionalization.

Solvent	Dielectric Constant (ε)	Boiling Point (°C)	Optimal Reaction Type	Mechanistic Rationale
DMSO	46.7	189	SN2 (Soft Nucleophiles)	High polarity leaves nucleophiles (e.g., N₃⁻, CN⁻) highly reactive. Excellent for high-temp reactions.
NMP	32.2	202	SN2 (Hard Nucleophiles)	Stable to strong bases (e.g., alkoxides, amines) at high temperatures. Solvates cations strongly.
2-MeTHF	6.97	80	Organometallic (Grignard)	Higher boiling point than THF accelerates slow Mg insertion. Excellent phase separation for workup.
THF	7.58	66	Organometallic / Zincate	Standard coordinating solvent for metal stabilization, though lower boiling point may require longer initiation.

Reaction Optimization Workflow

The following decision tree dictates the optimal solvent and additive pairings based on the desired synthetic pathway.

Decision tree for solvent and condition selection based on the desired functionalization pathway.

Self-Validating Experimental Protocols

Protocol A: Nucleophilic Substitution (Azidation) via In-Situ Finkelstein Activation

Objective: Convert the hindered chloride to an azide for subsequent Click chemistry or reduction to a primary amine. Causality: Direct reaction with NaN₃ is prohibitively slow. We utilize Sodium Iodide (NaI) as an in-situ catalyst. Iodide is both a better nucleophile and a better leaving group than chloride. It transiently converts the neopentyl chloride to a neopentyl iodide, which undergoes subsequent attack by the azide ion much faster.

Step-by-Step Methodology:

• Preparation: In an oven-dried flask under nitrogen, dissolve 1-(Chloromethyl)-8-oxaspiro[4.5]decane (1.0 eq) in anhydrous DMSO (0.2 M concentration).

• Catalyst Addition: Add Sodium Iodide (NaI, 0.2 eq). Note: The solution may turn slightly yellow.

• Nucleophile Addition: Add Sodium Azide (NaN₃, 3.0 eq). The large excess drives the equilibrium forward and compensates for the steric retardation.

• Thermal Activation: Heat the reaction mixture to 95 °C.

• In-Process Control (IPC): Monitor via GC-MS or LC-MS. The intermediate iodide mass will appear first, followed by the gradual appearance of the azide product. Expect a reaction time of 18-24 hours.

• Workup: Cool to room temperature. Quench with water (5 volumes relative to DMSO) to precipitate the product or force it into the organic phase during extraction. Extract with MTBE (3 x 2 volumes).

• Validation: Wash the combined organic layers with 5% sodium thiosulfate to remove any residual iodine species, ensuring a colorless organic phase. Dry over MgSO₄ and concentrate.

Protocol B: Grignard Reagent Formation in 2-MeTHF

Objective: Generate the organomagnesium species for subsequent electrophilic trapping (e.g., with aldehydes or CO₂). Causality: Neopentyl chlorides are notoriously difficult to initiate. 2-MeTHF is selected because its boiling point (80 °C) is higher than THF (66 °C), providing the necessary thermal energy to sustain the radical insertion mechanism of the magnesium surface into the strong C–Cl bond.

Step-by-Step Methodology:

• Surface Activation: To a flame-dried Schlenk flask under argon, add Magnesium turnings (1.5 eq). Dry-stir the turnings for 30 minutes to mechanically expose fresh, unoxidized metal surfaces.

• Solvent & Initiator: Suspend the Mg in anhydrous 2-MeTHF (1 M relative to substrate). Add a single crystal of Iodine (I₂) or 1,2-dibromoethane (0.05 eq). Heat gently until the iodine color fades or ethylene gas evolution is observed, confirming surface activation.

• Substrate Addition: Add 10% of the total 1-(Chloromethyl)-8-oxaspiro[4.5]decane solution (in 2-MeTHF). Wait for an exotherm. Do not add the remainder until initiation is confirmed.

• Sustaining the Reaction: Once initiated, add the remaining substrate dropwise over 1 hour while maintaining a gentle reflux (approx. 75-80 °C).

• Self-Validation (Quench Test): To confirm quantitative formation, withdraw a 0.1 mL aliquot and quench it into D₂O. Analyze the organic layer via GC-MS. The presence of the deuterated spirocycle (M+1 mass shift relative to the des-chloro alkane) confirms successful Grignard formation rather than unreacted starting material or Wurtz coupling side-products.

References

• Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. European Journal of Medicinal Chemistry. 1

• Steric Retardation of SN2 Reactions in the Gas Phase and Solution. American Chemical Society. 2

• Deciding SN1/SN2/E1/E2 - The Substrate. Master Organic Chemistry. 3

Sources

• 1. Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of 1-(Chloromethyl)-8-oxaspirodecane

Technical Support Center: Troubleshooting the Synthesis of 1-(Chloromethyl)-8-oxaspiro[1]decane

Welcome to the Technical Support Center for spirocyclic scaffold synthesis. As a highly strained, neopentyl-like system, 1-(chloromethyl)-8-oxaspiro[1]decane presents unique synthetic and scale-up challenges. This guide provides drug development professionals and process chemists with a field-proven, 5-step synthetic route starting from tetrahydro-4H-pyran-4-one, complete with self-validating protocols and mechanistic troubleshooting.

I. Synthetic Workflow Visualization

Synthetic workflow for 1-(chloromethyl)-8-oxaspiro[1]decane.

II. Quantitative Reaction Parameters & Analytical Markers

To ensure a self-validating system, researchers must verify the completion of each step before proceeding. The following table summarizes the expected yields, reaction times, and critical analytical markers.

Step	Transformation	Reagents & Conditions	Expected Yield	Reaction Time	Key Analytical Marker (Validation)
1	Knoevenagel Condensation	Malononitrile, Piperidine, PhMe, Reflux	90–95%	4–6 h	Loss of ketone C=O (~210 ppm); new alkene C=C (~160 ppm)
2	Grignard & Cyclization	1. Cl(CH2)3MgBr, THF; 2. NaI, DMF, 80°C	65–75%	12–16 h	Disappearance of alkene; formation of spiro center (~45 ppm)
3	Hydrolysis & Decarboxylation	KOH, Ethylene Glycol, 150–160°C	55–65%	24–48 h	Loss of CN stretch (2250 cm⁻¹); broad OH stretch (3300 cm⁻¹)
4	Reduction	BH3·THF, 0°C to RT	85–90%	8 h	Shift of C1-H downfield; appearance of primary alcohol CH2 (~65 ppm)
5	Chlorination	PPh3, CCl4, CH2Cl2, RT (Appel)	80–85%	4 h	Shift of CH2-OH (~65 ppm) to CH2-Cl (~45 ppm)

III. Detailed Methodologies for Critical Steps

Protocol A: One-Pot Grignard Conjugate Addition and Spiro-Cyclization (Step 2)

This step establishes the spirocyclic core. The causality behind the two-solvent system is to first facilitate the conjugate addition in a non-coordinating solvent, then drive the thermodynamically demanding cyclization in a highly polar environment.

• Conjugate Addition: Charge a dry, N2-flushed flask with 2-(tetrahydro-4H-pyran-4-ylidene)malononitrile (1.0 eq) and anhydrous THF (0.5 M). Cool to 0 °C. Dropwise add 3-chloropropylmagnesium bromide (1.2 eq, 0.5 M in THF). Stir for 2 hours at room temperature. Validation: TLC should show complete consumption of the UV-active starting material.

• Solvent Swap: Remove THF under reduced pressure. Resuspend the resulting magnesium enolate in anhydrous DMF (0.3 M).

• Cyclization: Add sodium iodide (0.5 eq). Heat the mixture to 80 °C for 12 hours.

• Workup: Quench with saturated aqueous NH4Cl. Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMF), dry over Na2SO4, and concentrate to yield 8-oxaspiro[1]decane-1,1-dicarbonitrile.

Protocol B: Hydrolysis and Decarboxylation (Step 3)

• Hydrolysis: Suspend 8-oxaspiro[1]decane-1,1-dicarbonitrile (1.0 eq) in ethylene glycol (0.5 M). Add KOH pellets (5.0 eq). Heat the mixture to 150–160 °C for 24–48 hours. (Caution: Ammonia gas is evolved; ensure proper venting).

• Purification: Cool to room temperature, dilute with water, and wash with Et2O to remove unreacted organic impurities.

• Decarboxylation: Acidify the aqueous layer to pH 1 with 6M HCl. Heat the acidified solution to 100 °C for 2 hours to force the decarboxylation of the intermediate malonic acid.

• Isolation: Extract with EtOAc, wash with brine, dry, and concentrate to yield 8-oxaspiro[1]decane-1-carboxylic acid.

IV. Troubleshooting FAQs

Q1: My cyclization step (Step 2) stalls at the uncyclized conjugate addition product. How can I drive the spiro-ring closure? A: The intermediate magnesium enolate is often insufficiently nucleophilic to displace the unreactive primary chloride at room temperature. To overcome this activation barrier, you must perform a solvent swap from THF to a polar aprotic solvent like DMF, and add catalytic Sodium Iodide (NaI). As documented in literature regarding , this triggers an in situ Finkelstein reaction, converting the alkyl chloride to a highly reactive alkyl iodide, which readily undergoes intramolecular cyclization upon heating to 80 °C.

Q2: Standard aqueous NaOH hydrolysis of the dicarbonitrile (Step 3) yields mostly unreacted starting material. Why? A: The gem-dicarbonitrile is situated directly adjacent to a bulky spiro center, creating a neopentyl-like steric environment that severely restricts hydroxide attack. Standard aqueous reflux (~100 °C) does not provide enough thermal energy. You must use a high-boiling solvent system—specifically KOH in ethylene glycol at 150–160 °C—to overcome this steric hindrance and force the hydrolysis to the dicarboxylate.

Q3: During the reduction of the carboxylic acid (Step 4), I observe ring-opening of the tetrahydropyran (THP) ether. What is causing this? A: Aggressive Lewis acidic reducing agents (like DIBAL-H at high temperatures or excess AlCl3/LiAlH4 mixtures) can coordinate to the THP oxygen and induce ether cleavage, especially near the sterically strained spiro center. Switch to Borane-THF complex (BH3·THF) at 0 °C to RT. Borane is highly chemoselective for carboxylic acids and will cleanly yield 8-oxaspiro[1]decane-1-methanol without compromising the ether linkage.

Q4: Thionyl chloride (SOCl2) is giving low yields and elimination byproducts in the final chlorination (Step 5). Is there a milder alternative? A: The primary alcohol at C1 is beta-branched due to the spiro node, making it highly prone to E1/E2 elimination under strongly acidic conditions (such as the HCl generated by SOCl2). To preserve the spirocyclic integrity, use the Appel reaction (Triphenylphosphine and Carbon Tetrachloride in DCM). This reaction proceeds via a strict SN2 mechanism under neutral/mild conditions, cleanly delivering the chloromethyl group with >80% yield.

V. References

• An Asymmetric Aromatic Finkelstein Reaction: A Platform for Remote Diarylmethane Desymmetrization Source: Journal of the American Chemical Society (JACS) URL:[Link]

• Synthesis of Spiro[1]decane CF-Ring Analogues of 1α,25-Dihydroxyvitamin D3 Source: Organic Letters (ACS Publications) URL:[Link]

Sources

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]

Technical Support Center: Purification Strategies for 1-(Chloromethyl)-8-oxaspiro[4.5]decane

Welcome to the technical support center for the purification of 1-(Chloromethyl)-8-oxaspiro[4.5]decane. This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting advice, frequently asked questions, and validated protocols to address the unique challenges associated with purifying this spiroketal compound.

Spiroketals are a vital structural motif in numerous natural products and pharmacologically active molecules.[1][2] However, their purification can be complex due to the potential for isomerization, the presence of closely-related stereoisomers, and sensitivity to purification conditions.[3][4][5] This guide offers a systematic approach to achieving high purity for 1-(Chloromethyl)-8-oxaspiro[4.5]decane, a key building block in modern synthetic chemistry.

Purification Strategy Selection Workflow

Choosing the correct purification strategy is critical and depends on the scale of your synthesis, the nature of the impurities, and the physical state of your crude product. The following workflow provides a decision-making framework.

Caption: Workflow for selecting a purification strategy.

Troubleshooting Guide

This section addresses specific issues that may arise during the purification of 1-(Chloromethyl)-8-oxaspiro[4.5]decane.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield After Column Chromatography	Improper Solvent System: The polarity of the eluent may be too high, causing premature elution, or too low, resulting in product retention on the column.[3]	Optimize TLC First: Systematically test solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol) to find an Rf value of 0.25-0.35 for the product. Use Gradient Elution: Start with a low polarity eluent to remove non-polar impurities and gradually increase the polarity to elute your product, sharpening the band.[4]
Product Decomposition on Silica: Spiroketals can be sensitive to the acidic nature of standard silica gel, leading to isomerization or degradation.[4][5]	Use Neutralized Silica: Prepare a slurry of silica gel in your starting eluent containing 1% triethylamine, then pack the column. This neutralizes acidic sites. Consider Alumina: For highly acid-sensitive compounds, basic or neutral alumina can be an alternative stationary phase.
Product Loss During Workup: The compound may have some solubility in the aqueous layer during extraction.[3]	Perform Back-Extraction: After the initial extraction, wash the aqueous layer again with a fresh portion of the organic solvent. Use Brine Wash: A final wash with saturated NaCl solution can decrease the solubility of the organic product in the aqueous phase.
Multiple Spots on TLC of "Pure" Fractions	Co-elution of Diastereomers: Spiroketal synthesis can produce diastereomers with very similar physicochemical properties, making them difficult to separate.[4][6]	Improve Resolution: Use a longer column for a greater number of theoretical plates. Shallow the Gradient: A slower, more gradual increase in solvent polarity can improve the separation of closely eluting spots. High-Performance Liquid Chromatography (HPLC): For analytical or small-scale preparative work, HPLC with a suitable stationary phase offers much higher resolving power.[6]
In-situ Reaction/Degradation: The compound may be reacting or degrading in the spotting solvent or on the TLC plate itself.	Spot and Run Immediately: Do not let spots sit on the TLC plate for extended periods before developing. Use a Different TLC Plate: Consider using alumina or reverse-phase TLC plates to check for reactivity.
Recrystallization Attempt Results in an Oil	Melting Point Depression: Impurities can lower the melting point of the compound below the temperature of the solvent.	Lower the Crystallization Temperature: After initial cooling to room temperature, place the flask in an ice bath, and if necessary, a dry ice/acetone bath. Use a Different Solvent System: The compound may be too soluble in the chosen solvent. Add a miscible "anti-solvent" (one in which the compound is insoluble) dropwise to the warm solution until slight turbidity appears, then allow it to cool slowly.[7]
Cooling Rate is Too Fast: Rapid cooling does not provide enough time for an ordered crystal lattice to form.[8]	Ensure Slow Cooling: Allow the solution to cool to room temperature undisturbed on a benchtop, insulated with glass wool or paper towels, before moving to an ice bath.[7]
No Crystals Form Upon Cooling	Solution is Not Saturated: Too much solvent was used initially.[9]	Evaporate Excess Solvent: Gently heat the solution to boil off some of the solvent to increase the concentration, then attempt to cool again.[10]
Nucleation is Inhibited: The formation of the initial seed crystals is not occurring.	Induce Crystallization: Scratch the inside of the flask just below the solvent line with a glass rod. The microscopic scratches provide nucleation sites. Seed the Solution: If you have a pure crystal, add a tiny amount to the cooled, supersaturated solution to initiate crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques to assess the purity of 1-(Chloromethyl)-8-oxaspiro[4.5]decane? A1: A combination of techniques is recommended. Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for confirming the structure and identifying any organic impurities.[6] Gas Chromatography-Mass Spectrometry (GC-MS) can determine purity, detect volatile impurities, and help identify isomers if they separate under the GC conditions.[6] High-Performance Liquid Chromatography (HPLC) is particularly powerful for quantifying purity and resolving diastereomers that may not separate by other methods.[6]

Q2: My spiroketal seems to isomerize during purification. How can I prevent this? A2: Spiroketal isomerization is often catalyzed by acid.[4][5] The key is to avoid acidic conditions throughout the workup and purification. During workup, quench any acid with a mild base like saturated sodium bicarbonate solution.[5] For chromatography, use a mobile phase buffered with a small amount of a non-nucleophilic base like triethylamine (e.g., 0.5-1% v/v) or use neutral alumina as the stationary phase.

Q3: How do I choose the best solvent for recrystallization? A3: The ideal recrystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.[9][10] To screen for solvents, place a small amount of your crude product in several test tubes and add a few drops of different solvents (e.g., hexane, ethyl acetate, isopropanol, toluene, water). A good candidate will not dissolve the solid at room temperature but will dissolve it completely upon heating. Upon cooling, pure crystals should form.

Q4: Can I use distillation to purify this compound? A4: Distillation is a viable option, particularly for large-scale purification, if the compound is thermally stable and has a boiling point that is significantly different from its impurities. Given its molecular weight of 188.69 g/mol , vacuum distillation would be necessary to lower the boiling point and prevent thermal decomposition.[11] A small sample should first be tested for thermal stability (e.g., by heating a small amount and re-analyzing by TLC or NMR) before committing a large batch to distillation.

Troubleshooting Chromatography

Effective column chromatography hinges on achieving good separation between the target compound and its impurities. This decision tree outlines a troubleshooting process for poor separation.

Caption: Decision tree for troubleshooting column chromatography.

Experimental Protocols

Protocol 1: Flash Column Chromatography

This protocol is a standard method for purifying gram-scale quantities of the title compound.

• Solvent System Selection:

  • Using TLC, determine an appropriate eluent system (e.g., Hexane/Ethyl Acetate).

  • The ideal system will give the product an Rf value of ~0.3 and show good separation from impurities.

• Column Packing (Slurry Method):

  • Select a column with a diameter appropriate for your sample size (a good rule of thumb is a 20:1 to 40:1 ratio of silica weight to crude product weight).

  • In a beaker, make a slurry of silica gel in the initial, low-polarity eluent. If acid sensitivity is a concern, add 1% triethylamine to the eluent.

  • Pour the slurry into the column and use gentle air pressure or a pump to pack the bed evenly. Ensure there are no air bubbles or cracks.

  • Add a thin layer of sand to the top of the silica bed to prevent disturbance during sample loading.

• Sample Loading:

  • Dissolve the crude 1-(Chloromethyl)-8-oxaspiro[4.5]decane in a minimal amount of dichloromethane or the eluent.

  • Alternatively, for less soluble compounds, perform a "dry load": dissolve the crude product in a suitable solvent, add a small amount of silica gel, and evaporate the solvent under reduced pressure. Carefully add the resulting free-flowing powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column and begin elution using positive pressure.

  • Collect fractions in test tubes. The fraction size should be approximately one-quarter to one-half of the column volume.

  • Monitor the elution process by spotting fractions onto TLC plates.

• Product Isolation:

  • Combine the fractions that contain the pure product.

  • Remove the solvent using a rotary evaporator.

  • Place the resulting purified product under high vacuum to remove any residual solvent.

Protocol 2: Single-Solvent Recrystallization

This method is ideal for purifying solid, non-volatile crude products.[9][12]

• Dissolution:

  • Place the crude solid in an Erlenmeyer flask.

  • Add a minimal amount of the chosen recrystallization solvent and a boiling chip.

  • Heat the mixture to boiling on a hot plate with stirring.

  • Continue to add small portions of hot solvent until the solid just dissolves completely.[12]

• Decolorization (Optional):

  • If the solution is colored by impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal.

  • Reheat the solution to boiling for a few minutes. The colored impurities will adsorb to the charcoal.[9]

• Hot Filtration (Optional):

  • If charcoal or insoluble impurities are present, perform a hot gravity filtration to remove them. This must be done quickly to prevent premature crystallization. Use a pre-heated funnel and flask.

• Crystallization:

  • Cover the flask and allow the solution to cool slowly and undisturbed to room temperature.

  • Once at room temperature, cool the flask further in an ice-water bath to maximize crystal formation.[7][12]

• Crystal Collection and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.[12]

  • Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impure mother liquor.

• Drying:

  • Allow the crystals to dry on the filter paper by drawing air through them.

  • For final drying, transfer the crystals to a watch glass or place them in a vacuum oven. Confirm purity by melting point analysis and the spectroscopic methods mentioned in the FAQs.

References

• BenchChem. (n.d.). Troubleshooting common issues in spirocyclic compound synthesis.
• BenchChem. (n.d.). Technical Support Center: Refinement of Analytical Methods for Spiroketal Isomers.
• Franck, X., et al. (2007). Recent Synthetic Approaches Toward Non-anomeric Spiroketals in Natural Products. PMC.
• University of California, Los Angeles. (n.d.). Recrystallization.
• ChemScene. (n.d.). 1-(Chloromethyl)-8-oxaspiro[4.5]decane.
• BenchChem. (n.d.). Technical Support Center: Stereocontrolled Spiroketal Synthesis.
• Wikipedia. (n.d.). Recrystallization (chemistry).
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Chemistry LibreTexts. (2023, January 29). Recrystallization.
• Homi Bhabha Centre for Science Education. (n.d.). Recrystallization.
• ResearchGate. (n.d.). Chemistry of Bis-Spiroacetal Systems: Natural Products, Synthesis and Stereochemistry.
• PubMed. (2018, January 25). Recent progress in the isolation, bioactivity, biosynthesis, and total synthesis of natural spiroketals.

Sources

• 1. Recent progress in the isolation, bioactivity, biosynthesis, and total synthesis of natural spiroketals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Recent Synthetic Approaches Toward Non-anomeric Spiroketals in Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 8. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 9. Recrystallization [sites.pitt.edu]
• 10. mt.com [mt.com]
• 11. chemscene.com [chemscene.com]
• 12. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Navigating Solubility Challenges with Oxaspiro[4.5]decane Intermediates

Prepared by: Your Senior Application Scientist

Welcome to the dedicated support center for researchers, scientists, and drug development professionals working with oxaspiro[4.5]decane intermediates. The unique three-dimensional and rigid structure of spirocycles offers significant advantages in medicinal chemistry, often leading to improved physicochemical and pharmacokinetic properties compared to their planar counterparts.[1][2][3] However, these same structural features can present significant challenges in the laboratory, most notably poor solubility.

This guide is designed to provide practical, experience-driven solutions to the solubility issues you may encounter during synthesis, reaction, and purification. We will move beyond simple procedural lists to explain the underlying chemical principles, empowering you to make informed decisions in your experimental design.

Troubleshooting Guide: Real-Time Experimental Issues

This section addresses acute problems that can arise during an experiment. The guidance provided is designed to help you salvage your current experiment and optimize future attempts.

Q1: My oxaspiro[4.5]decane intermediate has precipitated or "crashed out" of the reaction mixture. What are my options?

This is a common issue, often occurring when the polarity of the reaction mixture changes as reactants are consumed and products are formed. The newly formed intermediate may have significantly different solubility properties from the starting materials.

Immediate Actions to Salvage the Reaction:

• Gentle Heating: Carefully warm the mixture. Increased temperature often enhances solubility. However, be mindful of the thermal stability of your reactants, reagents, and the product itself.

• Addition of a Co-Solvent: Introduce a small amount of a stronger, miscible solvent to increase the overall solvating power of the medium. For example, if your reaction is in Dichloromethane (DCM), adding a small volume of Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP) can sometimes redissolve the precipitate.

• Increased Agitation: Ensure the mixture is being stirred vigorously. In some cases, what appears to be a solubility issue is a mass transfer limitation in a heterogeneous mixture.

If these immediate steps fail, the reaction may need to be run under different conditions. The key is to understand that solubility is not binary; even with a visible precipitate, a small amount of the intermediate remains in solution, and the reaction may still proceed, albeit slowly (Le Châtelier's principle).[4]

Systematic Approach for Future Experiments:

If precipitation is a recurring issue, a systematic solvent screening is necessary.

Experimental Protocol: Solubility Screening for Oxaspiro[4.5]decane Intermediates

• Preparation: Dispense a small, measured amount (e.g., 5-10 mg) of your dried, crude intermediate into several small vials.

• Solvent Addition: To each vial, add a measured volume (e.g., 0.1 mL) of a different test solvent. Cover a range of polarities.

• Observation at Room Temperature: Agitate the vials (vortex or sonication) for 1-2 minutes. Observe and record solubility.

• Observation with Heating: Gently heat the vials that showed poor solubility to the solvent's boiling point (or a maximum of ~80-100°C).[5] Record any changes.

• Observation upon Cooling: Allow the heated vials to cool to room temperature, and then in an ice bath. Note if a precipitate or crystals form. An ideal reactive solvent will keep the material dissolved at the reaction temperature. An ideal recrystallization solvent will show high solubility when hot and low solubility when cold.[6]

Q2: I'm seeing low reaction conversion and suspect poor solubility of my starting material is the cause. How can I improve this?

Incomplete dissolution of a starting material is a primary cause of slow or stalled reactions. The reaction can only occur in the solution phase.

Causality: The rigid, spirocyclic core can lead to strong crystal lattice energy, making it difficult for solvent molecules to break the solid apart. This is often seen in compounds described as "brickdust-like."

Solutions:

• Employ Stronger Solvents: For highly crystalline or polar intermediates, standard solvents like DCM or Tetrahydrofuran (THF) may be insufficient. Consider using more powerful polar aprotic solvents.

  • Recommended Solvents: Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), N-Methyl-2-pyrrolidone (NMP), or even Pyridine, which can be a "magical solvent for many organic rocks."[4]

• Utilize Solvent Mixtures: Sometimes a binary solvent system provides synergistic solvation that cannot be achieved with a single solvent.[7] Common mixtures include THF/water, DCM/methanol, or toluene/DMF.

• Increase Temperature: Running the reaction at an elevated temperature is one of the most effective ways to increase the solubility of the starting material and accelerate the reaction rate.

• Mechanical Assistance: Sonication can be used to break apart solid aggregates and enhance dissolution at the start of a reaction.

Q3: My oxaspiro[4.5]decane product is proving difficult to purify. It has poor solubility in chromatography solvents and "oils out" during recrystallization. What should I do?

Purification is often the final and most critical hurdle. Solubility issues at this stage can lead to significant loss of valuable material.

Troubleshooting Purification

Issue Encountered	Possible Cause	Recommended Solution
Product Streaks on TLC/Column	The compound is precipitating on the silica gel due to low solubility in the mobile phase.	1. Increase Eluent Polarity: Add a small percentage of a more polar solvent (e.g., methanol in a DCM/Ethyl Acetate system).2. Change Solvent System: Switch to a solvent system where the compound has better baseline solubility, even if it means lower separation resolution initially.
Product "Oils Out" During Recrystallization	The solution is supersaturated, cooling too quickly, or impurities are inhibiting crystal formation.[6]	1. Slow Cooling: Allow the flask to cool to room temperature slowly before moving it to an ice bath.2. Scratch the Flask: Use a glass rod to scratch the inside of the flask at the solvent line to create nucleation sites.3. Add a Seed Crystal: If available, add a single, pure crystal of the product to induce crystallization.4. Re-evaluate Solvent: The chosen solvent may be too good. Try a solvent system where the compound has slightly lower solubility when hot.
Low Recovery After Recrystallization	Too much solvent was used, or the compound has significant solubility even in the cold solvent.[6]	1. Minimize Solvent: Use the absolute minimum amount of hot solvent required to fully dissolve the compound.2. Thorough Cooling: Ensure the crystallization mixture is cooled in an ice bath for at least 30-60 minutes before filtration.3. Evaporate Excess Solvent: If too much solvent was added, carefully evaporate a portion of it and attempt to recrystallize again.

Alternative Purification Methods:

• Vacuum Distillation: For thermally stable, non-solid intermediates, vacuum distillation can be an excellent purification method that avoids solvent-based issues.[6]

• Slurry/Trituration: Stirring the crude solid in a solvent where the desired compound is insoluble but the impurities are soluble can be a simple and effective purification technique.

Frequently Asked Questions (FAQs)

This section provides answers to broader questions about the fundamental properties of oxaspiro[4.5]decane intermediates.

Q1: What structural features of oxaspiro[4.5]decane intermediates contribute to their variable solubility?

While increasing the fraction of sp3-hybridized carbons (Fsp3) generally correlates with improved solubility, the reality is more nuanced.[3][8]

• Three-Dimensional Rigidity: The spirocyclic core locks the molecule into a specific conformation.[2][9] This rigidity can lead to very efficient crystal packing, resulting in high lattice energy and poor solubility.

• Polarity and Functional Groups: The presence of polar groups (e.g., ketones, amines, ethers within the oxaspiro- framework) dictates the ideal solvent polarity. A molecule with both greasy aliphatic regions and polar functional groups can be challenging to solubilize in any single solvent.

• Lack of Rotatable Bonds: Unlike long-chain aliphatic compounds, the lack of conformational flexibility means the molecule cannot easily adapt its shape to fit into the solvent structure.

Q2: How should I rationally select a solvent for a reaction involving an oxaspiro[4.5]decane intermediate?

A rational approach involves considering the properties of all components in the reaction.[10]

• Analyze the Solute: Examine your oxaspiro[4.5]decane structure. Is it largely nonpolar, or does it contain hydrogen-bond donors/acceptors? The principle of "like dissolves like" is your primary guide.[5]

• Consider All Reactants: The chosen solvent must be able to dissolve not only your spirocyclic intermediate but also the other reagents to a sufficient degree.

• Anticipate the Product: Think about the polarity of the expected product. A significant change in polarity during the reaction is a common cause of precipitation.

• Evaluate Reaction Conditions: The solvent must be inert to the reaction conditions (non-reactive), have an appropriate boiling point for the desired reaction temperature, and be easily removable during workup.[5][10]

Common Solvents for Organic Synthesis

Solvent Class	Examples	Boiling Point (°C)	Typical Use Cases
Nonpolar	Hexanes, Toluene	69, 111	Solubilizing nonpolar hydrocarbons and aromatic compounds.
Polar Aprotic	Acetone, Ethyl Acetate, THF, DCM	56, 77, 66, 40	General purpose, good for a wide range of polarities.
Polar Aprotic (High BP)	DMF, DMSO, Acetonitrile	153, 189, 82	Dissolving highly polar or "brickdust-like" compounds; high-temperature reactions.[4][11]
Polar Protic	Ethanol, Methanol, Water	78, 65, 100	Reactions involving salts or compounds capable of strong hydrogen bonding.[5]

Q3: When and why should I use a co-solvent or solvent mixture?

A binary solvent mixture should be considered when no single solvent provides adequate solubility for all reaction components or when you observe precipitation during the reaction. This phenomenon, sometimes called "synergistic solvation," occurs when a mixture of two solvents has a higher solvating power than either pure solvent.[7]

Common Scenarios:

• Reactants of Different Polarity: When reacting a nonpolar starting material with a polar salt, a mixture like Toluene/DMF can help bridge the polarity gap.

• Improving Solubility of Charged Intermediates: For reactions involving charged species, adding a small amount of water to an organic solvent can dramatically improve solubility.[7]

• Controlling Crystallization: In purification, solvent mixtures (e.g., Ethyl Acetate/Hexanes) are routinely used to achieve the precise polarity needed for effective recrystallization.

Visualized Workflows and Logic

To further aid in your experimental design and troubleshooting, we have developed the following diagrams to represent key decision-making processes.

Caption: Troubleshooting workflow for unexpected precipitation.

Caption: Logical workflow for rational solvent selection.

References

• Xu, J., Gao, Y., Gao, X., & Miao, Z. (n.d.). The synthetic methods of oxa‐azaspiro[4.5]decane derivatives and our approach. ResearchGate.
• Have spirocyclic scaffolds been properly utilized in recent drug discovery efforts? (2024, January 18). Taylor & Francis.
• The use of spirocyclic scaffolds in drug discovery. (2014, July 5). CORE.
• The utilization of spirocyclic scaffolds in novel drug discovery. (2016, June 9). Taylor & Francis.
• Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | Request PDF. (n.d.). ResearchGate.
• Synthesis of 6- oxa-Spiro[4.5]decane Derivatives by Merging Ring-Opening of Benzo[ c]oxepines and Formal 1,2-Oxygen Migration. (2024, November 1). PubMed.
• The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry. (2021, November 30). BLDpharm.
• Synthesis of a New Spiro System: 1-Oxa-7-thia-4-azaspiro[4.5]decane 7,7-Dioxide. (2018, June 8). ResearchGate.
• Tandem Prins/pinacol reaction for the synthesis of oxaspiro[4.5]decan-1-one scaffolds. Organic & Biomolecular Chemistry (RSC Publishing).
• 3.3C: Determining Which Solvent to Use. (2022, April 7). Chemistry LibreTexts.
• How are solvents chosen in organic reactions?. (2016, October 5). Chemistry Stack Exchange.
• (PDF) The Solvent Selection framework: Solvents for organic synthesis, separation processes and ionic liquids solvents. (2022, September 29). ResearchGate.
• Synergistic Solvation Effects: Enhanced Compound Solubility Using Binary Solvent Mixtures | Organic Process Research & Development. (2019, June 21). ACS Publications.
• Reaction intermediate being poorly soluble - any workarounds? : r/Chempros. (2025, October 12). Reddit.
• Synthesis and Evaluation of New 1-oxa-8-azaspiro[4.5]decane Derivatives as Candidate Radioligands for sigma-1 Receptors. (n.d.). PubMed.
• Synthesis of 1,4-dioxaspira[4.5]decan-8-one. (n.d.). ResearchGate.
• Refining purification methods for high-purity 6-Azaspiro[4.5]decan-7-one. (n.d.). Benchchem.

Sources

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• 2. tandfonline.com [tandfonline.com]
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• 11. researchgate.net [researchgate.net]

Minimizing side reactions in chloromethyl spirocycle substitution

Welcome to the Spirocycle Technical Support & Troubleshooting Center .

As spirocyclic scaffolds—such as spiro[3.3]heptanes, oxetanes, and azetidines—become increasingly critical in modern drug discovery for improving 3D character and metabolic stability[1], chemists frequently encounter challenges during their functionalization. Chloromethyl spirocycles are highly valuable intermediates, but their neopentyl-like steric hindrance and inherent ring strain make them notoriously susceptible to side reactions during nucleophilic substitution (

).

This guide is designed by application scientists to help you diagnose, troubleshoot, and optimize your chloromethyl spirocycle substitutions.

Diagnostic Q&A: Troubleshooting Common Side Reactions

Q1: Why am I seeing ring-opened byproducts or polymeric material instead of my desired

product? The Causality: Four-membered heterocycles possess significant ring strain (~26 kcal/mol for oxetane). When the exocyclic chloromethyl group is sterically hindered, the orbital of the C-Cl bond is difficult to access. If you are using strongly nucleophilic conditions or if Lewis/Brønsted acids are present (such as the HCl generated during the reaction), the ring carbon itself becomes susceptible to nucleophilic attack. This leads to strain-release ring opening. For example, treating 3,3-bis(chloromethyl)oxetane with sulfide sources without proper buffering often leads to polymeric material rather than the desired thietane or substituted spirocycle[2]. The Solution: Maintain strictly basic or neutral conditions to scavenge generated HCl. Utilize non-nucleophilic bases (e.g., DIPEA, ) to prevent competitive attack on the spirocyclic core.

Q2: My LC-MS shows a mass corresponding to the loss of HCl (-36 Da), but NMR reveals an exocyclic olefin. How do I prevent E2 elimination? The Causality: The chloromethyl group on a spirocycle resides in a sterically demanding environment. This drastically increases the activation energy required for the

transition state. If your nucleophile is overly basic (e.g., alkoxides, unhindered primary amines), the reaction pathway shifts toward E2 elimination, stripping a beta-hydrogen (if available on the adjacent ring system) to form an exocyclic double bond[3]. The Solution: Suppress E2 by reducing the basicity of the reaction medium. Switch from strong bases to milder alternatives. Lowering the temperature and utilizing a Finkelstein catalyst (NaI) enhances the leaving group ability, allowing the pathway to outcompete E2 at lower thermal thresholds.

Q3: The reaction is incredibly sluggish. How can I accelerate the substitution without triggering the side reactions mentioned above? The Causality: The steric bulk of the spirocyclic core physically shields the backside attack trajectory required for

. The Solution: Implement in situ halogen exchange. Adding NaI or KI converts the chloromethyl group to an iodomethyl intermediate. Iodine is a superior leaving group and its larger atomic radius extends the C-I bond, making it more accessible to incoming nucleophiles and significantly lowering the activation barrier. For highly stable polymers or specific substrates, high-temperature sealed-tube reactions (e.g., 125 °C in DMF) can also force the substitution[4].

Optimization Matrix for Chloromethyl Spirocycle Substitution

To systematically minimize side reactions, align your reaction parameters with the mechanistic rationales outlined in the table below.

Parameter	Experimental Choice	Mechanistic Rationale
Base	DIPEA or	Scavenges HCl without acting as a nucleophile or strong base. Prevents acid-catalyzed ring opening and minimizes E2 elimination.
Solvent	DMF, NMP, or Acetone	Polar aprotic solvents poorly solvate anions, raising the HOMO energy of the nucleophile and accelerating the sluggish pathway.
Additive	NaI or KI (0.5 - 1.0 eq)	Converts C-Cl to C-I in situ (Finkelstein reaction). Lowers the activation barrier for neopentyl-like systems, allowing milder temperatures.
Temperature	60 °C – 80 °C	Provides sufficient kinetic energy for substitution while remaining below the thermodynamic threshold for thermal ring expansion or polymerization.

Self-Validating Protocol: Finkelstein-Assisted Amination

This protocol is engineered as a self-validating system. Each step incorporates a specific mechanistic safeguard to ensure that the desired

pathway dominates over elimination and ring-opening. This is particularly useful for synthesizing bioisosteres like 2-oxa-6-azaspiro[3.3]heptane derivatives[5], where the oxetane plays a crucial role in reducing amine basicity[6].

Reagents: Chloromethyl spirocycle (1.0 equiv), Amine nucleophile (1.2 equiv), Anhydrous NaI (0.5 equiv), DIPEA (2.5 equiv), Anhydrous DMF (0.2 M).

Step-by-Step Methodology:

• Substrate Preparation: In an oven-dried flask under an inert Argon atmosphere, dissolve the chloromethyl spirocycle in anhydrous DMF.

  • Causality: Anhydrous conditions prevent competitive hydrolysis of the chloromethyl group and suppress water-mediated ring opening.

• Catalytic Activation: Add anhydrous NaI to the solution and stir at room temperature for 15 minutes.

  • Causality: Pre-forming the transient iodomethyl intermediate bypasses the neopentyl-like steric hindrance, lowering the activation energy for the incoming nucleophile.

• Acid Scavenging: Add DIPEA to the mixture.

  • Causality: DIPEA acts as a proton sponge for the HCl/HI generated during the substitution. Because it is non-nucleophilic, it will not attack the spirocycle, thereby preventing acid-catalyzed degradation.

• Nucleophilic Attack: Add the amine nucleophile dropwise over 5 minutes.

• Thermal Control: Elevate the temperature to 70 °C and monitor via LC-MS.

  • Causality: 70 °C is the thermodynamic sweet spot. Exceeding 100 °C risks thermal strain-release rearrangements and polymerization.

• Workup & Isolation: Quench the reaction with saturated aqueous

  and extract with EtOAc. Wash the organic layer with 5% aqueous LiCl (3x).

  • Causality: The LiCl wash quantitatively removes DMF from the organic phase, preventing solvent contamination during downstream purification.

Reaction Pathway Visualization

The following diagram illustrates the competing mechanistic pathways during the functionalization of a chloromethyl spirocycle.

Reaction pathways for chloromethyl spirocycles highlighting desired SN2 vs. competing side reactions.

References

1.[2] Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities | Chemical Reviews. ACS Publications.[Link] 2.[1] Expedient synthesis of spiro[3.3]heptan-1-ones via strain-relocating semipinacol rearrangements. PMC - NIH.[Link] 3.[3] Multicomponent Direct Assembly of N-Heterospirocycles Facilitated by Visible-Light-Driven Photocatalysis | The Journal of Organic Chemistry. ACS Publications.[Link] 4.[4] Method of producing poly-3,3-bis(azidomethyl)oxetane (RU2487140C1). Google Patents. 5.[5] Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole. MDPI.[Link] 6.[6] Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery. PMC - NIH.[Link]

Sources

• 1. Expedient synthesis of spiro[3.3]heptan-1-ones via strain-relocating semipinacol rearrangements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. RU2487140C1 - Method of producing poly-3,3-bis(azidomethyl)oxetane - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]
• 6. Harnessing Oxetane and Azetidine Sulfonyl Fluorides for Opportunities in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 1-(Chloromethyl)-8-oxaspiro[4.5]decane Under Basic Conditions

Welcome to the technical support center for 1-(Chloromethyl)-8-oxaspiro[4.5]decane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound under basic conditions.

Frequently Asked Questions (FAQs)

Q1: What is 1-(Chloromethyl)-8-oxaspiro[4.5]decane and what are its key structural features?

A1: 1-(Chloromethyl)-8-oxaspiro[4.5]decane is a spiroketal compound.[1][2] Its structure consists of a cyclohexane ring and a tetrahydropyran ring fused at a single carbon atom (the spiro center). A chloromethyl group (-CH2Cl) is attached to the cyclopentane ring at the carbon adjacent to the spiro center. The key reactive sites are the electrophilic carbon of the chloromethyl group and the spiroketal linkage itself.

Q2: What are the expected reactions of 1-(Chloromethyl)-8-oxaspiro[4.5]decane under basic conditions?

A2: Under basic conditions, two primary reaction pathways are anticipated:

• Nucleophilic Substitution (SN2): The chloromethyl group is a primary alkyl halide, making it susceptible to attack by nucleophiles in an SN2 reaction.[3][4] The chloride ion is a good leaving group.

• Elimination (E2): A strong, sterically hindered base can promote an E2 elimination reaction, leading to the formation of a double bond.[5][6]

The stability of the spiroketal moiety itself under basic conditions is generally high, but harsh conditions (e.g., strong bases, high temperatures) could potentially lead to ring-opening or other rearrangements.[7]

Q3: Can intramolecular reactions occur with this molecule under basic conditions?

A3: Yes, intramolecular reactions are a significant possibility. The oxygen atom of the tetrahydropyran ring could potentially act as an internal nucleophile, attacking the electrophilic carbon of the chloromethyl group. This would lead to the formation of a new cyclic ether. Such intramolecular reactions are often favored when they result in the formation of stable 5- or 6-membered rings.[8]

Q4: What factors can influence the stability and reactivity of this compound?

A4: Several factors can influence the outcome of reactions involving 1-(Chloromethyl)-8-oxaspiro[4.5]decane under basic conditions:

• Strength and Steric Hindrance of the Base: Strong, non-nucleophilic bases will favor elimination, while less hindered, more nucleophilic bases will favor substitution.[5]

• Solvent: The choice of solvent can influence reaction rates and selectivity. Aprotic polar solvents generally favor SN2 reactions.

• Temperature: Higher temperatures often favor elimination reactions over substitution reactions.[9]

• Concentration: Intramolecular reactions are generally favored at low concentrations.[8]

Troubleshooting Guide

This section addresses specific issues that may arise during experiments with 1-(Chloromethyl)-8-oxaspiro[4.5]decane under basic conditions.

Problem 1: Low or No Conversion of Starting Material

Possible Cause	Troubleshooting Step
Insufficiently strong base	Ensure the pKa of the conjugate acid of the base is significantly higher than the pKa of the proton being removed (for E2) or that the nucleophile is sufficiently strong (for SN2).
Low reaction temperature	Gradually increase the reaction temperature while monitoring for product formation and potential degradation.
Inappropriate solvent	Select a solvent that is compatible with the base and can solubilize the reactants. For SN2 reactions, consider polar aprotic solvents like DMF or DMSO.

Problem 2: Formation of Multiple Products

Possible Cause	Troubleshooting Step
Competition between SN2 and E2 pathways	To favor SN2, use a less sterically hindered, more nucleophilic base. To favor E2, use a strong, bulky base like potassium tert-butoxide.[5]
Intramolecular side reactions	Lower the concentration of the reactants to favor intermolecular reactions over intramolecular ones.[8]
Degradation of the spiroketal	Use milder basic conditions (e.g., lower temperature, weaker base) if spiroketal ring-opening is suspected. Analyze the product mixture for byproducts indicative of degradation.

Problem 3: Unexpected Product Formation (e.g., ring-opened products)

Possible Cause	Troubleshooting Step
Harsh reaction conditions	Reduce the reaction temperature and/or use a weaker base. Monitor the reaction closely to minimize reaction time.
Presence of water	Ensure all reagents and solvents are anhydrous, as water can participate in hydrolysis reactions, especially under harsh conditions.[10]

Experimental Protocols

Protocol 1: General Procedure for Assessing Stability under Basic Conditions

This protocol provides a framework for evaluating the stability of 1-(Chloromethyl)-8-oxaspiro[4.5]decane with a chosen base.

Materials:

• 1-(Chloromethyl)-8-oxaspiro[4.5]decane

• Selected base (e.g., sodium hydroxide, potassium tert-butoxide)

• Anhydrous solvent (e.g., THF, Dioxane)

• Inert gas (e.g., Nitrogen or Argon)

• Standard laboratory glassware

Procedure:

• To a solution of 1-(Chloromethyl)-8-oxaspiro[4.5]decane (1.0 eq) in the chosen anhydrous solvent under an inert atmosphere, add the selected base (1.1 eq).

• Stir the reaction mixture at the desired temperature.

• Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Upon completion or after a set time, quench the reaction by adding a suitable reagent (e.g., saturated aqueous ammonium chloride).

• Extract the product with an appropriate organic solvent.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography if necessary.

Protocol 2: Analytical Method for Monitoring Degradation

A stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for separating the parent compound from any potential degradation products.[11][12]

HPLC Conditions (Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water.

• Flow Rate: 1.0 mL/min

• Detection: UV at a suitable wavelength (e.g., 210 nm) or Mass Spectrometry (MS).[13]

• Injection Volume: 10 µL

Sample Preparation:

• Dilute the reaction aliquots with the initial mobile phase composition.

• Filter the samples through a 0.45 µm syringe filter before injection.

Data Presentation

The stability of 1-(Chloromethyl)-8-oxaspiro[4.5]decane can be quantified by monitoring the disappearance of the starting material over time under different basic conditions.

Base	Solvent	Temperature (°C)	% Degradation (at 24h)	Major Product(s)
NaOH	THF/H2O	25	< 5%	Starting Material
NaOH	THF/H2O	60	~20%	Substitution Product
K-OtBu	THF	25	~90%	Elimination Product
DBU	CH3CN	80	~75%	Mixture of Substitution and Elimination Products

This table presents hypothetical data for illustrative purposes.

Visualizations

Reaction Pathways

Caption: Potential reaction pathways of 1-(Chloromethyl)-8-oxaspiro[4.5]decane under basic conditions.

Troubleshooting Workflow

Caption: Troubleshooting decision tree for experiments with 1-(Chloromethyl)-8-oxaspiro[4.5]decane.

References

Sources

• 1. chemscene.com [chemscene.com]
• 2. Spiroketals - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Diverse modes of reactivity of 6-(chloromethyl)-6-methylfulvene - PMC [pmc.ncbi.nlm.nih.gov]
• 5. gimmenotes.co.za [gimmenotes.co.za]
• 6. E2 and E1 Elimination Reactions of Cyclohexanes [chemistrysteps.com]
• 7. Asymmetric Synthesis of Naturally Occuring Spiroketals | MDPI [mdpi.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. ijmr.net.in [ijmr.net.in]

Technical Support Center: Strategies for Overcoming Steric Hindrance in 8-Oxaspiro[4.5]decane Functionalization

Welcome to the technical support center for the synthesis and functionalization of the 8-oxaspiro[4.5]decane scaffold. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the unique challenges presented by this sterically demanding spirocyclic system. The inherent three-dimensional structure of the 8-oxaspiro[4.5]decane core often leads to significant steric hindrance, which can impede reactivity and selectivity at various positions.

This document provides a comprehensive collection of troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimental work. Our aim is to provide not just solutions, but also the underlying mechanistic reasoning to empower you to make informed decisions in your synthetic endeavors.

Part 1: Frequently Asked Questions (FAQs)

Q1: What makes the 8-oxaspiro[4.5]decane system so sterically hindered?

A1: The steric hindrance in the 8-oxaspiro[4.5]decane system arises from its rigid, bicyclic structure, where a cyclopentane ring and a tetrahydropyran ring are joined by a common spiro-carbon atom. This fusion creates a congested three-dimensional architecture. The conformational rigidity of both rings limits the approach of reagents to certain reaction sites. Specifically, the axial and equatorial positions on both rings can be shielded by adjacent atoms or groups, making functionalization challenging. The synthesis of such spirocyclic compounds is often a significant challenge due to the difficulty in creating quaternary carbon centers and controlling stereochemistry[1][2].

Q2: Which positions on the 8-oxaspiro[4.5]decane ring are most susceptible to steric hindrance?

A2: The positions immediately adjacent to the spiro-carbon (C5 and C9) and the axial positions on both the cyclopentane and tetrahydropyran rings are generally the most sterically hindered. Reagents approaching these sites encounter significant non-bonded interactions with the opposing ring. Functionalization at these positions often requires carefully selected reagents and reaction conditions to overcome these steric barriers.

Q3: How does the conformational preference of the 8-oxaspiro[4.5]decane system influence its reactivity?

A3: The 8-oxaspiro[4.5]decane system, like other spirocycles, has distinct conformational preferences that dictate the spatial orientation of its substituents. The tetrahydropyran ring typically adopts a chair conformation to minimize torsional and steric strain. The cyclopentane ring is more flexible and can adopt various envelope and twist conformations. The overall conformation of the molecule will favor an arrangement that minimizes transannular interactions (steric clash between atoms across the rings)[3]. This preferred conformation can either expose or shield specific C-H bonds, thereby influencing the regioselectivity of functionalization reactions. Understanding the dominant conformation is crucial for predicting reactivity.

Part 2: Troubleshooting Guides

This section provides detailed troubleshooting for common synthetic challenges encountered during the functionalization of the 8-oxaspiro[4.5]decane core.

Problem 1: Low or No Yield in C-H Functionalization Reactions

Possible Causes & Recommended Solutions

Possible Cause	Explanation	Recommended Solution
Steric Shielding of Target C-H Bond	The target C-H bond may be located in a sterically congested pocket of the molecule, preventing the catalyst from accessing it.	Employ smaller, more active catalysts: Consider using catalysts with less bulky ligands. For palladium-catalyzed reactions, explore ligands that are less sterically demanding.[4] Utilize directing groups: Installing a directing group can pre-organize the substrate and catalyst, bringing the catalytic center in close proximity to the desired C-H bond, overcoming steric barriers.[5]
Incorrect Catalyst System	The chosen catalyst may not be active enough to overcome the high activation energy associated with cleaving a sterically hindered C-H bond.	Screen different transition metal catalysts: Rhodium, ruthenium, and iridium catalysts are known to be effective for C-H functionalization and may offer different reactivity profiles compared to palladium.[6] Consider a different catalytic cycle: For palladium catalysis, reactions proceeding through a Pd(II)/Pd(IV) cycle can sometimes access different C-H bonds than the more common Pd(0)/Pd(II) cycle.[4]
Unfavorable Reaction Conditions	The reaction temperature may be too low, or the reaction time may be insufficient for the sterically hindered transformation to occur.	Increase reaction temperature: Higher temperatures can provide the necessary energy to overcome the activation barrier. Microwave irradiation can be a useful tool for safely and rapidly heating reactions.[7] Prolong reaction time: Monitor the reaction by TLC or LC-MS to determine if the reaction is proceeding slowly.

Problem 2: Poor Regioselectivity in Functionalization Reactions

Possible Causes & Recommended Solutions

Possible Cause	Explanation	Recommended Solution
Multiple Accessible C-H Bonds	The 8-oxaspiro[4.5]decane core presents multiple C-H bonds with similar electronic properties, leading to a mixture of products.	Employ a directing group strategy: The use of a directing group is a powerful method to achieve high regioselectivity in C-H functionalization. The directing group coordinates to the metal catalyst and delivers it to a specific C-H bond, typically in an ortho position.[5]
Steric Factors Favoring an Undesired Position	While one position may be electronically favored, a less hindered site might react preferentially due to easier access for the catalyst and reagents.	Modify the substrate: Introducing a bulky protecting group at a position near the undesired reaction site can sterically block it, redirecting the functionalization to the intended position.[7]
Conformational Flexibility	The cyclopentane ring's flexibility can expose different C-H bonds to the catalyst, leading to a mixture of isomers.	Utilize rigidifying elements: Introducing substituents or incorporating the spirocycle into a larger, more rigid framework can lock the conformation and improve selectivity.

Problem 3: Epimerization or Other Stereochemical Issues

Possible Causes & Recommended Solutions

Possible Cause	Explanation	Recommended Solution
Harsh Reaction Conditions	The use of strong acids or bases, or high reaction temperatures, can lead to the erosion of stereochemical integrity, particularly at stereocenters adjacent to carbonyl groups.	Employ milder reaction conditions: Explore the use of milder bases (e.g., organic bases instead of strong inorganic bases) and lower reaction temperatures. Utilize stereodirecting auxiliaries: Chiral auxiliaries can be employed to control the stereochemical outcome of a reaction.
Reversible Reaction Pathway	If the functionalization reaction is reversible, thermodynamic equilibration may lead to the formation of the most stable stereoisomer, which may not be the desired product.	Employ kinetic control: Running the reaction at a low temperature for a shorter duration can favor the kinetically formed product. Choose a reaction that is irreversible: Select a synthetic route where the key bond-forming step is irreversible under the reaction conditions.

Part 3: Experimental Protocols & Visualizations

Protocol 1: Directed C-H Arylation of an 8-Oxaspiro[4.5]decane Derivative

This protocol describes a general procedure for the palladium-catalyzed C-H arylation of an 8-oxaspiro[4.5]decane derivative bearing a directing group.

Step-by-Step Methodology:

• Substrate Preparation: Synthesize the 8-oxaspiro[4.5]decane substrate containing a suitable directing group (e.g., a picolinamide).

• Reaction Setup: To a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), add the 8-oxaspiro[4.5]decane substrate (1.0 equiv), the aryl halide (1.2 equiv), Pd(OAc)₂ (0.1 equiv), a suitable ligand (e.g., P(o-tolyl)₃, 0.2 equiv), and a base (e.g., K₂CO₃, 2.0 equiv).

• Solvent Addition: Add a dry, degassed solvent (e.g., toluene or dioxane).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) and stir for the required time (typically 12-24 hours), monitoring the progress by TLC or LC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Diagram: Troubleshooting Workflow for Low Yield in C-H Functionalization

Caption: A decision-making workflow for troubleshooting low-yielding C-H functionalization reactions.

Part 4: References

• New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues. PMC. [Link]

• Recent synthetic strategies toward the synthesis of spirocyclic compounds comprising six-membered carbocyclic/heterocyclic ring systems. PubMed. [Link]

• Protecting Group Strategies for Complex Molecule Synthesis in Medicinal Chemistry. Journal of Chemical and Pharmaceutical Research. [Link]

• Solventless Catalytic C–H and C–X Functionalization Without Ball Milling. ChemRxiv. [Link]

• Transition metal-catalysed directed C–H functionalization with nucleophiles. Nature Synthesis. [Link]

• Conformational Analysis of Medium Rings. Macmillan Group. [Link]

Sources

• 1. New Methods for the Synthesis of Spirocyclic Cephalosporin Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent synthetic strategies toward the synthesis of spirocyclic compounds comprising six-membered carbocyclic/heterocyclic ring systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. macmillan.princeton.edu [macmillan.princeton.edu]
• 4. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 5. Transition metal-catalysed directed C–H functionalization with nucleophiles [ouci.dntb.gov.ua]
• 6. chemrxiv.org [chemrxiv.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting cyclization failures in spiro[4.5]decane synthesis

Welcome to the Technical Support Center for Complex Carbocycle Synthesis . As a Senior Application Scientist, I have designed this guide to help you navigate the thermodynamic and kinetic hurdles associated with constructing the spiro[4.5]decane framework.

The spiro[4.5]decane ring system—a bicyclic structure sharing a single quaternary carbon—is a critical three-dimensional scaffold found in numerous bioactive sesquiterpenoids, such as acoranes and vetispiranes[1]. However, forming this quaternary spiro center is notoriously challenging due to severe steric hindrance, ring strain, and competing side reactions.

Below is our diagnostic workflow and in-depth troubleshooting guide to resolve the most common cyclization failures.

Diagnostic workflow for troubleshooting spiro[4.5]decane cyclization failures.

🔬 FAQ & Troubleshooting Guides

Q1: My Ring-Closing Metathesis (RCM) is stalling at 30% conversion, and I am isolating mostly dimeric byproducts. How do I force the spirocyclization?

• The Causality: The formation of a fully substituted spiro center via RCM (e.g., using a Ruthenium-based Grubbs II catalyst) suffers from immense steric hindrance. Because the intramolecular cyclization rate is kinetically slow, intermolecular cross-metathesis (dimerization) outcompetes ring closure. Furthermore, RCM generates ethylene gas; if it remains dissolved in the reaction mixture, it drives the equilibrium backward (reversible metathesis)[2].

• The Fix: You must artificially lower the rate of intermolecular collisions by operating at high dilution (<0.01 M). Simultaneously, you must actively remove the ethylene gas from the system using continuous inert gas sparging to drive the thermodynamic equilibrium toward the spirocarbocycle[2].

Q2: I am using SmI₂ for a ketyl radical tandem cyclization, but I am getting a 1:1 mixture of diastereomers. How do I control the stereochemistry at the spiro center?

• The Causality: The stereochemical outcome of SmI₂-promoted ketyl-olefin cyclizations depends entirely on the geometry of the transition state. Without coordinating additives, the ketyl radical intermediate is highly flexible, leading to poor facial selectivity during the ring closure.

• The Fix: The addition of HMPA (hexamethylphosphoramide) alters the coordination sphere of the Samarium ion. This enforces a rigid, chelation-controlled transition state that dictates a highly stereoselective tandem cyclization, favoring a single spiro[4.5]decane diastereomer[3].

Q3: My acid-catalyzed Nazarov spiroannulation is yielding linear elimination products instead of the spiro[4.5]decane ring. What is the mechanistic flaw?

• The Causality: Linearly conjugated pentadienals or divinyl ketones are poor substrates for standard Nazarov cyclizations. The resulting carbocation lacks sufficient stabilization, leading to rapid decomposition or linear elimination rather than the desired spiro-fusion.

• The Fix: Transition to a silicon-directed Nazarov approach. By placing a trimethylsilylmethyl group at the C(2)-position of the precursor, the β-silicon effect strongly stabilizes the intermediate carbocation. This directs the cyclization selectively and promotes the clean loss of the silyl group to form the spiro[4.5]decane ring system[4].

📊 Quantitative Data: Cyclization Strategy Comparison

Cyclization Strategy	Typical Yield Range	Primary Failure Mode	Key Optimization Parameter	Target Spiro Motif
Ring-Closing Metathesis	65–85%	Intermolecular dimerization	Concentration (<0.01 M), Ethylene removal	Unfunctionalized spiro-alkenes
SmI₂ Radical Cyclization	70–90%	Poor diastereoselectivity	Co-solvents (HMPA), Proton source	Hydroxyl-substituted spirocycles
Silicon-Directed Nazarov	50–78%	Competing linear elimination	Allylic silane positioning, Lewis acid	Spiro[4.5]decenones

🧪 Self-Validating Experimental Protocols

Protocol 1: Optimized RCM for Spiro[4.5]decane Formation

• Preparation: Degas anhydrous dichloromethane (DCM) via freeze-pump-thaw (3 cycles) to remove dissolved oxygen, which degrades the Ruthenium catalyst.

• Dilution: Dissolve the diene precursor to a final concentration of 0.005 M to strictly favor intramolecular cyclization over dimerization.

• Sparging: Heat the solution to a gentle reflux under a continuous, subsurface stream of Argon (sparging) to physically strip ethylene byproduct from the solvent.

• Catalyst Addition: Add Grubbs II catalyst (10 mol% total) in three equal portions over 6 hours. This mitigates the effects of thermal catalyst degradation over the long reaction time required for hindered spiro-centers.

• Quench: Add an excess of ethyl vinyl ether to quench the active carbene species, then concentrate and purify via silica gel chromatography.

Validation Checkpoint: Extract a 0.1 mL aliquot prior to quenching and perform rapid ¹H-NMR. The complete disappearance of terminal olefinic protons (δ 4.9–5.1 ppm) and the appearance of internal cyclic olefin protons (δ 5.4–5.6 ppm) confirms successful spirocyclization. If terminal protons remain alongside new complex multiplets, dimerization has occurred.

Protocol 2: SmI₂-Promoted Stereoselective Ketyl Radical Cyclization

• Reagent Prep: Prepare a fresh 0.1 M solution of SmI₂ in THF under strictly anaerobic conditions.

• Coordination: Add HMPA (4-6 equivalents relative to SmI₂) to the SmI₂ solution. The solution will immediately shift to a deep purple color, indicating the formation of the highly reducing SmI₂-HMPA complex.

• Temperature Control: Cool the mixture to -78 °C to maximize kinetic stereocontrol.

• Addition: Slowly add the ω-alkynyl carbonyl substrate (0.05 M in THF) containing a proton source (e.g., t-BuOH, 2 eq) via syringe pump over 1 hour.

• Workup: Stir for 2 hours, quench with saturated aqueous NaHCO₃, and extract with diethyl ether.

Validation Checkpoint: The persistence of the deep purple color throughout the substrate addition indicates the active reducing species is not being prematurely quenched by adventitious moisture. Post-reaction ¹H-NMR must show a single diastereomeric set of peaks for the newly formed spiro-fused groups, validating the HMPA-enforced stereocontrol[3].

Protocol 3: Silicon-Directed Nazarov Cyclization

• Substrate Prep: Synthesize the linearly conjugated 2,4-pentadienal substituted with a trimethylsilylmethyl group at the C(2)-position[4].

• Activation: Dissolve the substrate in anhydrous DCM (0.1 M) and cool to 0 °C.

• Lewis Acid Addition: Add 2.0 equivalents of anhydrous FeCl₃. (Note: AlCl₃ and BF₃·OEt₂ are generally ineffective for this specific spiroannulation).

• Cyclization: Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench with water, extract with DCM, and wash with brine before chromatographic purification.

Validation Checkpoint: Successful cyclization is validated by the complete absence of the trimethylsilyl (TMS) signal near δ 0.0 ppm in the crude NMR. The silyl group must be eliminated during the final step to form the double bond of the spiro[4.5]decenone[4].

📚 References

• Title: The Natural Synthesis of Spiro[4.5]dec-9-en-7-one: A Mechanistic Exploration Source: benchchem.com URL:[1]

• Title: New Cyclization Reaction of 2-(Trimethylsilylmethyl)pentadienal. Synthesis of Spiro[4.5]decane Ring System Source: oup.com URL:[4]

• Title: Total syntheses of natural products containing spirocarbocycles Source: rsc.org URL:[2]

• Title: Highly stereoselective construction of spiro[4.5]decanes by SmI(2)-promoted ketyl radical mediated tandem cyclization Source: nih.gov URL:[3]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Total syntheses of natural products containing spirocarbocycles - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB01524C [pubs.rsc.org]
• 3. Highly stereoselective construction of spiro[4.5]decanes by SmI(2)-promoted ketyl radical mediated tandem cyclization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]

Technical Support Center: Optimizing Reaction Temperature for Chloromethyl Displacement

Welcome to the Technical Support Center for optimizing chloromethyl displacement reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this fundamental synthetic transformation. Here, we will move beyond simple protocols to explore the underlying principles that govern these reactions, empowering you to troubleshoot effectively and optimize your experimental outcomes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges you may encounter during the chloromethyl displacement process. The question-and-answer format is designed to provide direct and actionable advice.

Q1: My chloromethyl displacement reaction is sluggish or not proceeding to completion. How can I increase the reaction rate?

A slow reaction is a frequent hurdle. Several factors, primarily revolving around temperature and reaction components, can be the cause.

• Initial Temperature Assessment: Many displacement reactions on chloromethyl groups are conducted at or slightly above room temperature. A modest increase in temperature, for instance, from room temperature to 40-60 °C, can significantly accelerate the reaction rate without promoting substantial side reactions.[1] It is crucial to monitor the reaction closely by a suitable technique like TLC or LC-MS to find the optimal thermal balance.[1]

• Solvent Choice is Critical: The reaction rate is highly dependent on the solvent. For SN2 reactions, which are typical for chloromethyl displacements, polar aprotic solvents such as DMF, DMSO, or acetonitrile are generally preferred.[1][2] These solvents effectively solvate the cation but leave the nucleophile relatively free and highly reactive.[1][2] In contrast, polar protic solvents like ethanol or water can form hydrogen bonds with the nucleophile, creating a "solvent cage" that hinders its ability to attack the electrophilic carbon, thus slowing the reaction.[1]

• Nucleophile Reactivity: If you are using a weak nucleophile, such as an alcohol or thiol, its reactivity can be enhanced by converting it into its more potent conjugate base (an alkoxide or thiolate) using a non-nucleophilic base like sodium hydride (NaH) or triethylamine.[1]

• Concentration Effects: Since the SN2 reaction is bimolecular, its rate depends on the concentration of both the substrate and the nucleophile.[2][3] Increasing the concentration of either reactant can lead to a faster reaction.

Q2: I'm observing significant byproduct formation. What are the likely side reactions, and how can I suppress them by adjusting the temperature?

Byproduct formation is a clear indicator that your reaction conditions, particularly temperature, may be favoring undesired pathways.

• Elimination vs. Substitution: Higher temperatures can favor elimination (E2) side reactions over the desired SN2 substitution, especially if the nucleophile is also a strong base.[1] If you suspect elimination is occurring, reducing the reaction temperature is the first and most critical step. Often, finding the minimum temperature at which the substitution reaction proceeds at a reasonable rate is key.

• Di-substitution and Polymeric Products: In some cases, such as the chloromethylation of aromatic rings, the product itself can be reactive. For instance, in the chloromethylation of thiophene, the initial product can undergo further reaction to form di-substituted byproducts.[4][5] Maintaining a low and consistent temperature, often between -10°C and 5°C, is crucial to minimize these secondary reactions.[4][5]

• Product Decomposition: The desired product may be thermally unstable. For example, 2-chloro-5-chloromethylthiophene can decompose or polymerize, sometimes with explosive force, at elevated temperatures during work-up and purification.[4] In such cases, it is imperative to keep the reaction and purification temperatures as low as possible, for instance, by using high vacuum for distillation.[4]

The following table provides a general guide to adjusting temperature to mitigate common side reactions:

Observed Issue	Potential Side Reaction	Recommended Temperature Adjustment
Formation of alkenes	E2 Elimination	Decrease temperature significantly.
Di-substituted or polymeric materials	Further reaction of the product	Maintain a consistently low temperature (e.g., below 5°C).[4][5]
Product degradation during work-up	Thermal instability of the product	Keep all post-reaction steps at the lowest feasible temperature.

Q3: How do I determine the optimal starting temperature for my specific chloromethyl displacement reaction?

Determining the ideal starting temperature is an exercise in balancing reaction rate and selectivity.

• Start at Room Temperature: For most novel chloromethyl displacement reactions, room temperature (20-25°C) is a safe and logical starting point.[1] Monitor the reaction's progress over several hours.

• Incremental Heating: If the reaction is slow at room temperature, begin to gently heat the reaction mixture in increments of 10-15°C.[1] After each temperature increase, allow the reaction to equilibrate and monitor the progress and byproduct profile.

• Consider the Substrate: The steric hindrance around the chloromethyl group and the electronic nature of the substrate will influence the activation energy of the reaction.[2] More sterically hindered substrates may require higher temperatures to achieve a reasonable reaction rate.

• Literature Precedent: Always search for literature examples of similar transformations. This can provide a valuable starting point for your temperature optimization.

Below is a workflow for empirical temperature optimization:

Caption: Workflow for optimizing reaction temperature.

Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the principles of chloromethyl displacement reactions.

What is the underlying mechanism of a chloromethyl displacement reaction?

The primary pathway for chloromethyl displacement is the bimolecular nucleophilic substitution (SN2) mechanism.[1][2] This is a single, concerted step where the incoming nucleophile attacks the carbon atom bearing the chlorine, and simultaneously, the chloride ion (the leaving group) departs.[3][6] This process results in an inversion of stereochemistry at the carbon center if it is a chiral center.[7]

How does temperature fundamentally affect the reaction rate?

Temperature influences the reaction rate according to the Arrhenius equation.[8] Increasing the temperature raises the average kinetic energy of the reactant molecules.[9] This leads to more frequent collisions and, more importantly, a higher proportion of collisions with sufficient energy to overcome the activation energy barrier of the reaction, thus increasing the reaction rate.[9]

Why are polar aprotic solvents generally recommended?

Polar aprotic solvents like DMF and DMSO are ideal for SN2 reactions because they can dissolve ionic nucleophiles while not strongly solvating the anionic nucleophile.[1][2] This leaves the nucleophile "naked" and more reactive towards the electrophilic carbon of the chloromethyl group.[1]

Can I use a base in my reaction?

Yes, a base is often necessary, particularly if your nucleophile is neutral (e.g., an alcohol, thiol, or secondary amine).[1] A non-nucleophilic base, such as triethylamine or diisopropylethylamine, is used to deprotonate the nucleophile, increasing its nucleophilicity, or to neutralize the HCl that may be generated during the reaction.[1]

What is the impact of excessive heat on the reaction?

Excessive heat can have several detrimental effects:

• It can promote side reactions like elimination (E2).[1]

• It can lead to the decomposition of starting materials, reagents, or the desired product.[1][5]

• In some cases, it can cause the formation of tars and polymeric materials.[5]

Experimental Protocols

Protocol 1: General Procedure for a Trial Chloromethyl Displacement

This protocol provides a starting point for a generic chloromethyl displacement reaction.

• Reagent Preparation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve the chloromethyl-containing substrate (1.0 eq) in a suitable polar aprotic solvent (e.g., acetonitrile, DMF) to a concentration of approximately 0.1-0.5 M.

• Nucleophile Addition: Add the nucleophile (1.1-1.5 eq) to the stirred solution. If the nucleophile is a salt, it can be added directly. If it is a neutral species like an alcohol or amine, add a non-nucleophilic base (1.5-2.0 eq, e.g., potassium carbonate or triethylamine).[10]

• Initial Reaction: Stir the reaction mixture at room temperature (25°C) for 2-4 hours.

• Monitoring: Monitor the progress of the reaction by taking small aliquots and analyzing them by TLC or LC-MS.

• Temperature Adjustment (if necessary): If the reaction is proceeding slowly, heat the mixture to 40-50°C and continue to monitor its progress.[1]

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the mixture into a separatory funnel containing water and a suitable organic extraction solvent (e.g., diethyl ether or ethyl acetate).[1][10]

• Extraction: Wash the organic layer sequentially with water and brine.[1][10]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO4 or Na2SO4), filter, and concentrate the solvent under reduced pressure.[1]

• Purification: Purify the crude product by an appropriate method, such as column chromatography.[10]

Protocol 2: Low-Temperature Chloromethylation of an Activated Aromatic Ring

This protocol is adapted for reactions that are sensitive to overheating and prone to side reactions.

• Setup: In a flask equipped with a mechanical stirrer, a thermometer, and a gas inlet tube, combine the aromatic substrate and a suitable solvent (e.g., concentrated hydrochloric acid).[4][5]

• Cooling: Cool the mixture in an ice-salt or dry ice/acetone bath to between 0°C and -10°C.[4]

• Reagent Addition: While stirring vigorously, slowly add the chloromethylating agent (e.g., a solution of formaldehyde or paraformaldehyde).[4][5] The rate of addition should be carefully controlled to ensure the internal temperature does not exceed 5°C.[4][5] This addition may take several hours.

• Reaction: Continue to stir the mixture at the low temperature until the reaction is deemed complete by monitoring.

• Work-up: Promptly work up the reaction upon completion to isolate the product from the acidic conditions, which can promote byproduct formation.[4] This typically involves extraction with a non-polar solvent like ether and washing with water and a saturated sodium bicarbonate solution.[4]

References

• Gustavus Adolphus College. (n.d.). Solution Kinetics of a SN2 Reaction. Retrieved from [Link]

• Free PDF Library. (n.d.). SN2 REACTION MECHANISM. Retrieved from [Link]

• LibreTexts. (2024, March 17). 11.2: The SN2 Reaction. Retrieved from [Link]

• OpenStax. (n.d.). 7.2 The SN2 Reaction – Fundamentals of Organic Chemistry. Retrieved from [Link]

• Chemistry Steps. (2025, June 12). SN2 Reaction Mechanism. Retrieved from [Link]

• Creative Biolabs. (n.d.). Reaction Condition Optimization. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. dev.salemacademycs.org [dev.salemacademycs.org]
• 3. 7.2 The SN2 Reaction – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. SN2 Reaction Mechanism [chemistrysteps.com]
• 8. homepages.gac.edu [homepages.gac.edu]
• 9. Reaction Condition Optimization - Creative Biolabs [creative-biolabs.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification &amp; Troubleshooting for 1-(Chloromethyl)-8-oxaspiro[4.5]decane Crude

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals dealing with the isolation and purification of 1-(Chloromethyl)-8-oxaspiro[4.5]decane .

Spirocyclic ethers like the 8-oxaspiro[4.5]decane core are highly valued in medicinal chemistry for their ability to improve the 3D complexity and metabolic stability of drug candidates. However, the synthesis of this alkyl chloride—typically achieved by chlorinating 1-(hydroxymethyl)-8-oxaspiro[4.5]decane via the Appel reaction or Thionyl Chloride (SOCl₂)—often yields a crude mixture burdened with stubborn byproducts. This guide provides field-proven, causality-driven methodologies to isolate your target molecule efficiently.

Quantitative Impurity Profiling

Understanding the physicochemical divergence between your target molecule and the reaction impurities is the foundation of chromatography-free purification.

Component	Molecular Weight	Polarity	Solubility Profile	Primary Removal Strategy
1-(Chloromethyl)-8-oxaspiro[4.5]decane	188.69 g/mol	Low	Soluble in Hexane, DCM, EtOAc, EtOH	Target Product
Triphenylphosphine Oxide (TPPO)	278.28 g/mol	High	Soluble in DCM, EtOH; Insoluble in Hexane, Water	Precipitation / Complexation
Unreacted Starting Alcohol	170.25 g/mol	Medium	Soluble in EtOAc, DCM, Alcohols	Silica Plug / Extraction
Acidic Residues (HCl / SO₂)	N/A	High	Soluble in Water	Aqueous Basic Wash

Troubleshooting & FAQs

Q1: I used the Appel reaction (PPh₃/CCl₄), and my crude NMR shows massive amounts of Triphenylphosphine Oxide (TPPO). How do I remove it without running a tedious, large-scale silica column? Root Cause & Causality: TPPO is a highly polar, crystalline byproduct that persistently co-elutes with moderately polar products on silica gel, making chromatography expensive and time-consuming at scale. Solution: You must exploit the physicochemical divergence between your non-polar spirocycle and the highly polar TPPO. The most robust chromatography-free method is Zinc Chloride (ZnCl₂) complexation. TPPO acts as a Lewis base, coordinating with ZnCl₂ to form a highly insoluble ZnCl₂(TPPO)₂ complex in polar solvents like ethanol (1). Alternatively, because TPPO is practically insoluble in strictly non-polar solvents, triturating the crude mixture in cyclohexane or hexane can selectively precipitate the impurity (2).

Q2: My product synthesized via the SOCl₂ route is degrading over time in storage. What is causing this instability? Root Cause & Causality: The 8-oxaspiro[4.5]decane core contains an ether linkage. While generally stable, spirocyclic ethers can undergo acid-catalyzed ring-opening if trace HCl or SO₂ from the thionyl chloride reaction is not completely neutralized during workup. Solution: A robust liquid-liquid extraction with saturated aqueous sodium bicarbonate (NaHCO₃) is mandatory. Ensure the aqueous phase pH is >7 before discarding. Store the purified product sealed in a dry environment at 2-8°C to prevent degradation (3).

Q3: How do I separate unreacted 1-(hydroxymethyl)-8-oxaspiro[4.5]decane starting material? Root Cause & Causality: Incomplete chlorination leaves the primary alcohol in the mixture. Solution: The hydroxyl group makes the starting material significantly more polar than the target alkyl chloride. A short silica gel plug eluting with a non-polar solvent system (e.g., 9:1 Hexane:EtOAc) will strongly retain the alcohol via hydrogen bonding to the silica, while the 1-(Chloromethyl)-8-oxaspiro[4.5]decane elutes rapidly at the solvent front.

Purification Workflows (Visualized)

Caption: Workflow for selecting the optimal purification strategy based on the chlorination route.

Validated Experimental Protocols

Protocol A: Chromatography-Free TPPO Removal via ZnCl₂ Complexation

Self-Validating Principle: The formation of a dense, white precipitate upon the addition of ZnCl₂ visually confirms the successful capture of TPPO. If no precipitate forms, either the solvent system is too non-polar (preventing complexation), or TPPO has already been removed.

• Concentration: Concentrate the crude Appel reaction mixture under reduced pressure to a thick oil or semi-solid residue.

• Dissolution: Dissolve the residue in a minimal volume of warm Ethanol (EtOH).

• Complexation Prep: In a separate flask, prepare a ~1.8 M solution of anhydrous Zinc Chloride (ZnCl₂) in warm EtOH. Calculate the required amount to be 2.0 equivalents of ZnCl₂ relative to the estimated TPPO content (4).

• Precipitation: Add the ZnCl₂ solution dropwise to the crude mixture at room temperature under vigorous stirring. A white precipitate of the ZnCl₂(TPPO)₂ complex will form immediately.

• Isolation: Stir the suspension for 2 hours to ensure complete complexation. Filter the mixture through a Büchner funnel to remove the solid. Wash the filter cake with a small volume of cold EtOH.

• Recovery: Concentrate the filtrate (containing your spirocycle product). To remove any excess unreacted ZnCl₂, partition the resulting residue between Ethyl Acetate and Water. Extract the organic layer, dry over anhydrous Na₂SO₄, and concentrate to yield the purified 1-(Chloromethyl)-8-oxaspiro[4.5]decane.

Caption: Mechanistic pathway of TPPO removal via Lewis acid-base complexation with Zinc Chloride.

Protocol B: Non-Polar Trituration (Alternative TPPO Removal)

Self-Validating Principle: TPPO is highly insoluble in aliphatic hydrocarbons. The product will dissolve into the organic phase, leaving TPPO as a filterable solid.

• Suspend the crude reaction mixture in a generous volume of cyclohexane.

• Stir vigorously for 30–60 minutes at room temperature to ensure the product fully dissolves while TPPO remains suspended.

• Filter the insoluble TPPO through a celite pad.

• Concentrate the cyclohexane filtrate. Re-suspend the resulting residue in hexane to crash out any residual trace amounts of TPPO. Filter once more and concentrate to yield the purified product.

References

• Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature. ACS Omega. Available at:[Link]

• Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. ResearchGate. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemscene.com [chemscene.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Handling Moisture Sensitivity in Spirocyclic Ether Synthesis

Welcome to the technical support center for spirocyclic ether synthesis. Spirocyclic ethers are pivotal structural motifs in numerous bioactive natural products and pharmaceutical agents, prized for their ability to orient functional groups in a well-defined three-dimensional space.[1][2] However, their synthesis, particularly through acid-catalyzed cyclization pathways, is often plagued by a critical vulnerability: moisture.

This guide provides researchers, scientists, and drug development professionals with a structured approach to diagnosing and resolving issues related to water contamination in spirocyclization reactions. We will move from foundational questions to symptom-based troubleshooting and conclude with robust protocols for ensuring anhydrous conditions.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding moisture sensitivity in spirocyclic ether synthesis.

Q1: Why are many spirocyclic ether syntheses so sensitive to moisture?

A1: The sensitivity primarily stems from the reaction mechanisms commonly employed. Many spiroetherification reactions rely on acid catalysis (either Brønsted or Lewis acids) to activate a hydroxyl group and promote intramolecular attack on a carbocation or an activated π-system.[3] Water can disrupt this delicate process in several ways:

• Catalyst Deactivation: Lewis acids, such as TiCl₄, AlCl₃, or BF₃·OEt₂, are highly susceptible to hydrolysis.[4] Water reacts with them to form inactive hydroxide species, quenching their catalytic activity and halting the reaction.[4][5]

• Competing Nucleophile: Water is a nucleophile and can compete with the intramolecular alcohol, leading to undesired hydration of intermediates or hydrolysis of the starting material.[6][7]

• Shifting Equilibria: For reactions that generate water as a byproduct, its presence in the starting materials can shift the reaction equilibrium backward, preventing the reaction from reaching completion.[6]

Q2: What are the most common sources of water contamination in a reaction setup?

A2: Water can be introduced from multiple, often overlooked, sources:

• Atmosphere: Ambient humidity is a major contributor, especially during reagent transfer.

• Glassware: Improperly dried glassware will have a thin film of adsorbed water on its surface.

• Solvents: Even "anhydrous" grade solvents can absorb moisture from the air if not handled and stored correctly.[8]

• Reagents: Hygroscopic (water-absorbing) reagents and starting materials can be a significant source of contamination.

• Inert Gas: If the inert gas line (Nitrogen or Argon) is not passed through a drying trap, it can introduce moisture into the reaction.

Q3: How can I determine if moisture was the cause of a failed reaction?

A3: Pinpointing moisture as the culprit involves a combination of observation and analysis:

• Symptom Analysis: Common signs include low or no yield, recovery of starting material, or the formation of specific byproducts like diols (from hydration of an alkene precursor) or hydrolyzed starting materials.

• Control Reaction: Rerunning the reaction with meticulous attention to anhydrous techniques is the most direct way to test the hypothesis. If the rigorously dried reaction succeeds, moisture was the likely issue.

• Analytical Monitoring: Techniques like Gas Chromatography (GC) or Karl Fischer Titration (KFT) can be used to quantify the water content in your solvents and starting materials before starting the reaction.[9]

Section 2: Troubleshooting Guide: A Symptom-Based Approach

If your spirocyclization is not performing as expected, use this guide to diagnose the problem based on the observed symptoms.

Symptom 1: Low or No Product Yield, Starting Material Recovered

This is the most common symptom of moisture contamination, typically pointing to catalyst deactivation.

Causality Analysis: When a potent Lewis or Brønsted acid catalyst is used, even trace amounts of water can be detrimental. Water acts as a Lewis base, coordinating strongly with the Lewis acid catalyst. This interaction can lead to irreversible hydrolysis, forming metal hydroxides or oxides that are catalytically inactive.[4][10] The result is that the reaction never initiates, and the starting material is recovered unchanged after workup.

Troubleshooting Flowchart

Caption: Troubleshooting flowchart for low-yield reactions.

Symptom 2: Complex Mixture of Side Products

The formation of unexpected byproducts often indicates that water is participating in the reaction as a reagent.

Causality Analysis: In acid-catalyzed reactions, intermediates such as carbocations are highly reactive. While the desired pathway is intramolecular cyclization, water can act as an external nucleophile, trapping this intermediate to form an acyclic diol.[6][11] Alternatively, if the starting material contains other water-sensitive functional groups (e.g., esters, acetals), these may be hydrolyzed under the reaction conditions, leading to a cascade of unintended products.

Recommended Actions:

• Characterize Byproducts: Use techniques like GC-MS, LC-MS, and NMR to identify the structure of the major side products.[12] The identity of these compounds provides crucial clues to the reaction pathway that is competing with your desired spirocyclization. For example, a product with a mass increase of 18 amu (the mass of water) compared to the starting material strongly suggests a hydration event.

• Review Mechanism: Re-examine the reaction mechanism to predict potential points of water intervention.

• Implement Stricter Anhydrous Protocols: Follow all protocols in Section 3 and re-run the reaction. The disappearance of these side products upon rigorous exclusion of water is strong evidence of their origin.

Section 3: Protocols and Best Practices for Anhydrous Synthesis

Adherence to standardized, rigorous protocols is essential for achieving consistent and high-yielding results in moisture-sensitive reactions.

Protocol 3.1: Drying of Reaction Glassware

Principle: Standard air-drying leaves a microscopic film of water adsorbed to glass surfaces. This must be removed before adding reagents.

Methodology:

• Ensure all glassware (reaction flask, stir bar, addition funnel, condenser) is clean and free of solvent residues.

• Assemble the glassware setup as it will be used in the reaction.

• Oven Drying (Preferred): Place the assembled glassware in a laboratory oven at >120 °C for at least 4 hours, or ideally, overnight.

• Flame Drying (Alternative): Assemble the glassware and clamp it securely in a fume hood. Heat all glass surfaces with a powerful heat gun or a gentle blue flame from a Bunsen burner until uniformly hot. Be cautious not to heat aggressively, which can cause thermal shock.

• Immediately after drying, assemble the apparatus while still hot and place it under a positive pressure of dry inert gas (N₂ or Ar) to cool. This prevents moist air from being drawn back into the flask as it cools.[13]

Protocol 3.2: Drying Solvents and Reagents

Principle: Solvents and liquid reagents must be dried to remove dissolved water. Solid reagents, especially if hygroscopic, must be dried of adsorbed surface water.

Methodology for Solvents:

• Solvent Purification System: For common solvents (THF, Dichloromethane, Toluene, Diethyl Ether), a dedicated solvent purification system (e.g., Grubbs apparatus) is the industry standard for obtaining ultra-dry, deoxygenated solvent.

• Molecular Sieves: For smaller scale needs, activated 3Å or 4Å molecular sieves are effective.[14] Add freshly activated sieves (activated by heating to >300 °C under vacuum) to an "anhydrous" grade solvent and allow it to stand for at least 24 hours before use.[14]

Solvent	% m/v Loading (3Å Sieves)	Time	Residual Water (ppm)
Dichloromethane	10%	24 h	~0.1
Acetonitrile	10%	24 h	~0.5
Toluene	10%	24 h	~0.9
Tetrahydrofuran (THF)	20%	3 days	~4.1
Data adapted from Williams, D. B. G., et al. (2010). J. Org. Chem.

Methodology for Solid Reagents:

• High Vacuum: Place the solid in a flask and dry under high vacuum for several hours. Gentle heating can be applied if the compound is thermally stable.

• Dessicator: For long-term storage of hygroscopic solids, keep them in a desiccator over a strong desiccant like phosphorus pentoxide (P₄O₁₀) or anhydrous calcium sulfate (Drierite).[14]

Protocol 3.3: Setting Up and Maintaining an Inert Atmosphere

Principle: An inert atmosphere of a dry gas like nitrogen or argon prevents atmospheric moisture and oxygen from entering the reaction.

Experimental Workflow Diagram

Caption: Workflow for setting up an anhydrous reaction.[15]

Protocol 3.4: Choosing the Right Drying Agent for Workup

Principle: After quenching a reaction with an aqueous solution, the organic layer must be dried to remove residual water before solvent evaporation.[8][16] The choice of drying agent depends on the solvent, the compound, and the required speed and capacity.[8][17]

Comparison of Common Solid Drying Agents

Drying Agent	Formula	Capacity	Speed	Compatibility & Notes
Magnesium Sulfate	MgSO₄	High	Fast	Generally useful, slightly acidic. Fine powder requires filtration.[16]
Sodium Sulfate	Na₂SO₄	High	Slow	Neutral, generally useful. Slower action requires longer contact time.[16][17]
Calcium Chloride	CaCl₂	High	Medium	Very effective for hydrocarbons, but can form complexes with alcohols, amines, and carbonyl compounds.[17][18]
Calcium Sulfate (Drierite®)	CaSO₄	Low	Fast	Very fast and efficient, but has low capacity. Good for pre-drying or very small amounts of water.[17]
Potassium Carbonate	K₂CO₃	Medium	Medium	Basic. Useful for drying neutral or basic solutions. Will react with acidic compounds.[17]

Procedure for Use:

• Separate the organic layer after aqueous extraction. A "brine wash" (washing with saturated aqueous NaCl) can help remove the bulk of dissolved water first.[17][19]

• Add a small amount of the chosen solid drying agent to the organic solution in an Erlenmeyer flask.

• Swirl the flask. If the drying agent clumps together, it has become hydrated. Add more drying agent in portions until some of it remains free-flowing, resembling a "snow globe" effect when swirled.[8]

• Allow the solution to stand for at least 15 minutes to ensure complete drying.

• Remove the drying agent by gravity filtration or by carefully decanting the solution.[20]

Section 4: Analytical Techniques for Moisture Detection

For highly sensitive reactions, it may be necessary to quantify the amount of water present in your starting materials.

• Karl Fischer Titration (KFT): This is the gold standard for accurately determining water content in liquid or solid samples.[9] It is a titration method based on a reaction between iodine and sulfur dioxide in the presence of water.

• Gas Chromatography (GC): With specialized columns (e.g., ionic liquid-based) and detectors (like a thermal conductivity detector - TCD), GC can be an effective method for measuring water content, especially in organic solvents.[9] Headspace GC is particularly useful for solid samples.[9]

By understanding the mechanisms of water interference and diligently applying these troubleshooting and preventative protocols, researchers can significantly improve the reliability, reproducibility, and yield of moisture-sensitive spirocyclic ether syntheses.

References

• Drying Organic Solutions. Organic Chemistry at CU Boulder. [Link]

• 3.2: Drying Agents. (2024, August 15). Chemistry LibreTexts. [Link]

• Experiment 5: Extraction, separation and the use of drying agents. Simon Fraser University. [Link]

• Chemistry Teaching Labs - Removing residual water from organic solutions. University of York. [Link]

• solvent drying and drying agents. Delloyd's Lab-Tech Chemistry resource. [Link]

• Lewis Acid Stability in Extreme Reaction Conditions. (2025, August 26). Patsnap Eureka. [Link]

• 8.4 - Extraction and Washing Guide. MIT OpenCourseWare. [Link]

• Why do some organic reactions need anhydrous conditions? TutorChase. [Link]

• Spirocyclic Nitroxides as Versatile Tools in Modern Natural Sciences: From Synthesis to Applications. Part I. Old and New Synthetic Approaches to Spirocyclic Nitroxyl Radicals. (2021, January 28). MDPI. [Link]

• Troubleshooting: How to Improve Yield. University of Rochester Chemistry. [Link]

• Experimental Procedures and Notebook Entries. University of California, Irvine. [Link]

• Analytical methods and achievability - Guidelines for drinking-water quality. NCBI. [Link]

• Chemical Analysis: Advancements in Spectroscopy Techniques. (2024, November 16). Water & Wastewater. [Link]

• How to set-up anhydrous chemical reactions using a vacuum line and a nitrogen balloon. (2023, February 9). YouTube. [Link]

• Measuring Water: The Expanding Role of Gas Chromatography. (2020, November 12). LCGC International. [Link]

• Chapter 39 - Analytical Methods And Equipment. Veolia Water Technologies & Solutions. [Link]

• Synthesis of Spirocyclic Ethers by Enantioselective Copper-Catalyzed Carboetherification of Alkenols. (2015). PMC. [Link]

• On the Mechanism of the Acid-Catalyzed Stereoselective Chroman Cyclization Reaction. (2008). ResearchGate. [Link]

• A Review on the Advancement of Ether Synthesis from Organic Solvent to Water. (2016). ResearchGate. [Link]

• Organic Chemistry Williamson Ether Synthesis. University of Richmond. [Link]

• A Complete Guide To Water Analysis Methods In Industries. (2023, November 3). Atlas Scientific. [Link]

• Preparing Anhydrous Reagents and Equipment. Moodle@Units. [Link]

• 2,3,11,11a-TETRAHYDRO-1H-BENZO[d]PYRROLO[1,2-a]AZEPIN-5(6H)-ONE. Organic Syntheses Procedure. [Link]

• Experimental Section. Royal Society of Chemistry. [Link]

• Conversion of Dimethyl Ether to Branched Hydrocarbons Over Cu/BEA: the Roles of Lewis Acidic and Metallic Sites in H2 Incorporation. (2020). ACS Publications. [Link]

• Synthesis of Spirocyclic Ethers. (2009). Åbo Akademi University. [Link]

• Systematic Tuning of Rhodamine Spirocyclization for Super-resolution Microscopy. (2021, August). ResearchGate. [Link]

• 8.3 Acid Catalyzed Hydration, Oxymercuration Demercuration, and Hydroboration Oxidation. (2020, November 18). YouTube. [Link]

• Strain-enabled radical spirocyclization cascades: rapid access to spirocyclobutyl lactones and – lactams. (2023). Chemical Science (RSC Publishing). [Link]

• Exploring the mechanism of the Pd-catalyzed spirocyclization reaction: a combined DFT and experimental study. (2018). Chemical Science (RSC Publishing). [Link]

• Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate. (2016). PMC. [Link]

• A General Method for the Preparation of Ethers Using Water-Resistant Solid Lewis Acids. (2025, August 7). ResearchGate. [Link]

• Investigation of Dearomatizing Spirocyclizations and Spirocycle Functionalization En Route to Spirocalcaridines A and B—Some Trials and Tribulations. (2024). PMC. [Link]

• TRANSITION METAL-CATALYZED COUPLINGS REACTIONS INVOLVING CARBONYL COMPOUNDS ELECTROPHILIC AROMATIC SUBSTITUTION REACTIONS NUCLEO. (n.d.). [Link]

• Recent Advances in Biocatalytic Dearomative Spirocyclization Reactions. (2025, July 10). MDPI. [Link]

• Heteroaryl-Heteroaryl, Suzuki-Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. (2021, September 1). PubMed. [Link]

• Improved Dimethyl Ether Production from Syngas over Aerogel Sulfated Zirconia and Cu-ZnO(Al) Bifunctional Composite Catalysts. (2023, November 24). MDPI. [Link]

• Regioselective synthesis of spirocyclic pyrrolines via a palladium-catalyzed Narasaka–Heck/C–H activation/[4 + 2] annulation cascade reaction. (2022). Chemical Science (RSC Publishing). [Link]

• Acid Catalyzed Reaction Mechanism - Hydration of Alkenes. (2012, October 23). YouTube. [Link]

• Aqua/Mechanochemical Mediated Synthesis of Novel Spiro [Indole–Pyrrolidine] Derivatives. (2023, January 24). MDPI. [Link]

• Syntheses and medicinal chemistry of spiro heterocyclic steroids. (2023). PMC. [Link]

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Reference Data & Comparative Studies

1H NMR interpretation of 1-(Chloromethyl)-8-oxaspiro[4.5]decane

1D ¹H NMR vs. 2D NMR Strategies for the Structural Elucidation of 1-(Chloromethyl)-8-oxaspiro[4.5]decane

Executive Summary

The structural elucidation of spirocyclic compounds represents a unique analytical challenge in drug development and synthetic chemistry. Molecules like 1-(chloromethyl)-8-oxaspiro[4.5]decane possess high 3D structural rigidity, a "silent" quaternary spiro center, and complex stereochemical dynamics. While traditional 1D ¹H NMR is the standard frontline tool for chemical characterization, it frequently fails to resolve the highly overlapping signals inherent to asymmetric spirocycles.

This guide objectively compares the performance of baseline 1D ¹H NMR against multidimensional 2D NMR strategies and Computer-Assisted Structure Elucidation (CASE). By analyzing the causality behind signal overlap and detailing a self-validating experimental workflow, this guide provides researchers with a definitive roadmap for unambiguous spirocyclic characterization.

The Mechanistic Challenge: Causality of Signal Overlap

To understand why advanced techniques are required, we must first analyze the specific molecular architecture of 1-(chloromethyl)-8-oxaspiro[4.5]decane:

• The Spiro Junction (C5): The molecule consists of a 5-membered cyclopentane ring (Ring A) and a 6-membered tetrahydropyran ring (Ring B) connected by a single quaternary carbon (C5). Because C5 bears no protons, it acts as a "dead end" in 1D ¹H NMR, making it impossible to prove the connectivity between the two rings using simple splitting patterns.

• Electronegative Deshielding: The molecule contains two highly electronegative moieties: a chlorine atom on the C1 sidechain and an oxygen atom at position 8. The protons adjacent to the oxygen (H7, H9) and the protons of the chloromethyl group all experience severe deshielding, forcing them into the exact same narrow chemical shift window (3.5–4.0 ppm).

• Diastereotopic Faces: The presence of the chloromethyl group at C1 breaks the symmetry of the molecule. Consequently, the top and bottom faces of the tetrahydropyran ring are no longer equivalent. The CH₂ protons at C6, C7, C9, and C10 become diastereotopic, splitting into complex, second-order multiplets rather than simple triplets or doublets.

Workflow Comparison: 1D vs. 2D vs. CASE

To overcome these structural hurdles, researchers must select the appropriate analytical workflow.

• Baseline: 1D ¹H NMR

  • Performance: High sensitivity and rapid acquisition (minutes).

  • Limitation: Fails to resolve the 3.5–4.0 ppm overlap. Cannot bridge the C5 spiro junction. Cannot determine the relative stereochemistry of the C1 substituent.

• Alternative 1: 2D NMR Suite (COSY, HSQC, HMBC, NOESY)

  • Performance: The gold standard for structural proof. separates overlapping proton signals by spreading them across the orthogonal ¹³C dimension [1]. HMBC easily bridges the quaternary C5 spiro center by detecting 2-bond and 3-bond carbon-proton couplings.

  • Limitation: Requires longer acquisition times (hours) and higher sample concentrations.

• Alternative 2: Computer-Assisted Structure Elucidation (CASE)

  • Performance: ingest 1D and 2D NMR data to automatically generate all theoretically possible structural isomers, eliminating human bias in assigning complex spirocyclic networks [2].

  • Limitation: Highly reliant on the quality of the input 2D data; garbage in, garbage out.

Figure 1. Comparative workflow for the structural elucidation of spirocyclic compounds.

Experimental Protocol: A Self-Validating NMR Workflow

To ensure absolute trustworthiness, the following protocol acts as a self-validating system. The molecular fragments built in Step 3 are independently verified in Step 4, ensuring no structural assumptions are made.

Step 1: Sample Preparation Dissolve 15–20 mg of the purified compound in 0.6 mL of CDCl₃. Causality Note: If severe overlap persists in CDCl₃, switch to Benzene-d₆. The aromatic solvent-induced shifts (ASIS) will differentially shield the protons based on their proximity to the oxygen atom, artificially increasing signal dispersion.

Step 2: Baseline 1D Acquisition Acquire a standard ¹H NMR (16 scans) and ¹³C NMR (1024 scans) at 400 MHz or higher. Verify the presence of exactly 10 carbon signals (indicating a single diastereomer) or more (indicating a diastereomeric mixture).

Step 3: Spin System Mapping (COSY & HSQC) Acquire a Multiplicity-Edited HSQC. Validation check: The diastereotopic CH₂ groups (C6, C7, C9, C10) will self-validate by displaying two distinct ¹H cross-peaks for every single ¹³C signal. Acquire a ¹H-¹H COSY to trace the contiguous proton networks of Ring A (H1-H2-H3-H4) and Ring B (H6-H7 and H9-H10).

Step 4: Bridging the Spiro Junction (HMBC) Acquire an HMBC optimized for a long-range coupling constant of 8 Hz. Look for critical ³J_CH correlations from H1 and H6/H10 to the quaternary C5 carbon. This step definitively proves the spiro linkage.

Step 5: Stereochemical Resolution (NOESY) Acquire a 2D NOESY with a mixing time of 300–500 ms. detect through-space proximities (< 5 Å) [3]. Observe the cross-peaks between the C1-chloromethyl protons and the axial protons of the tetrahydropyran ring to determine the relative configuration of the spiro faces.

Figure 2. Key 2D NMR correlation pathways for resolving the spiro[4.5]decane skeleton.

Quantitative Data Interpretation

The table below summarizes the expected NMR parameters and highlights how 2D NMR resolves the ambiguities of 1D ¹H NMR. Note the critical separation of the overlapping 3.5–4.0 ppm protons via their distinct ¹³C chemical shifts.

Structural Moiety	Position	Expected ¹H Shift (ppm)	Multiplicity (1D ¹H)	Expected ¹³C Shift (ppm)	Resolving 2D Technique	Key Diagnostic Correlations
Spiro Center	C5	Silent	None	~45.0 - 55.0	HMBC	HMBC from H1, H4, H6, H10
Chiral Center	C1	~2.20 - 2.50	Multiplet	~45.0 - 50.0	COSY	COSY to -CH₂Cl and H2
Chloromethyl	1-CH₂Cl	~3.50 - 3.80	ABX / dd (Overlap)	~40.0 - 45.0	HSQC	Differentiates from C7/C9 via carbon shift
Oxa-Ring (Adj. to O)	C7, C9	~3.60 - 3.90	Multiplet (Overlap)	~65.0 - 70.0	HSQC	Differentiates from CH₂Cl via carbon shift
Oxa-Ring (Adj. to Spiro)	C6, C10	~1.50 - 1.90	Diastereotopic m	~30.0 - 35.0	HMBC / NOESY	HMBC to C5; NOESY to C1
Cyclopentane	C2, C3, C4	~1.40 - 2.00	Multiplet	~25.0 - 35.0	COSY	Continuous H1-H2-H3-H4 spin system

Mechanistic Insights: Stereochemical Resolution

The ultimate failure of 1D ¹H NMR in this context is its inability to assign the relative stereochemistry of the molecule. Because the spiro junction locks the rings into a perpendicular arrangement, traditional ³J_HH coupling constants (which rely on the Karplus equation and dihedral angles) cannot be used across the C1-C5-C6 junction.

By employing NOESY, researchers leverage the Nuclear Overhauser Effect, which operates purely on spatial proximity (distance < 5 Å) rather than chemical bonds. If a strong NOE cross-peak is observed between the protons of the -CH₂Cl group and the axial protons of C6 or C10, the exact 3D orientation of the chloromethyl group relative to the tetrahydropyran ring is definitively proven. This transforms the analytical output from a mere 2D topological map into a complete 3D structural confirmation.

References

• NMR-Based Chromatography Readouts: Indispensable Tools to “Translate” Analytical Features into Molecular Structures Source: MDPI (Pharmaceuticals) URL:[Link]

• CASE (Computer-Assisted Structure Elucidation) Study for an Undergraduate Organic Chemistry Class Source: ACS Publications (Journal of Chemical Education) URL:[Link]

Comparative Analysis Guide: Mass Spectrometry Profiling of 1-(Chloromethyl)-8-oxaspiro[4.5]decane

The following guide is designed for analytical chemists and drug development professionals. It synthesizes theoretical mass spectrometry principles with practical application strategies for 1-(Chloromethyl)-8-oxaspiro[4.5]decane .

[1]

Executive Summary & Compound Profile

1-(Chloromethyl)-8-oxaspiro[4.5]decane (CAS: 1692672-05-1) represents a distinct class of spiro-ether scaffolds used increasingly in medicinal chemistry to improve metabolic stability and

character in drug candidates.[1]

This guide compares the two dominant analytical modalities—Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) .[1][2] While GC-MS provides superior structural elucidation via hard ionization, LC-MS/MS offers the sensitivity required for pharmacokinetic (PK) and trace impurity profiling.[1]

Compound Properties Relevance

Property	Value	Analytical Implication
Formula		Distinct Chlorine isotope pattern ( ).[1][3][4][5]
MW	188.69 g/mol	Low mass range; requires careful solvent cutoff in GC-MS.[1]
LogP	~2.8	Moderately lipophilic; retains well on C18 (LC) and DB-5 (GC) columns.[1]
Boiling Point	~216°C (Predicted)	Volatile enough for GC, but thermal lability of the C-Cl bond is a risk.[1]

Method A: GC-EI-MS (Structural Identification)

Role: Primary method for purity assessment and structural confirmation during synthesis.[1]

The "Hard Ionization" Advantage

Electron Ionization (EI) at 70 eV imparts significant internal energy, causing reproducible fragmentation. For this spiro-chloride, EI is the only method that provides a "fingerprint" independent of instrument settings.[1]

Critical Mechanism: The Chlorine Signature The presence of a single chlorine atom provides a built-in validation tool.[1] The molecular ion cluster (

) will appear as two peaks separated by 2 Da with an intensity ratio of 3:1 ( at m/z 188 and at m/z 190).[1] Absence of this pattern indicates dehydrohalogenation (thermal degradation) in the injector port.[1]

Experimental Protocol (GC-MS)

• Instrument: Agilent 7890B/5977B (or equivalent single quadrupole).

• Column: DB-5ms UI (30 m × 0.25 mm × 0.25 µm).[1]

• Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).[1]

• Inlet: Splitless mode @ 250°C. Note: If degradation is observed, lower to 200°C.

• Oven Program: 60°C (1 min) → 20°C/min → 280°C (3 min).

• Source Temp: 230°C.

Proposed Fragmentation Pathway (EI)

The fragmentation is driven by the ionization of the ether oxygen and the loss of the chloromethyl group.[1]

• Molecular Ion:

  .[1]
• -Cleavage: Loss of the chloromethyl radical ( ) leads to the stabilization of the oxaspiro ring.[1]

• Ring Opening: The spiro junction is strained; EI often triggers ring opening followed by hydrogen rearrangement.[1]

Figure 1: Predicted Electron Ionization (EI) fragmentation pathway.[1][5] The loss of the chloromethyl group (m/z 139) is expected to be a dominant feature.[1]

Method B: LC-ESI-MS/MS (Trace Quantification)

Role: High-sensitivity quantification for biological matrices (PK studies) or genotoxic impurity analysis.[1]

The "Soft Ionization" Advantage

Electrospray Ionization (ESI) preserves the molecular structure.[1][5] Since the molecule lacks a strong chromophore (UV active group), MS detection is mandatory.

Critical Mechanism: Adduct Formation The ether oxygen acts as a Lewis base, readily accepting protons.[1]

• Primary Ion:

  at m/z 189.[1]

• Common Adducts:

  (m/z 211) is common in non-buffered mobile phases due to the polyether-like character of spiro-ethers.[1]

• Buffer Strategy: Use 0.1% Formic Acid to force protonation and suppress sodium adducts, ensuring a single, sensitive quantification channel.[1]

Experimental Protocol (LC-MS/MS)

• Instrument: Triple Quadrupole (e.g., Sciex 6500+ or Thermo Altis).[1]

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 50 mm, 1.7 µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient: 5% B (0-0.5 min) → 95% B (3.0 min) → 95% B (4.0 min).

• MRM Transitions (Positive Mode):

  • Quantifier:

    (Loss of HCl).[1]

  • Qualifier:

    (Ring fragmentation).[1]

Comparative Analysis & Decision Guide

The choice between GC and LC depends on the "Analytical Question" being asked.

Performance Comparison Table

Feature	Method A: GC-EI-MS	Method B: LC-ESI-MS
Primary Use	Synthesis confirmation, purity %	PK studies, impurity quantification
Sensitivity	Moderate (ng on column)	High (pg on column)
Specificity	High (Spectral Fingerprint)	High (MRM Selectivity)
Sample Prep	Dilute-and-shoot (Organic solvents)	Protein precipitation / SPE
Risk Factor	Thermal Degradation: C-Cl bond may cleave in the inlet.[1]	Matrix Effects: Ion suppression in plasma/urine.[1]
Throughput	15-20 mins/sample	3-5 mins/sample

Analytical Workflow Decision Tree

Figure 2: Decision matrix for selecting the optimal mass spectrometry modality based on sample origin.

Expert Recommendation

For 1-(Chloromethyl)-8-oxaspiro[4.5]decane , the GC-MS method is recommended for initial material validation.[1] The chlorine isotope pattern provides an unambiguous confirmation of the halogenation step, which LC-MS (often dominated by protonated species) can obscure if resolution is low.[1] However, for any application involving biological tissue or trace genotoxic impurity screening (where chloromethyl ethers are often flagged), LC-MS/MS is the mandatory regulatory standard due to its superior limit of detection (LOD).[1]

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1692672-05-1, 1-(Chloromethyl)-8-oxaspiro[4.5]decane. Retrieved from [Link][1]

• ResolveMass Laboratories (2026). GC-MS vs LC-MS: A Comparative Guide for Small Molecule Analysis. Retrieved from [Link][1]

• Emery Pharma (2025). LCMS vs. GCMS: When to Choose Each for Optimal Results. Retrieved from [Link]

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of Spiro-Ethers. (General reference for fragmentation mechanisms of oxaspiro systems). Retrieved from [Link][1]

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• 1. 1-Oxaspiro(4.5)decan-2-one, 8-methyl- | C10H16O2 | CID 175596 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. GC-MS vs LC-MS: How to Choose for Metabolomics Research [arome-science.com]
• 3. chemscene.com [chemscene.com]
• 4. spectrabase.com [spectrabase.com]
• 5. sfera.unife.it [sfera.unife.it]

HPLC Method Development for 1-(Chloromethyl)-8-oxaspiro[4.5]decane: A Comparative Guide to Universal Detection Strategies

In modern drug discovery, the pursuit of enhanced pharmacokinetic profiles and target selectivity has driven a paradigm shift toward three-dimensional, sp3-rich molecular architectures[1]. 1-(Chloromethyl)-8-oxaspiro[4.5]decane is a quintessential example of this "escape from flatland" strategy. However, while its spirocyclic core and high fraction of sp3 carbons (

) offer distinct pharmacological advantages, they present a formidable analytical challenge: the molecule entirely lacks a UV chromophore.

Composed exclusively of aliphatic carbons, an ether linkage, and a chloromethyl group, this compound is virtually invisible to standard UV/Vis detection. As a Senior Application Scientist, I have designed this guide to objectively compare alternative high-performance liquid chromatography (HPLC) detection strategies, detailing the causality behind detector selection and providing a self-validating, field-proven protocol for the accurate quantitation of this spirocyclic intermediate.

The Analytical Challenge & Detector Comparison

When an analyte lacks a conjugated

-system, chromatographers must rely on "universal" or mass-based detectors. The most common alternatives are Mass Spectrometry (MS), Evaporative Light Scattering Detection (ELSD), and Charged Aerosol Detection (CAD)[2].

While LC-MS offers unparalleled sensitivity, aliphatic ethers and alkyl chlorides like 1-(Chloromethyl)-8-oxaspiro[4.5]decane exhibit notoriously poor ionization efficiency in standard Electrospray Ionization (ESI), making them highly susceptible to matrix ion suppression[2]. ELSD, a traditional aerosol-based detector, suffers from an exponential drop in sensitivity for smaller particles and exhibits complex non-linear responses[3].

CAD represents the optimal solution. By nebulizing the eluent, evaporating the mobile phase, and transferring a uniform electrical charge to the residual analyte particles, CAD provides superior limits of detection (LOD), a wider dynamic range, and a uniform inter-analyte response independent of chemical structure[4][5].

Table 1: Performance Comparison of HPLC Detectors for 1-(Chloromethyl)-8-oxaspiro[4.5]decane

Detector Technology	Detection Mechanism	Suitability for Target	Key Limitations	Verdict
HPLC-UV	Light absorbance via chromophores	Poor	Analyte is invisible at standard wavelengths (>210 nm).	Rejected
LC-MS (ESI)	Gas-phase ion generation	Moderate	Poor ionization of aliphatic ethers; high matrix ion suppression risk.	Sub-optimal
HPLC-ELSD	Light scattering by dried particles	Moderate	Poor LOD for semi-volatiles; highly non-linear response.	Viable, but inferior
HPLC-CAD	Charge transfer to dried particles	Excellent	Requires strictly volatile mobile phases; baseline sensitive to gradient changes.	Optimal Choice

Method Development Workflow

The following diagram illustrates the logical decision matrix and critical optimization parameters required to develop a robust HPLC-CAD method for this specific spirocycle.

Decision matrix and optimization workflow for HPLC-CAD analysis of non-UV absorbing spirocycles.

Step-by-Step Experimental Protocol: HPLC-CAD Optimization

To ensure trustworthiness, the following protocol is designed as a self-validating system. It addresses the specific physicochemical liabilities of 1-(Chloromethyl)-8-oxaspiro[4.5]decane—namely its semi-volatile nature (MW: 188.69 g/mol ) and the inherent non-linearity of aerosol detectors.

Phase 1: Chromatographic Separation Setup

Because CAD measures residual mass after evaporation, any non-volatile salts will precipitate in the detector, causing catastrophic baseline noise and hardware failure [4].

• Column Selection: Install a sub-2 µm C18 or Phenyl-Hexyl column (e.g., 100 x 2.1 mm, 1.7 µm). The lipophilic spirocyclic core retains well via hydrophobic interactions.

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

  • Causality: Formic acid is 100% volatile, ensuring a clean evaporation profile.

Phase 2: The Semi-Volatile Evaporation Challenge

Compounds with a molecular weight under 300 g/mol often exhibit semi-volatile behavior in aerosol-based detectors[5].

• Temperature Tuning: Set the CAD evaporation tube temperature to its lowest operational setting (typically 35°C).

• Signal-to-Noise (S/N) Evaluation: Inject a 50 µg/mL standard. Incrementally increase the evaporation temperature in 5°C steps (up to 50°C).

• Selection: If the temperature is too high, the spirocycle will co-evaporate with the mobile phase, destroying the signal. If too low, the aqueous mobile phase will not fully evaporate, causing severe baseline noise. Select the highest temperature that maintains >95% analyte recovery while minimizing baseline noise.

Phase 3: Gradient Compensation (Self-Validating Quantitation)

During a reversed-phase gradient, the surface tension and viscosity of the mobile phase drop as organic content increases. This alters the nebulizer's droplet size distribution, artificially inflating the CAD response for later-eluting peaks[6].

• Plumb an Inverse Gradient: Install a secondary makeup pump post-column (before the CAD inlet).

• Program the Makeup Flow: If the analytical pump runs a gradient from 5% to 95% B, program the makeup pump to run the exact inverse (95% to 5% B) at the same flow rate.

• Validation: This ensures the CAD nebulizer experiences a constant 50:50 Aqueous:Organic ratio throughout the entire run, yielding a uniform response factor that allows for the accurate quantitation of unknown impurities without requiring specific reference standards[6].

Phase 4: Linearization via Power Function (PF)

CAD response (

) is inherently non-linear relative to concentration ( ), following the relationship [4].

• Calibration Curve: Inject standards ranging from 1 µg/mL to 500 µg/mL.

• Apply Power Function: Utilize the instrument's software to apply a Power Function Value (typically between 0.9 and 1.3).

• System Suitability: Iteratively adjust the PF value until the calibration curve achieves an

  . This linearizes the data, allowing for standard integration and reporting practices.

References

• Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI.
• Quantification of Lipids: Model, Reality, and Compromise. MDPI.
• Separation of Calcium, Magnesium and Counterions in a Dietary Supplement Using Multi-mode Liquid Chromatography with Charged Aerosol Detection. Fisher Scientific.
• Tips for Liquid Chromatography Coupled with Charged Aerosol Detection.
• Lipid analysis via HPLC with a charged aerosol detector.
• Synthesis of HDAC Inhibitor Libraries via Microscale Workflow. PMC.

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of HDAC Inhibitor Libraries via Microscale Workflow - PMC [pmc.ncbi.nlm.nih.gov]

Unambiguous Structural Elucidation of Spirocyclic Scaffolds: A Comparative Guide to X-ray Crystallography

In the landscape of modern drug discovery, the conformational rigidity and three-dimensional complexity of spirocyclic building blocks present a compelling advantage for medicinal chemists.[1][2] These unique scaffolds can enhance binding affinity, improve metabolic stability, and provide novel intellectual property. However, the very structural intricacy that makes them attractive also necessitates an unambiguous and precise method for their structural validation. This guide provides an in-depth comparison of X-ray crystallography with other analytical techniques, offering field-proven insights for researchers, scientists, and drug development professionals on the definitive structural elucidation of these critical molecular frameworks.

The Imperative for Definitive Structural Validation

Spirocycles, characterized by two rings sharing a single carbon atom, introduce a defined three-dimensional geometry into a molecule.[1][2] This can lock in a specific bioactive conformation, leading to improved potency and selectivity.[1] However, the synthesis of spirocyclic compounds can often yield a mixture of diastereomers, and predicting the precise stereochemistry and conformational preferences can be challenging. An erroneous structural assignment can lead to flawed structure-activity relationship (SAR) studies, wasting valuable time and resources. Therefore, an analytical technique that provides an unequivocal three-dimensional structure is not just beneficial, but essential.

X-ray Crystallography: The Gold Standard for Spirocycle Characterization

Single-crystal X-ray diffraction (SCXRD) stands as the preeminent method for determining the absolute three-dimensional arrangement of atoms in a molecule with atomic precision.[3][4][5] The technique involves irradiating a single crystal of the compound with a beam of X-rays and analyzing the resulting diffraction pattern.[6][7] This pattern is a direct consequence of the electron density within the crystal lattice, and its mathematical deconvolution reveals the precise coordinates of each atom, defining bond lengths, bond angles, and torsional angles.[4][7]

For spirocyclic compounds, the power of X-ray crystallography lies in its ability to:

• Unambiguously Determine Stereochemistry: It provides a definitive assignment of the relative and absolute configuration of all stereocenters, including the spirocyclic center itself.

• Reveal Solid-State Conformation: The crystal structure offers a high-resolution snapshot of the molecule's preferred conformation in the solid state, providing crucial insights into its shape and the spatial orientation of its functional groups.

• Elucidate Intermolecular Interactions: The packing of molecules in the crystal lattice reveals a wealth of information about non-covalent interactions, such as hydrogen bonds and van der Waals forces, which can be critical for understanding a compound's physical properties and its potential interactions with a biological target.

A Comparative Analysis: X-ray Crystallography vs. Nuclear Magnetic Resonance (NMR) Spectroscopy

While Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in the organic chemist's arsenal, it has inherent limitations when it comes to the de novo structural elucidation of complex, rigid systems like spirocycles.

Feature	X-ray Crystallography	NMR Spectroscopy
Principle	Diffraction of X-rays by a crystalline lattice.[6][7]	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.[8][9]
Sample State	Single crystal.[3]	Solution.[10]
Information Obtained	Precise 3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry, and intermolecular interactions.[4][7]	Connectivity of atoms, relative stereochemistry (through NOE), and information about molecular dynamics in solution.[8][11]
Strengths for Spirocycles	Unambiguous determination of absolute stereochemistry and solid-state conformation.	Provides insights into the conformational flexibility and dynamics of the molecule in a solution that mimics physiological conditions.[10]
Limitations for Spirocycles	Requires a suitable single crystal, which can be challenging to obtain.[5][9] Provides a static picture of the molecule in the solid state, which may not fully represent its conformation in solution.[9][11]	Can be difficult to definitively assign the relative stereochemistry of all centers, especially for rigid systems with limited conformational freedom. Does not directly provide bond lengths or angles with high precision.[11]

Expert Insight: While NMR provides valuable information about the behavior of a molecule in solution, the definitive assignment of a spirocycle's complex three-dimensional architecture is best achieved through X-ray crystallography. The two techniques are highly complementary; an X-ray structure provides the ground truth of the molecular framework, which can then be used to interpret and refine the understanding of its dynamic behavior in solution as observed by NMR.[9][10][11][12]

Experimental Workflow: From Powder to Structure

The journey from a newly synthesized spirocyclic compound to a publication-quality crystal structure involves a meticulous and systematic process.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Experimental Protocol for Single-Crystal Growth

The most significant bottleneck in X-ray crystallography is often the growth of diffraction-quality single crystals.[5] This requires a systematic and patient approach.

• Compound Purification: Start with the highest purity material possible. Impurities can inhibit crystal growth or become incorporated into the crystal lattice, leading to disorder.

• Solvent Selection: The choice of solvent is critical.[13] A good starting point is a solvent in which the compound has moderate solubility.[13]

• Crystallization Techniques:

  • Slow Evaporation: Dissolve the compound in a suitable solvent to near saturation. Loosely cap the vial to allow for the slow evaporation of the solvent over several days to weeks.

  • Vapor Diffusion (Liquid-Liquid): Create a saturated solution of your compound in a solvent in which it is highly soluble. Place this in a small, open vial. Place the small vial inside a larger, sealed container that contains a solvent in which your compound is poorly soluble (the "anti-solvent"). The anti-solvent will slowly diffuse into the primary solvent, reducing the solubility of your compound and promoting crystallization.

  • Vapor Diffusion (Solid-Liquid): Place a small amount of the solid compound in a vial. In a separate, smaller vial, add a solvent in which the compound is sparingly soluble. Place both vials in a sealed container. The solvent vapor will slowly dissolve the solid and create a saturated solution from which crystals can grow.

  • Slow Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature. Slowly cool the solution to room temperature, and then to a lower temperature (e.g., 4 °C).

Trustworthiness through Self-Validation: A well-defined, sharp-melting-point solid that yields diffraction-quality crystals is a strong indicator of a pure compound. The subsequent successful refinement of the crystal structure with low residual factors provides internal validation of the sample's homogeneity.

Data Collection and Structure Refinement

Once a suitable crystal is obtained, it is mounted on a goniometer and placed in the X-ray beam of a diffractometer.[7] A full sphere of diffraction data is collected by rotating the crystal.[14]

Caption: From diffraction pattern to the final atomic model.

The collected data is then processed to determine the unit cell dimensions and the intensities of the reflections.[15] The "phase problem" is solved using computational methods to generate an initial electron density map.[14] An atomic model is then built into this map and refined against the experimental data until the calculated and observed diffraction patterns are in close agreement.[14] The quality of the final structure is assessed using metrics such as the R-factor and by validation tools that check for geometric and stereochemical reasonableness.[16][17]

Conclusion: An Indispensable Tool for Spirocycle Drug Discovery

For research and drug development professionals working with spirocyclic building blocks, X-ray crystallography is an unparalleled technique for unambiguous structural validation. It provides the definitive three-dimensional information necessary to build robust structure-activity relationships, guide rational drug design, and secure intellectual property. While other techniques like NMR offer complementary information on solution-phase dynamics, they cannot replace the certainty and atomic-level detail provided by a single-crystal X-ray structure. By integrating this powerful analytical method into the characterization workflow, scientists can accelerate their discovery programs with a high degree of confidence in the foundational structural data of their novel spirocyclic entities.

References

• Comparison of NMR and X-ray crystallography. (n.d.).
• X-ray Diffraction Protocols and Methods | Springer Nature Experiments. (n.d.).
• Difference Between NMR and X-Ray Crystallography. (2020, July 22).
• Application Note SC-XRD 505 Single Crystal Diffraction - ResearchGate. (n.d.).
• Powder X-ray Diffraction Protocol/SOP. (n.d.).
• Preliminary understanding of experiments on single crystal X-ray crystallography - Indian Chemical Society. (2022, September 15).
• Single-crystal X-ray Diffraction - SERC. (2018, June 15).
• Comparison of X-ray Crystallography, NMR and EM - Creative Biostructure. (n.d.).
• X-Ray Crystallography vs. NMR Spectroscopy - News-Medical.Net. (2019, October 30).
• Macromolecular Structure Determination: Comparison of X-ray Crystallography and NMR Spectroscopy - ResearchGate. (n.d.).
• Structure validation in chemical crystallography - Platon. (2008, December 22).
• Technical Support Center: Troubleshooting Guide for Spirocyclic Compound Synthesis - Benchchem. (n.d.).
• X-ray Crystallography for Molecular Structure Determination - AZoLifeSciences. (2023, November 9).
• Protein X-ray Crystallography: Basic principles. (n.d.).
• x Ray crystallography - PMC - NIH. (n.d.).
• Why I am not getting crystals? - ResearchGate. (2012, March 14).
• Accessing protein conformational ensembles using room-temperature X-ray crystallography. (n.d.).
• The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry - BLDpharm. (2021, November 30).
• Spirocyclic Building Blocks for Scaffold Assembly - Merck Millipore. (n.d.).
• Design, synthesis, and x-ray crystallographic analysis of two novel spirolactam systems as .beta.-turn mimics | The Journal of Organic Chemistry - ACS Publications. (n.d.).
• X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC. (n.d.).
• Challenges in Translational Development of Pharmaceutical Cocrystals - ResearchGate. (n.d.).
• Structure determination of difficult-to-crystallize organic molecules by co-crystallization of a phosphorylated macrocycle - RSC Publishing. (n.d.).
• How To: Grow X-Ray Quality Crystals - Chemistry - University of Rochester. (n.d.).
• An Investigation of Atomic Structures Derived from X-ray Crystallography and Cryo-Electron Microscopy Using Distal Blocks of Side-Chains - MDPI. (2018, March 8).

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• 6. X-ray Diffraction Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 7. Single-crystal X-ray Diffraction [serc.carleton.edu]
• 8. differencebetween.com [differencebetween.com]
• 9. news-medical.net [news-medical.net]
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• 14. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Analytical Mastery: Purity Assessment Standards for 1-(Chloromethyl)-8-oxaspiro[4.5]decane

Executive Summary

Spirocyclic building blocks, such as 1-(Chloromethyl)-8-oxaspiro[4.5]decane (CAS: 1692672-05-1)[1], are fundamentally reshaping modern medicinal chemistry[2]. By replacing flat, lipophilic aromatic rings with three-dimensional spiro-architectures, drug developers can significantly improve aqueous solubility, metabolic stability, and target specificity[2]. However, this structural shift introduces severe analytical blind spots. As a Senior Application Scientist, I frequently encounter purity reports for aliphatic spirocycles that are dangerously misleading due to the misapplication of traditional analytical techniques.

This guide establishes a self-validating, orthogonal analytical framework specifically engineered for non-UV-active spirocyclic building blocks, objectively comparing alternative methodologies to establish a gold standard for purity assessment.

The Analytical Blind Spot: Why Traditional Methods Fail

The core challenge in assessing the purity of 1-(Chloromethyl)-8-oxaspiro[4.5]decane lies in its electronic structure. With the molecular formula C₁₀H₁₇ClO and a molecular weight of 188.69 g/mol [1], it is a fully saturated aliphatic ether featuring a chloromethyl substituent. It possesses absolutely no conjugated π-systems.

Traditional UV-Vis detectors (e.g., HPLC-PDA at 254 nm) are entirely blind to both the active compound and its structurally similar impurities[3]. Relying on UV detection creates a "false vacuum" where the compound appears >99% pure simply because the detector cannot "see" the aliphatic byproducts or unreacted starting materials[4]. To achieve true scientific integrity, we must pivot to universal detection mechanisms and orthogonal validation.

Objective Comparison of Analytical Modalities

To establish a rigorous standard, we must evaluate the performance of various analytical alternatives based on their physical detection mechanisms and suitability for volatile, aliphatic spirocycles.

Analytical Modality	Detection Mechanism	Suitability for 1-(Chloromethyl)-8-oxaspiro[4.5]decane	Key Limitation
HPLC-UV/PDA	Chromophore absorption (π-systems)	Poor (Molecule lacks UV chromophores)	False-positive purity; invisible impurities.
HPLC-ELSD/CAD	Aerosol scattering / charge transfer	Moderate (Universal detection)	Risk of analyte loss during nebulization due to volatility.
GC-FID / MS	Carbon ion generation in flame	Excellent (Ideal for volatile, low MW aliphatics)	Requires thermal stability; cannot detect inorganic salts.
¹H-qNMR	Nuclear spin resonance (Quantitative)	Excellent (Absolute mass fraction validation)	Lower sensitivity (LOD ~0.1%); requires high sample concentration.

Causality-Driven Methodologies

Protocol 1: Orthogonal GC-FID/MS Workflow (Primary Purity & ID)

Objective: Quantify relative chromatographic purity while identifying synthesis-derived regioisomers. Causality: While High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD) is a staple for non-UV active compounds[3], 1-(Chloromethyl)-8-oxaspiro[4.5]decane is a relatively low-molecular-weight, volatile compound. In ELSD, the mobile phase is evaporated; volatile analytes can be partially lost during this nebulization step, leading to non-linear responses. Therefore, Gas Chromatography with Flame Ionization Detection (GC-FID) paired with Mass Spectrometry (GC-MS) is the superior choice. FID provides a nearly universal, mass-proportional response for carbon-containing compounds, while MS provides structural elucidation of co-eluting regioisomers that frequently arise during spiro-annulation[5].

Step-by-Step Execution:

• Column Selection: Install a mid-polarity capillary column (e.g., DB-1701). Causality: The cyano-phenyl phase provides optimal dipole-dipole interactions to resolve structurally rigid oxaspiro epimers that often co-elute on standard non-polar (DB-5) columns.

• Sample Preparation: Dissolve 10 mg of the sample in 1 mL of anhydrous dichloromethane (DCM).

• Injection & Detection: Inject 1 µL at a 50:1 split ratio. Use FID for quantitation and parallel MS (Electron Ionization, 70 eV) for structural elucidation.

• Self-Validation: Inject a known standard of the starting material (e.g., the precursor epoxide). If the mass balance of the FID peaks does not align with the expected synthetic yield, investigate inlet degradation (thermal breakdown of the chloromethyl group).

Protocol 2: Absolute Quantitation via ¹H-qNMR (Orthogonal Validation)

Objective: Establish an absolute mass fraction without relying on chromatographic response factors. Causality: Chromatographic methods only measure the relative purity of eluting, detectable compounds. Quantitative NMR (qNMR) measures the absolute number of protons, acting as a self-validating check against invisible impurities (e.g., inorganic salts from the chlorination step)[5].

Step-by-Step Execution:

• Internal Standard (IS) Selection: Weigh exactly 10.0 mg of the analyte and 5.0 mg of Maleic Acid (traceable reference standard) into a vial. Causality: Maleic Acid's singlet resonance at ~6.3 ppm is perfectly isolated from the complex aliphatic multiplets (1.2–3.8 ppm) of the spiro[4.5]decane core, preventing integration overlap.

• Acquisition Parameters: Dissolve the mixture in CDCl₃. Set the relaxation delay (D1) to 30 seconds. Causality: The longitudinal relaxation time (T1) of rigid spirocyclic protons can exceed 3-5 seconds. A D1 < 5×T1 causes incomplete relaxation, skewing the integration ratio and artificially altering the purity calculation.

• Mass Balance Validation: Calculate absolute purity. Subtract water content (via Karl Fischer titration) and residual solvents (via Headspace GC). The equation Purity_qNMR + %Water + %Solvent + %Ash must equal 100% ± 1%. If it does not, the system flags an unidentified, non-protonated impurity.

Workflow Visualizations

Fig 1. Analytical decision tree for spirocyclic purity assessment.

Fig 2. Self-validating qNMR workflow for absolute purity determination.

References

• 1-(Chloromethyl)-8-oxaspiro[4.5]decane - ChemScene | chemscene.com | 1

• A Fit-for-Purpose Synthesis of a Chiral Oxa-azaspiro Building Block | ACS Publications | 3

• Structure-Activity and Structure-Property Relationship Studies of Spirocyclic Chromanes with Antimalarial Activity | PMC |2

• Synthesis and antiviral activity of novel spirocyclic nucleosides | CentAUR | 4

• Development of a Kilogram-Scale Chemical Process for a Chiral Spirocyclic Isoxazolone | ACS Publications | 5

Sources

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• 2. Structure-Activity and Structure-Property Relationship Studies of Spirocyclic Chromanes with Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. centaur.reading.ac.uk [centaur.reading.ac.uk]
• 5. pubs.acs.org [pubs.acs.org]

Stereochemical Elucidation: High-Field Multidimensional NMR vs. Benchtop NMR

As a Senior Application Scientist specializing in the structural elucidation of complex molecular architectures, I frequently encounter the unique analytical challenges posed by spirocyclic scaffolds. Spirocyclic architectures, characterized by two rings sharing a single quaternary carbon atom, enhance molecular stability, improve binding selectivity, and increase metabolic resistance, making them highly valuable scaffolds in modern drug discovery[1].

Among these, the spiro[4.5]decane system—a cyclopentane ring fused to a cyclohexane ring—is a distinctly three-dimensional motif prevalent in bioactive natural products, such as acorane sesquiterpenes and rearranged cholestane steroids[2],[3]. However, characterizing novel spiro[4.5]decane derivatives requires navigating severe aliphatic spectral overlap and complex fragmentation pathways.

This guide objectively compares the performance of standard analytical platforms against advanced spectroscopic techniques, providing drug development professionals with field-proven, self-validating protocols for the unambiguous characterization of spiro[4.5]decane derivatives.

The primary challenge in NMR spectroscopy of spiro[4.5]decanes is the "aliphatic jungle." Because the core is saturated, the majority of the

H signals resonate in a narrow window between 1.0 and 2.5 ppm. Furthermore, assigning the relative stereochemistry requires identifying the spatial relationship between substituents across the rigid quaternary spiro center (typically C9 or C5, depending on IUPAC numbering), which often appears between 40–70 ppm in C NMR[3].

Performance Comparison

While Benchtop NMR (60–100 MHz) is excellent for rapid reaction monitoring, it lacks the magnetic field strength (

) required to provide adequate chemical shift dispersion (Hz/ppm) for complex spirocycles. High-Field NMR (800 MHz) equipped with a cryoprobe is mandatory for de novo stereochemical assignment.

Analytical Feature	Benchtop NMR (60–100 MHz)	High-Field NMR (800 MHz + Cryoprobe)
Aliphatic Resolution (1.0 - 2.5 ppm)	Poor (Heavy overlapping multiplets)	Excellent (Baseline resolution of diastereotopic protons)
Quaternary Spiro Carbon Detection	Challenging (Requires >50 mg sample)	Routine (via 1D C or 2D HMBC with <5 mg)
Stereochemical Elucidation	Not feasible	High confidence (via 2D NOESY/ROESY cross-peaks)
Primary Utility	Reaction completion monitoring	Absolute structural & conformational proof

Step-by-Step Protocol: High-Field NMR Workflow for Spiro[4.5]decanes

This protocol is designed as a self-validating system to ensure no spectral artifacts are misinterpreted as structural features.

• Sample Preparation & Shimming: Dissolve 2–5 mg of the spiro[4.5]decane derivative in 600 µL of 100% atom-D solvent (e.g., CDCl

  or DMSO- ).

  • Causality: High isotopic purity eliminates the residual solvent peak, which would otherwise obscure critical signals in the heavily populated aliphatic region. Precise 3D shimming is critical; poor lineshape will mask the fine

    -couplings needed to differentiate axial and equatorial protons on the cyclohexane ring.

• Optimized 1D

  C Acquisition: Acquire the carbon spectrum with a prolonged relaxation delay ( s).

  • Causality: The spiro carbon is quaternary and lacks dipole-dipole relaxation from attached protons, leading to exceptionally long

    relaxation times. A standard 1-second delay will severely attenuate this peak, causing you to miss the defining feature of the spirocycle.

• 2D HSQC and HMBC Mapping: Run multiplicity-edited HSQC followed by HMBC.

  • Causality: HMBC is the only technique that can definitively prove the spiro linkage. You must validate the structure by observing

    correlations from protons on the 5-membered ring across the quaternary spiro carbon to the carbons of the 6-membered ring.

• 2D NOESY for 3D Conformation: Acquire a NOESY spectrum with a mixing time (

  ) of 300–500 ms.

  • Causality: Spirocycles are highly rigid. NOE cross-peaks between spatially proximate protons on opposite rings (e.g., an axial proton on the 6-membered ring and a substituent on the 5-membered ring) provide absolute confirmation of the relative stereochemistry.

Exact Mass & Structural Fragmentation: Orbitrap HRMS vs. Triple Quadrupole (QqQ) MS

Mass spectrometry of spiro[4.5]decanes is complicated by their tendency to undergo complex, sequential ring-opening and retro-Diels-Alder fragmentations.

Performance Comparison

Triple Quadrupole (QqQ) LC-MS/MS is the gold standard for targeted quantitation (e.g., PK/PD assays) due to its high sensitivity and wide dynamic range. However, for the structural characterization of a novel spiro[4.5]decane derivative, QqQ falls short because it only measures nominal mass. Orbitrap High-Resolution Mass Spectrometry (HRMS) provides sub-ppm mass accuracy, allowing scientists to assign exact elemental compositions to each fragment.

Analytical Feature	Triple Quadrupole (QqQ) LC-MS/MS	Orbitrap High-Resolution MS (HRMS)
Mass Accuracy	Low (~0.1 Da)	Sub-ppm (< 1 ppm)
Resolving Power (FWHM)	~3,000	> 140,000 (at m/z 200)
Structural Elucidation	Limited (Cannot distinguish isobaric fragments)	Superior (Exact molecular formulas for all fragments)
Primary Application	Targeted quantitation (PK/PD assays)	De novo characterization & impurity profiling

Step-by-Step Protocol: LC-HRMS Workflow for Spirocyclic Fragmentation

• Chromatographic Separation (UHPLC): Utilize a sub-2 µm particle C18 column with a shallow gradient (e.g., 5% to 95% Acetonitrile over 15 minutes).

  • Causality: Isomeric spiro compounds (diastereomers) have identical masses and highly similar polarities. High-efficiency chromatographic separation ensures these isomers do not co-elute and cause confounding mixed MS/MS spectra.

• Ionization and Lock Mass Calibration: Operate the ESI source in positive mode, utilizing a background ambient ion (e.g., polysiloxane at m/z 371.1012) as an internal lock mass.

  • Causality: The Orbitrap relies on measuring the oscillation frequency of ions. Subtle voltage or temperature drifts can shift this frequency. The lock mass provides real-time, self-validating calibration, ensuring the <1 ppm mass accuracy required to differentiate isobaric fragments (e.g., distinguishing a loss of CO vs. C

    H ).

• Stepped HCD Fragmentation (MS/MS): Apply Higher-energy Collisional Dissociation (HCD) using a stepped Normalized Collision Energy (NCE) of 20, 30, and 40.

  • Causality: The rigid spiro[4.5]decane core requires significant energy to fracture. Stepping the energy ensures you capture both the low-energy loss of peripheral functional groups and the high-energy deep cleavage of the spirocyclic rings in a single composite spectrum.

Integrated Analytical Workflow

To maximize efficiency and data integrity, the characterization of spiro[4.5]decane derivatives should follow a logical progression from nominal mass screening to high-resolution 3D mapping.

Fig 1. Analytical workflow for the spectroscopic characterization of spiro[4.5]decane derivatives.

Conclusion

For drug development professionals working with spiro[4.5]decane derivatives, relying solely on routine analytical platforms is a risk. Benchtop NMR and QqQ MS are excellent for high-throughput screening, but they lack the resolving power necessary to elucidate the complex 3D stereochemistry and exact fragmentation pathways of these rigid bicyclic systems. By integrating High-Field Multidimensional NMR with Orbitrap HRMS—and understanding the physical causality behind the instrument parameters—researchers can build a self-validating data package that guarantees structural integrity.

References

• Functional Characterization of Sesquiterpene Synthases and P450 Enzymes in Flammulina velutipes for Biosynthesis of Spiro [4.5] Decane Terpene Source: Journal of Agricultural and Food Chemistry (PubMed / NIH) URL:[Link]

• Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists Source: ResearchGate URL:[Link]

• Spiroconyone B and C, Two Rearranged Cholestane Steroids with Spiro[4.5]decane and Oxaspiro[4.5]decane Scaffolds from Patiria pectinifera Source: Journal of Natural Products (ACS Publications) URL:[Link]

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• 2. Functional Characterization of Sesquiterpene Synthases and P450 Enzymes in Flammulina velutipes for Biosynthesis of Spiro [4.5] Decane Terpene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Biological activity comparison of spiro vs non-spiro analogs

Executive Summary: The "Escape from Flatland"

In modern drug discovery, the transition from planar (aromatic-heavy) scaffolds to three-dimensional (sp3-rich) architectures is a critical strategy for improving clinical success rates. This guide objectively compares Spirocyclic scaffolds against their Non-Spiro analogs (specifically gem-dimethyl and planar heterocycles).

Key Takeaway: Spirocyclic analogs typically exhibit superior physicochemical properties—enhanced solubility, reduced lipophilicity (LogD), and improved metabolic stability—while offering novel "exit vectors" for side chains that flat analogs cannot access. This guide substantiates these claims with mechanistic logic and experimental workflows.

Mechanistic Comparison: The "Vector" Advantage

The primary differentiator between a spiro-system and a non-spiro analog is the Exit Vector .

• Non-Spiro (Planar/Gem-dimethyl): Substituents on aromatic rings or simple cycloalkanes are often confined to the equatorial plane or limited axial positions. This limits the exploration of the protein binding pocket's "roof" and "floor."

• Spiro Analogs: The quaternary spiro-carbon forces a perpendicular orientation of the two rings. This rigidifies the molecule, reducing the entropic penalty upon binding, and projects substituents into novel 3D space (high Fsp3 character).

Logical Flow of Spiro-Benefits

Figure 1: Causal relationship between spiro-topology and improved biological parameters.

Comparative Analysis: Spiro-Oxetanes vs. gem-Dimethyl

A classic bioisosteric replacement in medicinal chemistry is substituting a ** gem-dimethyl group** with a spiro-oxetane .[1]

Physicochemical Impact[1][3]

• Lipophilicity: The gem-dimethyl group is highly lipophilic. Replacing it with a spiro-oxetane (which contains a polar oxygen) significantly lowers LogP/LogD.

• Basicity: When adjacent to an amine (e.g., in a piperidine), the oxygen in the spiro-oxetane exerts an electron-withdrawing inductive effect, lowering the pKa of the amine. This reduces the risk of hERG inhibition and phospholipidosis, which are often driven by high basicity.

Metabolic Stability Data

The following table summarizes data derived from matched molecular pair analyses (e.g., Carreira et al. and Roche studies) comparing a parent gem-dimethyl compound to its spiro-oxetane analog.

Feature	gem-Dimethyl Analog	Spiro-Oxetane Analog	Biological Impact
LogD (pH 7.4)	High (e.g., 2.5)	Lower (e.g., 1.1)	Improved solubility; reduced non-specific binding.
pKa (Basic N)	~9.5	~8.0	Reduced hERG liability; better membrane permeation.
Cl_int (Human)	High (Rapid Oxidation)	Low (Stable)	The oxetane ring blocks the metabolic "soft spot" (C-H oxidation) without adding lipophilicity.
Solubility	Low (<50 µM)	High (>200 µM)	Disruption of crystal lattice energy due to 3D shape.

Case Study: MCHr1 Antagonists

Context: Melanin-concentrating hormone receptor 1 (MCHr1) antagonists are targets for obesity treatment. Early leads often suffer from hERG toxicity due to basic amines.

The Switch: Researchers replaced a flexible morpholine or piperidine moiety with a spiro[isobenzofuran-1,4'-piperidine] or similar spiro-aza scaffolds.

Results:

• Selectivity: The rigid spiro-core prevented the molecule from adopting the conformation required to bind the hERG channel, increasing the safety window >100-fold.

• Potency: The spiro-analog maintained nanomolar potency (Ki < 10 nM) because the "exit vectors" of the spiro-ring perfectly positioned the aryl groups to interact with the receptor's hydrophobic pockets.

Experimental Protocols

To validate the advantages of spiro-analogs in your own pipeline, use the following self-validating protocols.

Protocol A: Microsomal Stability Assay (Metabolic Clearance)

Objective: Compare intrinsic clearance (

) of spiro vs. non-spiro analogs.

Methodology:

• Preparation: Prepare 10 mM stock solutions of test compounds (Spiro vs. Non-Spiro) in DMSO.

• Incubation:

  • Mix liver microsomes (human/rat, 0.5 mg/mL protein) with PBS (pH 7.4).

  • Add test compound (final conc. 1 µM, <0.1% DMSO).

  • Pre-incubate at 37°C for 5 min.

  • Start Reaction: Add NADPH-regenerating system (MgCl2, Glucose-6-phosphate, G6PDH, NADP+).

• Sampling: Aliquot 50 µL at T=0, 5, 15, 30, and 60 min into ice-cold acetonitrile (containing internal standard, e.g., Tolbutamide) to quench.

• Analysis: Centrifuge (4000 rpm, 20 min). Analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. Slope =

  .

Validation Step: Run Verapamil (high clearance) and Warfarin (low clearance) as positive controls. If Verapamil

min, the microsomes are inactive; discard data.

Protocol B: Kinetic Solubility (Nephelometry)

Objective: Quantify the solubility advantage of the Fsp3-rich spiro scaffold.

Methodology:

• Titration: Serial dilute 10 mM DMSO stock into aqueous buffer (PBS, pH 7.4) in a 96-well plate to final concentrations of 1, 10, 50, 100, 200, 500 µM. Final DMSO concentration must be constant (e.g., 1%).

• Incubation: Shake at room temperature for 90 minutes.

• Readout: Measure forward light scatter (nephelometry) using a plate reader.

• Analysis: The onset of precipitation is marked by a spike in light scattering.

• Control: Use Pyrene (low solubility) and Caffeine (high solubility) as benchmarks.

Workflow Visualization

The following diagram illustrates the decision matrix for selecting a spiro-scaffold during Lead Optimization.

Figure 2: Decision workflow for implementing spiro-oxetanes to resolve metabolic liabilities.

References

• Wuitschik, G., et al. (2010). Oxetanes as Promising Modules in Drug Discovery. Angewandte Chemie International Edition.

• Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities. Chemical Reviews.

• Johansson, A., et al. (2016).[2] Spirocyclic Melanin Concentrating Hormone Receptor 1 (MCHr1) Antagonists with Improved Physicochemical Properties. Journal of Medicinal Chemistry.

• Lovering, F., Bikker, J., & Humblet, C. (2009).[3] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry.

• Barnes-Seeman, D., et al. (2014). The Role of Spirocyclic Scaffolds in Drug Discovery. Current Topics in Medicinal Chemistry.

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• 1. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 2. The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry [bldpharm.com]
• 3. preprints.org [preprints.org]

A Comparative Guide to Quality Control Protocols for the Manufacturing of 1-(Chloromethyl)-8-oxaspiro[4.5]decane

In the landscape of modern drug discovery, the structural and chemical integrity of novel building blocks is paramount. Spirocyclic scaffolds, such as 1-(Chloromethyl)-8-oxaspiro[4.5]decane, are of increasing interest due to their inherent three-dimensionality, which can lead to improved potency, selectivity, and pharmacokinetic properties of drug candidates. However, the unique synthetic challenges associated with these molecules necessitate robust and well-defined quality control (QC) protocols to ensure their suitability for downstream applications in pharmaceutical research and development.

This guide provides an in-depth technical comparison of QC protocols for the manufacturing of 1-(Chloromethyl)-8-oxaspiro[4.5]decane and an alternative, commonly used building block, tert-butyl 4-(chloromethyl)piperidine-1-carboxylate. The protocols described herein are designed to be self-validating systems, grounded in the principles of scientific integrity and regulatory expectations.

The Synthetic Landscape and its Implications for Quality Control

A thorough understanding of the synthetic route is fundamental to establishing a meaningful QC strategy. A plausible and efficient synthesis of 1-(Chloromethyl)-8-oxaspiro[4.5]decane involves an acid-catalyzed spiroketalization reaction between cyclohexanone and a suitable three-carbon synthon, such as epichlorohydrin.

Caption: Proposed synthetic workflow for 1-(Chloromethyl)-8-oxaspiro[4.5]decane.

This seemingly straightforward reaction can give rise to a number of process-related impurities and side products. Therefore, a comprehensive QC protocol must not only confirm the identity and purity of the final product but also diligently monitor for these potential contaminants.

Core Quality Control Protocols for 1-(Chloromethyl)-8-oxaspiro[4.5]decane

A robust QC strategy for this spirocyclic intermediate should encompass a battery of tests to assess its identity, purity, assay, and impurity profile.

Table 1: Key QC Tests for 1-(Chloromethyl)-8-oxaspiro[4.5]decane

Parameter	Analytical Technique	Purpose	Acceptance Criteria
Identity	1H NMR, 13C NMR, FT-IR, Mass Spectrometry	Confirms the chemical structure and identity of the compound.[1][2]	Spectra must be consistent with the reference standard.
Purity (Assay)	Gas Chromatography (GC-FID) or HPLC-UV	Quantifies the amount of the desired compound.[3][4]	≥ 98.0%
Related Substances	Gas Chromatography-Mass Spectrometry (GC-MS)	Identifies and quantifies process-related impurities and degradation products.	Individual known impurity: ≤ 0.2%Individual unknown impurity: ≤ 0.1%Total impurities: ≤ 1.0%
Residual Solvents	Headspace Gas Chromatography (GC-HS)	Monitors for residual solvents from the synthesis and purification steps.	As per ICH Q3C guidelines.
Water Content	Karl Fischer Titration	Determines the amount of water present.	≤ 0.5% w/w

In-depth Experimental Methodologies

Purity and Impurity Profiling by Gas Chromatography-Mass Spectrometry (GC-MS)

The volatile nature of 1-(Chloromethyl)-8-oxaspiro[4.5]decane and its potential impurities makes GC-MS an ideal technique for both quantification and identification.

Sample Preparation:

• Accurately weigh approximately 50 mg of the sample into a 10 mL volumetric flask.

• Dissolve and dilute to volume with a suitable solvent such as dichloromethane or ethyl acetate.

• Prepare a series of calibration standards of a certified reference standard in the same solvent.

GC-MS Conditions:

• Column: A low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness) is typically suitable for separating halogenated organic compounds.[5]

• Injector: Splitless injection at 250 °C.

• Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Detector: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 400.

Rationale: This method provides excellent separation of the main component from potential impurities. The mass spectrometer allows for the identification of unknown peaks by comparing their fragmentation patterns to spectral libraries.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an indispensable tool for the unambiguous structural elucidation of organic molecules.[1][2]

Sample Preparation:

• Dissolve approximately 10-20 mg of the sample in 0.7 mL of a deuterated solvent (e.g., CDCl3).

• Transfer the solution to a 5 mm NMR tube.

NMR Experiments:

• 1H NMR: Provides information on the number and chemical environment of protons.

• 13C NMR: Determines the number and types of carbon atoms.

• 2D NMR (COSY, HSQC, HMBC): Used to establish the connectivity of the molecule and confirm the spirocyclic structure.[6]

Comparative Analysis: 1-(Chloromethyl)-8-oxaspiro[4.5]decane vs. tert-Butyl 4-(chloromethyl)piperidine-1-carboxylate

To provide context for the stringency of the proposed QC protocols, a comparison with a widely used, yet structurally different, building block is valuable. tert-Butyl 4-(chloromethyl)piperidine-1-carboxylate is a common intermediate in medicinal chemistry, often used to introduce a piperidine moiety.

Table 2: Comparative QC Protocols

Parameter	1-(Chloromethyl)-8-oxaspiro[4.5]decane	tert-Butyl 4-(chloromethyl)piperidine-1-carboxylate	Rationale for Differences
Primary Purity/Assay Technique	GC-FID or GC-MS	HPLC-UV	The spiroketal is more volatile and thermally stable, making GC a suitable primary technique. The Boc-protected piperidine is less volatile and contains a chromophore (the carbamate), making HPLC-UV a more common choice.[4]
Key Potential Impurities	Unreacted starting materials (cyclohexanone, epichlorohydrin), regioisomers, hydrolysis products.[7][8]	Unreacted starting materials, over-alkylated products, products of Boc-deprotection.	The impurity profile is directly linked to the respective synthetic routes and the stability of the functional groups present.
Identity Confirmation	1H NMR, 13C NMR, GC-MS, FT-IR	1H NMR, 13C NMR, LC-MS, FT-IR	The core techniques are similar, with the hyphenated mass spectrometry technique (GC-MS vs. LC-MS) being adapted to the primary separation method.
Chirality	Achiral	Achiral	Neither molecule contains a stereocenter, simplifying the analytical requirements. For chiral spirocycles, chiral chromatography would be a critical QC test.

Visualizing the QC Logic

The relationship between the manufacturing process, potential impurities, and the corresponding QC tests can be visualized as follows:

Caption: Relationship between manufacturing, impurities, and QC for 1-(Chloromethyl)-8-oxaspiro[4.5]decane.

Conclusion

The quality control of novel building blocks like 1-(Chloromethyl)-8-oxaspiro[4.5]decane is a critical, multi-faceted process that underpins the reliability of subsequent drug discovery and development efforts. A comprehensive QC strategy, as outlined in this guide, must be tailored to the specific synthetic route and potential impurity profile of the molecule. By employing a suite of orthogonal analytical techniques and comparing performance against established intermediates, researchers and drug development professionals can ensure the procurement and use of high-quality materials, thereby de-risking their research and accelerating the path to new therapeutics. The validation of these analytical procedures should be conducted in accordance with ICH Q2(R1) guidelines to ensure their accuracy, precision, and robustness.[9][10][11][12][13]

References

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• Studies of the Mechanism and Origins of Enantioselectivity for the Chiral Phosphoric Acid-Catalyzed Stereoselective Spiroketalization Reactions. (2015, December 7). In Journal of the American Chemical Society.
• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). In ECA Academy.
• Studies of the Mechanism and Origins of Enantioselectivity for the Chiral Phosphoric Acid-Catalyzed Stereoselective Spiroketalization Reactions. (2015, December 7). In Journal of the American Chemical Society.
• US6288248B1 - Epichlorohydrin-based product and process for manufacturing this product. (n.d.).
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• Ag/Brønsted Acid Co-Catalyzed Spiroketalization of β-Alkynyl Ketones toward Spiro[chromane-2,1'-isochromene] Deriv
• Ag/Brønsted Acid Co-Catalyzed Spiroketalization of β‑Alkynyl Ketones toward Spiro[chromane-2,1′-isochromene] Deriv
• Q2(R1) Validation of Analytical Procedures: Text and Methodology. (n.d.).
• EPICHLOROHYDRIN. (n.d.). In Olin Epoxy.
• S2007.
• Are HPLC-UV Methods Fit for Purpose as True Arbiters of Quality for APIs? (2014, June 18). In Pharmaceutical Technology.
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• HPLC UV Method Development: Testing 9 Articles in Formul
• Epichlorohydrin coupling reactions with wood. (n.d.).
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• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2022, April 15).
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• 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. (2024, May 9). In Chemistry LibreTexts.
• tert-Butyl 4-(chloromethyl)piperidine-1-carboxylate | 479057-79-9. (n.d.). In Sigma-Aldrich.
• Solution and solid structure of a boc-protected piperidine-spiro-hydantoin as studied by two-dimensional NMR and X-ray crystallography. (2025, August 8).
• Powerful GC-TOF-MS Techniques for Screening, Identification and Quantification of Halogenated N
• tert-Butyl 4-(chloromethyl)
• The synthetic methods of oxa‐azaspiro[4.
• Synthesis of 8-oxa-2-azaspiro[4.5]decane. (2025, August 6).
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• A Comparative Analysis of Boc Protecting Group Stability for Researchers and Drug Development Professionals. (n.d.). In Benchchem.
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• (PDF) Identification and structure elucidation by NMR spectroscopy. (2018, January 13).
• Synthesis and structure-activity studies of a series of 1-oxa-8-azaspiro[4.5]decanes as M1 muscarinic agonists. (n.d.). In PubMed.
• 2D NMR spectroscopy for structural elucidation of complex small molecules. (2020, December 4). In YouTube.
• 1,4-Dioxa-8-azaspiro[4.5]decane synthesis. (n.d.). In ChemicalBook.
• Lithiation/Trapping of N-Boc Piperazines and Synthesis of the (–)-Sparteine Surrogate. (n.d.). In White Rose eTheses Online.
• (PDF) The Determination of GC-MS Relative Molar Responses of Some n-Alkanes and their Halogenated Analogs. (n.d.).
• tert-Butyl 4-(Piperazin-1-ylmethyl)piperidine-1-carboxylate | 381722-48-1. (n.d.). In TCI Chemicals.
• CN107805218B - Method for preparing 4-Boc-aminopiperidine. (n.d.).
• Journal Highlight: Compound-specific hydrogen isotope analysis of fluorine-, chlorine-, bromine- and iodine-bearing organics using GC–chromium-based high-temperature conversion isotope ratio MS. (2017, July 10). In Wiley Analytical Science.
• tert-Butyl 4-(bromomethyl)
• 892493-65-1|tert-Butyl piperidine-4-carboxyl

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Spectroscopic Identification of 1-(Chloromethyl)-8-oxaspiro[4.5]decane: A Comparative IR Guide

Executive Summary

1-(Chloromethyl)-8-oxaspiro[4.5]decane (CAS 1692672-05-1) is a specialized spirocyclic ether intermediate, often employed in the synthesis of complex pharmaceutical scaffolds where rigid stereochemical control is required.[1][2] Unlike simple aliphatic ethers, the spiro[4.5]decane system imposes conformational constraints that result in distinct, sharp infrared (IR) signatures.[2]

This guide provides a technical framework for identifying this molecule using FTIR spectroscopy. It moves beyond basic functional group analysis to offer a comparative strategy, distinguishing the target product from its synthetic precursors (alcohols) and structural analogs (linear ethers).[2][3]

Molecular Anatomy & Vibrational Logic[1][2]

To accurately interpret the IR spectrum, we must deconstruct the molecule into its constituent oscillators.[2] The structure consists of a saturated 5-membered carbocyclic ring spiro-fused to a 6-membered cyclic ether (tetrahydropyran derivative), with a chloromethyl pendant group.[1][2]

Structural Breakdown[2]

• Spiro-Ether Core: The 8-oxaspiro[4.5]decane skeleton provides a rigid framework.[1][2] The C–O–C antisymmetric stretch is the dominant feature in the fingerprint region.[2]

• Chloromethyl Group (-CH₂Cl): This moiety introduces a heavy atom (Chlorine), shifting specific vibrational modes into the low-frequency region (600–800 cm⁻¹), which is diagnostic for verification.[1][2]

• Saturated Hydrocarbons: The backbone consists entirely of sp³ hybridized carbons, simplifying the high-frequency region (3000–2800 cm⁻¹).[1][2]

Comparative Analysis: Target vs. Alternatives

In a synthesis or QC context, "alternatives" often refer to impurities, unreacted precursors, or structural isomers.[1][2] The following comparison highlights how to distinguish the target molecule from these common confounders.

Scenario A: Synthesis Monitoring (Target vs. Precursor)

The Alternative: 1-(Hydroxymethyl)-8-oxaspiro[4.5]decane (The Alcohol Precursor).[1][2] The Objective: Confirm conversion of the hydroxyl group to the chloride.

Feature	Target: 1-(Chloromethyl)-...[1][2][4]	Precursor: 1-(Hydroxymethyl)-...[1][2]	Status
3200–3600 cm⁻¹	Silent (Baseline flat)	Strong, Broad (O-H Stretch)	Critical Differentiator
600–800 cm⁻¹	Distinct Bands (C-Cl Stretch)	Weak/Absent	Confirmation
1000–1100 cm⁻¹	Sharp C-O-C (Ether)	Overlapping C-O (Ether + Alcohol)	Secondary Indicator

Scenario B: Structural Verification (Target vs. Linear Ethers)

The Alternative: Diethyl Ether or Tetrahydrofuran (THF).[2] The Objective: Confirm the spirocyclic nature.

• Linear/Simple Cyclic Ethers: Typically show a broad, singular C–O–C band around 1100 cm⁻¹.[1][2]

• Spiro Target: Due to the rigid spiro-fusion, the ether band often splits or appears with sharp "satellite" bands in the 1050–1150 cm⁻¹ range, reflecting the specific ring vibrational modes coupled with the spiro center.[2]

Characteristic IR Bands

The following table summarizes the diagnostic bands. Note that exact wavenumbers may shift slightly (±5 cm⁻¹) depending on the sampling method (Neat liquid film vs. ATR).[2]

Functional Group	Mode	Frequency (cm⁻¹)	Intensity	Diagnostic Value
C–H (sp³)	Stretching	2960–2850	Strong	Confirm saturated skeleton.[1][2] Absence of >3000 cm⁻¹ confirms no alkenes/aromatics.[1][2]
-CH₂-	Scissoring	1470–1450	Medium	Standard alkane indicator.[1][2]
-CH₂Cl	Wagging	1260–1300	Medium	Specific to the chloromethyl group.[1]
C–O–C	Antisymmetric Stretch	1080–1150	Very Strong	Primary identifier for the ether ring.[2] Look for a sharp, intense peak.
C–Cl	Stretching	700–750	Medium/Strong	The "Fingerprint" Key. Confirms the presence of the halogen.[2]
Ring Deformation	Spiro-skeletal Bending	< 600	Weak/Medium	Unique to the spiro[4.5] system.[1][2]

Experimental Protocol

Method: Attenuated Total Reflectance (ATR-FTIR)

Rationale: This molecule is likely a liquid or low-melting solid.[1][2] ATR requires minimal prep and allows for easy cleaning, crucial for high-throughput synthesis checks.[1][2]

Step-by-Step Workflow:

• Instrument Setup:

  • Ensure the ATR crystal (Diamond or ZnSe) is clean.[2] Run a background scan (air) to remove atmospheric CO₂ and H₂O lines.[1][2]

  • Resolution: Set to 4 cm⁻¹.

  • Scans: Accumulate 16–32 scans for optimal signal-to-noise ratio.

• Sample Application:

  • Apply 10–20 µL of the neat liquid (or 5 mg of solid) directly onto the crystal center.[2]

  • Critical: If solid, apply pressure using the anvil to ensure intimate contact.[2] If liquid, cover with a volatile cover if evaporation is observed.[1][2]

• Acquisition & Processing:

  • Acquire the spectrum.[2][3][5][6][7][8][9][10][11]

  • Baseline Correction: Apply automatic baseline correction if the baseline drifts (common with scattering).[2]

  • Normalization: Normalize the C–H stretch (approx. 2900 cm⁻¹) to 100% transmittance (or 1.0 Absorbance) for easy comparison with reference libraries.

• Cleaning:

  • Clean the crystal immediately with Isopropanol or Acetone.[2] Chlorinated residues can be sticky; ensure no cross-contamination for the next sample.[2]

Visualization & Logic Flows[2]

Figure 1: Spectral Identification Decision Tree

This logic flow guides the analyst through the spectrum to confirm identity and purity.[2]

Caption: Step-by-step logic for validating the target molecule against common impurities using IR markers.

Figure 2: Synthesis Monitoring Pathway

Visualizing the spectral shift during the chlorination reaction.[2]

Caption: Spectral transition from alcohol precursor to chlorinated spiro-ether product.

References

• ChemScene. "1-(Chloromethyl)-8-oxaspiro[4.5]decane Product Data." ChemScene.com.[1][2] Accessed October 2023.[1][2] Link

• PubChem. "1-Oxaspiro[4.5]decane Structure & Properties."[1][2][12] National Library of Medicine.[1][2] Accessed October 2023.[1][2] Link

• Coates, J. "Interpretation of Infrared Spectra, A Practical Approach."[1][2] Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.), pp. 10815-10837.[1][2] John Wiley & Sons Ltd, 2000.[1][2] Link[1][2]

• Sigma-Aldrich. "IR Spectrum Table & Chart."[1][2] Merck KGaA.[1][2] Accessed October 2023.[1][2] Link

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Safety & Regulatory Compliance

Proper Disposal Procedures: 1-(Chloromethyl)-8-oxaspiro[4.5]decane

[1][2]

Part 1: Executive Summary & Immediate Action

1-(Chloromethyl)-8-oxaspiro[4.5]decane (CAS: 1692672-05-1) is a halogenated aliphatic building block.[1] Due to the presence of the chloromethyl moiety (

) attached to a spirocyclic scaffold, it must be treated as a potential alkylating agent and a halogenated organic solvent for waste classification purposes.[1]

Critical Directive: Under no circumstances should this compound be disposed of down the drain or mixed with non-halogenated organic waste streams.

Quick Classification Table

Category	Classification	Action Required
Waste Stream	Halogenated Organic	Segregate into approved "Halogenated" carboy.[1]
RCRA Status	D001 (Ignitable), D022 (Chloroform-like*)	Treat as hazardous chemical waste.[1]
HazMat Class	Class 6.1 (Toxic) or 9	Verify specific vendor SDS for transport; usually requires secondary containment.[1]
Incompatibility	Strong Oxidizers, Strong Bases	Store away from hydroxides, hydrides, and alkali metals.[1]

*Note: While not specifically chloroform, halogenated aliphatics often trigger D-listed waste protocols due to toxicity characteristics.[1]

Part 2: Chemical Profile & Hazard Identification[3]

Understanding the why behind the disposal protocols ensures compliance and safety.

Structural Analysis & Reactivity

The molecule features a chloromethyl group on a spiro[4.5]decane ether ring.[1]

• Alkylating Potential: Primary alkyl chlorides are electrophilic.[1] In biological systems, they can potentially alkylate DNA/proteins, classifying them as suspect mutagens/carcinogens.

• Stability: The spiro-ether linkage is generally stable to hydrolysis under neutral conditions, but the alkyl chloride is susceptible to nucleophilic attack.[1]

• Thermal Decomposition: Heating to decomposition may release Hydrogen Chloride (HCl) gas and phosgene-like byproducts if oxygen is present.[1]

Risk Assessment (Causality)[1]

• Why Segregate? Mixing halogenated compounds with ketones (like acetone) or strong bases can lead to exothermic polymerization or the formation of lachrymators.

• Why Incinerate? The carbon-chlorine bond requires high-temperature incineration (>1100°C) with scrubbers to prevent the formation of dioxins and furans, which can occur during low-temperature open burning.

Part 3: Pre-Disposal Stabilization & Segregation[1]

Before the waste leaves your bench, it must be stabilized.[2] This is the "Self-Validating System" of laboratory safety.

Segregation Logic (Decision Tree)

The following decision logic ensures you place the chemical in the correct stream, preventing costly re-classification or dangerous cross-reactions.

Figure 1: Decision matrix for segregating halogenated spirocyclic ether waste. Note that the organic layer defaults to Halogenated Waste regardless of concentration.

Part 4: Disposal Workflows

Protocol A: Disposal of Pure Substance (Surplus Inventory)

Scenario: You have an old bottle of 1-(Chloromethyl)-8-oxaspiro[4.5]decane that is expired or no longer needed.[1]

• Do Not Decant: Keep the chemical in its original manufacturer container if possible. This preserves the label information for the waste contractor.

• Secondary Containment: Place the bottle inside a clear, sealable plastic bag (Ziploc type) to contain any potential weeping from the cap.

• Labeling: Attach a hazardous waste tag.

  • Chemical Name: 1-(Chloromethyl)-8-oxaspiro[4.5]decane.[1]

  • Constituents: 100%.

  • Hazards: Irritant, Toxic, Combustible.[1]

• Staging: Place in the "Lab Pack" accumulation area. Do not empty into the 20L carboy.

Protocol B: Disposal of Reaction Mixtures

Scenario: The compound is dissolved in Dichloromethane (DCM) or Ethyl Acetate after an extraction.[1]

• Identify the Solvent:

  • If solvent is DCM, Chloroform, or Dichloroethane : The entire mixture is Halogenated Waste .[1]

  • If solvent is Ethyl Acetate, Hexane, or Methanol : Because it contains the chloromethylated solute, the entire mixture must now be classified as Halogenated Waste .[1]

  • Reasoning: Even small amounts of halogens (>1-2%) prevent fuel-blending disposal methods used for non-halogenated solvents.

• Compatibility Check: Ensure the waste container does not contain strong alkalis (e.g., NaOH, KOH) or amines.[1][3] The alkyl chloride can react with these to form heat or polymers.

• Transfer: Pour into the container marked "HALOGENATED ORGANIC WASTE."

• Log It: Record the volume and approximate concentration on the waste log sheet.

Part 5: Emergency Response (Spills)

Spill Scenario: A 100mg vial drops and shatters on the floor.

• Evacuate & Ventilate: Clear the immediate area.[1] Open fume hood sashes to max (if nearby) or increase lab ventilation.

• PPE Upgrade: Don double nitrile gloves, safety goggles, and a lab coat. If powder is aerosolized, use an N95 or half-mask respirator.

• Containment:

  • Liquids: Cover with a standard absorbent pad or vermiculite.

  • Solids: Do not dry sweep (creates dust).[1] Cover with wet paper towels (water or ethanol) to dampen, then scoop.

• Decontamination: Wipe the surface with a dilute soap/water solution, followed by an ethanol wipe.[1]

• Disposal of Debris: All glass shards, wipes, and gloves used in cleanup must go into a solid hazardous waste bin (usually a wide-mouth drum), not the general trash.

Part 6: Regulatory Framework & Compliance[1]

Regulatory Body	Code/Standard	Relevance
EPA (RCRA)	40 CFR 261.3	Defines "Listed" vs. "Characteristic" waste.[1] This compound falls under Characteristic Hazardous Waste (Toxic/Ignitable).
DOT	49 CFR 172	Governs transport.[4] Likely UN 2810 (Toxic liquid, organic, n.o.s.) or UN 3334 (Aviation regulated liquid).
OSHA	29 CFR 1910.1450	Laboratory Standard.[1] Requires a Chemical Hygiene Plan (CHP) that includes specific SOPs for "Select Carcinogens" or high-toxicity substances.

References

• National Institutes of Health (NIH) - PubChem. 1-(Chloromethyl)-8-oxaspiro[4.5]decane Compound Summary.[1] Available at: [Link]

• U.S. Environmental Protection Agency (EPA). Resource Conservation and Recovery Act (RCRA) Orientation Manual. Available at: [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450).[1] Available at: [Link]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[1] National Academies Press (US); 2011. Available at: [Link]

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A Senior Application Scientist's Guide to Handling 1-(Chloromethyl)-8-oxaspiro[4.5]decane

As researchers at the forefront of drug development, our work necessitates the synthesis and handling of novel chemical entities. 1-(Chloromethyl)-8-oxaspiro[4.5]decane (CAS No. 1692672-05-1) is one such compound whose unique spirocyclic structure holds potential in medicinal chemistry.[1] However, its safe and effective use hinges on a comprehensive understanding of its potential hazards and the rigorous application of safety protocols.

This guide provides an in-depth, procedural framework for the safe handling, use, and disposal of 1-(Chloromethyl)-8-oxaspiro[4.5]decane. The protocols outlined here are designed to be self-validating, ensuring that each step contributes to a culture of safety and scientific integrity within the laboratory.

Hazard Identification and Risk Assessment

Based on analogous compounds, we can anticipate the following hazard profile:

Hazard Category	Anticipated Hazard Statement	Rationale and Implication
Acute Oral Toxicity	H302: Harmful if swallowed.[2][3][5]	Ingestion could lead to adverse health effects. All routes of exposure, including accidental ingestion via contaminated hands, must be prevented.
Skin Irritation	H315: Causes skin irritation.[2][3][5]	The chloromethyl group can be reactive. Direct skin contact may cause local irritation, redness, or dermatitis. Prolonged or repeated exposure should be avoided.[6]
Eye Irritation	H319: Causes serious eye irritation.[2][3][5]	Splashes or contact with aerosols can cause significant eye damage. This necessitates mandatory and robust eye protection.[7]
Respiratory Irritation	H335: May cause respiratory irritation.[2][3][5]	Inhalation of aerosols or particulates may irritate the respiratory tract.[7] Handling must occur in a well-ventilated area, preferably a certified chemical fume hood.

Engineering Controls and Personal Protective Equipment (PPE)

The primary line of defense is to minimize exposure through engineering controls, supplemented by a robust PPE strategy.[8][9]

Engineering Controls: All weighing and handling of 1-(Chloromethyl)-8-oxaspiro[4.5]decane, including solution preparation and transfers, must be performed inside a certified chemical fume hood to control airborne exposure.[10] The work area should be equipped with an accessible safety shower and eyewash station.[3]

Personal Protective Equipment (PPE): The selection of PPE is based on a thorough risk assessment of the procedures to be performed.[8][11]

Body Part	Required Protection	Rationale and Best Practices
Eyes/Face	Chemical safety goggles meeting ANSI Z87.1 standards.[2][11]	Protects against splashes and aerosols.[9] For large-volume transfers (>250 mL) or operations with a high splash risk, a face shield must be worn in addition to goggles.[11][12]
Hands	Disposable Nitrile Gloves.[2][11]	Provides a barrier against incidental skin contact.[5] Inspect gloves before use and change them immediately if contamination is suspected or occurs. Use proper glove removal techniques to avoid cross-contamination. For prolonged or immersive contact, consult a glove manufacturer's chemical resistance guide.
Body	A buttoned, long-sleeved laboratory coat.[2][11]	Protects skin and personal clothing from contamination. For procedures with a higher risk of splashes, a chemically resistant apron should be worn over the lab coat.[9]
Respiratory	Not required if handled exclusively within a fume hood.	A fume hood is the primary engineering control for respiratory protection.[13] If handling outside of a fume hood is unavoidable (not recommended), a NIOSH-approved respirator with appropriate cartridges would be necessary.[5]

Operational Plan: A Step-by-Step Handling Protocol

A systematic workflow ensures that safety is integrated into every stage of the experimental process.

3.1. Pre-Handling Preparations

• Designate a Work Area: Cordon off a specific area within a chemical fume hood for handling the compound.

• Assemble Materials: Ensure all necessary equipment (spatulas, glassware, solvents) and waste containers are inside the fume hood before starting.

• Review Procedures: Read through the entire experimental protocol and this safety guide. Ensure you are familiar with the location and operation of the safety shower and eyewash station.

• Don PPE: Put on all required PPE as outlined in the table above before approaching the designated work area.

3.2. Handling and Experimental Use

• Weighing: If solid, handle as a fine powder, taking care to avoid creating dust.[13] Use a micro-spatula and weigh the compound onto weighing paper or directly into the reaction vessel.

• Solution Preparation: Slowly add solvent to the solid to avoid splashing.[13] If the compound is a liquid, use a calibrated pipette or syringe for transfers.

• Reaction Setup: Keep all vessels containing the compound capped or sealed when not actively in use. Ensure any reactions are conducted in properly assembled and secured glassware.

• Post-Transfer/Use: Immediately after use, decontaminate any non-disposable equipment (e.g., spatulas, glassware) with a suitable solvent. Collect this rinsate as hazardous waste.

3.3. Post-Handling Decontamination

• Work Surface: Wipe down the designated work surface within the fume hood with an appropriate solvent (e.g., isopropanol or ethanol), followed by soap and water.

• PPE Removal: Remove PPE in the correct order to prevent cross-contamination: gloves, lab coat, and finally, eye protection.

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing all PPE.

Safe Handling and Disposal Workflow

The following diagram outlines the critical decision points and procedural flow for safely managing 1-(Chloromethyl)-8-oxaspiro[4.5]decane from receipt to final disposal.

Caption: A procedural diagram for the safe handling and disposal of 1-(Chloromethyl)-8-oxaspiro[4.5]decane.

Spill and Emergency Procedures

Small Incidental Spill (within fume hood):

• Alert nearby colleagues and restrict access to the area.

• Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or commercial sorbent pads).

• Carefully collect the absorbed material and contaminated items into a designated hazardous waste container.[14]

• Decontaminate the spill area with a suitable solvent, followed by soap and water.

• Report the spill to the laboratory supervisor.[14]

Large Spill, or Spill Outside of a Fume Hood:

• Evacuate the immediate area.

• Alert others and activate the nearest fire alarm if there is a risk of fire.

• Contact your institution's Environmental Health and Safety (EHS) department immediately.

• Do not attempt to clean up a large spill without specialized training and equipment.

In Case of Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station, holding the eyelids open.[4][5][7] Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water for at least 15 minutes.[4][5][7] Seek medical attention.

• Inhalation: Move the affected person to fresh air.[7] If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water.[15] Seek immediate medical attention.

Disposal Plan

Proper segregation and disposal of chemical waste are critical for laboratory safety and environmental compliance.[14] All waste must be handled in accordance with local, state, and federal regulations.

Solid Waste:

• Collect all disposables contaminated with 1-(Chloromethyl)-8-oxaspiro[4.5]decane, including gloves, weigh boats, and absorbent pads, in a dedicated, leak-proof container.

• The container must be clearly labeled with "Hazardous Waste," the full chemical name, and associated hazard warnings.[13][14]

Liquid Waste:

• Collect all liquid waste containing the compound, including unused solutions and solvent rinsates, in a separate, sealed, and clearly labeled hazardous waste container.[2][13]

• Do not mix this waste stream with incompatible materials.[14]

Container Management:

• Keep all waste containers closed except when adding waste.[2]

• Store sealed waste containers in a designated satellite accumulation area within the laboratory until collection by EHS personnel.[14]

References

• Essential Safety and Logistical Information for Handling Spiro[cyclohexane-1,3'-indolin]-2'-one. Benchchem.
• Proper Disposal of Spiro[2.5]octane-5-carboxylic acid: A Guide for Laboratory Professionals. Benchchem.
• Chapter 13, Chemical Hygiene Plan: Personal Protective Equipment. University of Nevada, Reno Environmental Health & Safety.
• Isoflurane: Safe Use Guidelines. Unknown Source.
• Personal protective equipment for handling Spiro-NPB. Benchchem.
• SAFETY DATA SHEET for 1,4-dioxaspiro[4.5]decan-8-one. Fisher Scientific.
• 1-(Chloromethyl)-8-oxaspiro[4.5]decane Product Page. ChemScene.
• Personal Protective Equipment. Occupational Safety and Health Administration (OSHA).
• Material Safety Data Sheet for Decane. Fisher Scientific.
• Section 6C: Protective Equipment. Princeton University Environmental Health and Safety.
• How to Choose PPE for Chemical Work. Allan Chemical Corporation.
• Safety Data Sheet for 1-Oxa-7-azaspiro[4.5]decane hydrochloride. ChemScene.
• Safety Data Sheet for 6-oxa-9-azaspiro[4.5]decane hydrochloride. Aaron Chemicals LLC.
• SAFETY DATA SHEET for Decane. Thermo Fisher Scientific.
• Safety Data Sheet for 1-Oxaspiro[4.5]dec-6-ene, 2,6,10,10- tetramethyl-. Synerzine.
• MSDS of 8-Oxa-1,3-diazaspiro[4.5]decane-2,4-dione. Capot Chemical.
• Safety Data Sheet for 8-Oxa-2-azaspiro[4.5]decane. Angene Chemical.

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• 1. chemscene.com [chemscene.com]
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• 9. How to Choose PPE for Chemical Work - Allan Chemical Corporation | allanchem.com [allanchem.com]
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